(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Core Science & Biosynthesis

Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: An In-depth Technical Guide

This guide provides a comprehensive technical overview of a robust and widely employed synthetic pathway for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This valuable nucleoside analog serves as a crucial building block in the development of therapeutic oligonucleotides and diagnostic probes. The presented synthesis is structured to provide researchers, scientists, and drug development professionals with a detailed, step-by-step protocol, underpinned by mechanistic insights and practical considerations to ensure reproducibility and success.

Strategic Overview of the Synthesis

The synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a multi-step process that commences with the commercially available 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. The overall strategy involves the stereoselective glycosylation of the deazapurine core, followed by regioselective iodination and a final amination and deprotection step. The choice of protecting groups for the deoxyribose moiety is critical to ensure the desired stereochemical outcome and to withstand the reaction conditions of the subsequent steps. The p-toluoyl group is favored for its crystallinity and stability, facilitating purification of intermediates.

The entire synthetic workflow can be visualized as a four-stage process:

• Preparation of the Glycosyl Donor: Synthesis of the activated sugar, 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranose, often referred to as Hoffer's chlorosugar.

• Glycosylation: Coupling of the protected sugar with the 7-deazapurine base via a sodium salt glycosylation method to form the crucial C-N bond.

• Iodination: Introduction of the iodine atom at the 7-position of the pyrrolo[2,3-d]pyrimidine ring system using an electrophilic iodinating agent.

• Amination and Deprotection: Concurrent conversion of the 4-chloro substituent to an amino group and removal of the p-toluoyl protecting groups to yield the final product.

Overall synthetic workflow for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Detailed Synthetic Pathway and Mechanistic Insights

Stage 1: Glycosylation of 4-chloropyrrolo[2,3-d]pyrimidine

The initial and one of the most critical steps in this synthesis is the stereoselective formation of the N-glycosidic bond between the 7-deazapurine heterocycle and the deoxyribose sugar. The sodium salt glycosylation method is a reliable approach that generally favors the formation of the desired β-anomer, which is essential for biological activity.

Expertise & Experience: The choice of the α-chloro sugar (Hoffer's chlorosugar) is deliberate. The reaction proceeds via an SN2-like mechanism where the nucleophilic pyrrole nitrogen of the deazapurine anion attacks the anomeric carbon of the sugar, inverting the stereochemistry at C1'.[1] This results in the formation of the desired β-glycoside. The p-toluoyl protecting groups at the 3' and 5' positions of the deoxyribose serve a dual purpose: they prevent unwanted side reactions at the hydroxyl groups and enhance the stability and crystallinity of the intermediate, which simplifies purification by chromatography.

Mechanism of the S_N2-like sodium salt glycosylation.

Experimental Protocol: Synthesis of 4-Chloro-7-(2-deoxy-3,5-di-O-p-toluoyl-β-D-erythro-pentofuranosyl)pyrrolo[2,3-d]pyrimidine

• Preparation of the Sodium Salt: In an oven-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), suspend 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in anhydrous acetonitrile. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 1 hour. The formation of the sodium salt is indicated by the evolution of hydrogen gas and a change in the appearance of the suspension.

• Glycosylation Reaction: In a separate flask, dissolve 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranose (Hoffer's chlorosugar, 1.1 eq) in anhydrous acetonitrile.[2][3] Add this solution dropwise to the suspension of the sodium salt at room temperature.

• Reaction Monitoring and Work-up: Stir the reaction mixture at room temperature for 12-24 hours.[4] Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Dilute the mixture with ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to afford the title compound as a white solid.

Stage 2: Regioselective Iodination

The introduction of iodine at the 7-position of the 7-deazapurine ring is achieved through an electrophilic aromatic substitution. N-Iodosuccinimide (NIS) is the reagent of choice for this transformation due to its mild nature and high regioselectivity for the electron-rich pyrrole ring.[4]

Expertise & Experience: The pyrrole moiety of the 7-deazapurine system is significantly more electron-rich than the pyrimidine ring, making it more susceptible to electrophilic attack.[5] The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The NIS provides an electrophilic iodine source ("I+"), which is attacked by the π-system of the pyrrole ring, leading to the formation of a sigma complex (arenium ion). Subsequent deprotonation by a weak base (such as the solvent or succinimide anion) restores aromaticity and yields the 7-iodo product. Dimethylformamide (DMF) is an excellent solvent for this reaction as it effectively dissolves the reactants and facilitates the reaction.

Experimental Protocol: Synthesis of 4-Chloro-7-(2-deoxy-3,5-di-O-p-toluoyl-β-D-erythro-pentofuranosyl)-7-iodo-7H-pyrrolo[2,3-d]pyrimidine

• Reaction Setup: Dissolve the protected chloronucleoside (1.0 eq) from the previous step in anhydrous DMF in a flask protected from light.

• Addition of Iodinating Reagent: Add N-Iodosuccinimide (NIS, 1.2 eq) to the solution at room temperature.

• Reaction and Monitoring: Stir the reaction mixture at room temperature for 24-72 hours.[4] The flask should be wrapped in aluminum foil to prevent light-induced side reactions. Monitor the reaction progress by TLC.

• Work-up and Purification: Upon completion, pour the reaction mixture into a rapidly stirred aqueous solution of sodium thiosulfate to quench any unreacted NIS. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. After filtration and concentration, purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired 7-iodo derivative.

Stage 3: Amination and Deprotection

The final step is a one-pot reaction that accomplishes two crucial transformations: the nucleophilic aromatic substitution of the 4-chloro group with an amino group and the cleavage of the p-toluoyl ester protecting groups from the sugar moiety.[4]

Expertise & Experience: This transformation is typically carried out in a sealed vessel at elevated temperatures using a solution of ammonia in methanol. The ammonia acts as the nucleophile, displacing the chloride at the C4 position of the electron-deficient pyrimidine ring via a nucleophilic aromatic substitution (SNAr) mechanism.[6][7] Simultaneously, the methanolic ammonia solution is basic enough to effect the ammonolysis of the p-toluoyl esters, liberating the free hydroxyl groups on the deoxyribose. This concerted process is highly efficient and simplifies the final purification.

Experimental Protocol: Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• Reaction Setup: Place the protected iodo-chloronucleoside (1.0 eq) in a pressure vessel (e.g., a Parr bomb or a sealed tube).

• Ammonolysis/Deprotection: Add a saturated solution of ammonia in methanol (methanolic ammonia). Seal the vessel tightly.

• Heating and Reaction: Heat the reaction mixture to 65-70 °C for 2-4 days.[4] The pressure inside the vessel will increase, so appropriate safety precautions must be taken.

• Work-up and Purification: After cooling the vessel to room temperature, carefully open it in a well-ventilated fume hood. Concentrate the reaction mixture under reduced pressure. Purify the resulting crude product by silica gel column chromatography, typically using a mobile phase of methanol in dichloromethane, to afford (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a white to off-white solid. The purity can be further assessed by HPLC.[8]

Quantitative Data Summary

Step	Intermediate/Product	Starting Material	Key Reagents	Solvent	Typical Yield
1	4-Chloro-7-(2-deoxy-3,5-di-O-p-toluoyl-β-D-erythro-pentofuranosyl)pyrrolo[2,3-d]pyrimidine	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	NaH, Hoffer's Chlorosugar	Acetonitrile	70-80%
2	4-Chloro-7-(2-deoxy-3,5-di-O-p-toluoyl-β-D-erythro-pentofuranosyl)-7-iodo-7H-pyrrolo[2,3-d]pyrimidine	Protected Chloronucleoside	N-Iodosuccinimide (NIS)	DMF	85-95%[4]
3	(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine	Protected Iodo-Chloronucleoside	Methanolic Ammonia	Methanol	80-90%[4]

Conclusion

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. By understanding the underlying mechanisms and adhering to the detailed protocols, researchers can confidently synthesize this important nucleoside analog for a wide range of applications in chemical biology and drug discovery. The self-validating nature of this protocol, supported by established chemical principles and thorough purification steps, ensures the production of high-purity material essential for downstream applications.

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(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine chemical properties

An In-depth Technical Guide to the Chemical Properties and Applications of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a significant nucleoside analog for researchers, scientists, and professionals in drug development. This document delves into its core chemical properties, synthesis, biological activities, and practical laboratory applications, grounded in authoritative scientific literature.

Introduction: The Significance of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetically modified deoxynucleoside, an analog of the natural 2'-deoxyadenosine. The key structural modifications—the replacement of nitrogen at the 7-position with a carbon (a 7-deaza or pyrrolo[2,3-d]pyrimidine core) and the introduction of an iodine atom at this new 7-position—confer unique chemical and biological properties. The specific stereochemistry, (2S,3R,5S), at the deoxyribose sugar moiety is crucial for its precise interaction with biological targets.

The 7-deaza modification is of particular interest because it creates a C-glycosidic bond that is resistant to cleavage by purine nucleoside phosphorylase, which enhances the metabolic stability of the compound.[1] This increased stability, combined with the electronic and steric effects of the iodo-substituent, makes this molecule a valuable tool in various research areas, including antiviral and anticancer drug discovery, and as a building block for modified oligonucleotides.[][3][4]

Core Chemical and Physical Properties

The fundamental properties of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine are summarized below. These properties are essential for its handling, formulation, and application in experimental settings.

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[5]
Molecular Weight	376.16 g/mol	[5][6]
CAS Number	166247-63-8 (for the general compound)	[6]
IUPAC Name	(2S,3S,5S)-5-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)oxolan-3-ol	[5]
Appearance	Solid (form may vary)	General knowledge
Storage Conditions	Store at < -15°C, keep container well closed and dry.[6] For solutions, store at -80°C for up to 6 months or -20°C for 1 month, protected from light.[7]	[6][7]

Synthesis and Chemical Reactivity

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is primarily a synthetic compound. Its synthesis is a key aspect of its utility, as it serves as a versatile intermediate for a wide array of other modified nucleosides.

General Synthetic Approach

A common synthetic route starts with a protected form of 7-deaza-2'-deoxyadenosine. The key iodination step is often achieved using an electrophilic iodine source, such as N-iodosuccinimide (NIS) in a suitable solvent like dimethylformamide (DMF).[8] The final step involves the removal of protecting groups to yield the target compound.

Alternatively, synthesis can involve the glycosylation of a pre-iodinated 7-deazapurine base with a protected deoxyribose sugar, followed by deprotection.[9]

Caption: A simplified workflow for the synthesis of 7-Deaza-2'-deoxy-7-iodoadenosine.

Key Chemical Reactivity: A Gateway to Novel Analogs

The true synthetic value of 7-deaza-2'-deoxy-7-iodoadenosine lies in the reactivity of the carbon-iodine bond. This bond is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Sonogashira, Suzuki, and Stille couplings. This allows for the introduction of a wide variety of substituents at the 7-position, including alkynyl, aryl, and other functional groups.[8][10] This versatility has led to the creation of libraries of novel nucleoside analogs with diverse biological activities, including fluorescent probes and potential therapeutics.[10]

Biological Activity and Mechanism of Action

7-Deaza-2'-deoxy-7-iodoadenosine and its derivatives exhibit a broad spectrum of biological activities, primarily stemming from their ability to mimic natural nucleosides and interact with key cellular enzymes.

Antiviral Activity

This class of compounds has demonstrated significant potential as antiviral agents. 7-Deaza-7-iodo-2'-deoxyadenosine has shown efficacy against both herpes simplex virus types 1 and 2 by selectively inhibiting the viral DNA polymerase.[]

Furthermore, 7-deazaadenosine analogs have been identified as potent and selective inhibitors of the hepatitis C virus (HCV) RNA-dependent RNA polymerase (NS5B).[11][12] After cellular uptake, the nucleoside is phosphorylated to its triphosphate form. This triphosphate analog then acts as a competitive inhibitor of the natural nucleotide, and upon incorporation into the growing viral RNA chain, it can act as a chain terminator, thus halting viral replication.

Caption: Inhibition of viral replication by 7-deazaadenosine analogs.

Anticancer Potential

Derivatives of 7-deazaadenosine, known as tubercidins, have shown notable anti-cancer activity.[3] More recently, 7-deaza-adenosine analogs have been engineered as irreversible pan-fibroblast growth factor receptor (FGFR) inhibitors.[13] Dysregulation of FGFR signaling is a known driver in various cancers, making these compounds promising candidates for targeted cancer therapy.

Application in Molecular Biology

Beyond therapeutics, 7-deaza-2'-deoxy-7-iodoadenosine is a valuable tool in molecular biology and chemical biology. When incorporated into oligonucleotides, it can be used to probe DNA structure and function. For instance, replacing deoxyadenosine with its 7-deaza analog can help in studying phenomena like DNA bending.[14] The minimal structural perturbation to the DNA duplex makes it an excellent probe for studying DNA-protein interactions.[15]

Experimental Protocols and Handling

Proper handling and solubilization are critical for obtaining reliable and reproducible experimental results.

Solubility and Stock Solution Preparation

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO). For biological assays, it is crucial to prepare a concentrated stock solution in a suitable solvent, which can then be diluted into aqueous buffers or cell culture media.

Example Protocol for Preparing a 10 mM Stock Solution in DMSO:

• Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass is:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 376.16 g/mol * (1000 mg / 1 g) = 3.76 mg

• Weigh the compound: Accurately weigh 3.76 mg of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in a sterile microcentrifuge tube.

• Add solvent: Add 1 mL of high-purity DMSO to the tube.

• Dissolve: Vortex or sonicate briefly until the solid is completely dissolved.

• Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[7]

Formulation for In Vivo Studies

For animal studies, specific formulations are required to ensure bioavailability. A common approach involves a co-solvent system.

Example Formulation Protocol: [16]

• Prepare a stock solution in DMSO (e.g., 25 mg/mL).

• For a 1 mL working solution, take 100 µL of the DMSO stock solution.

• Add 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix again.

• Add 450 µL of saline to bring the final volume to 1 mL.

Note: Researchers should always optimize formulations for their specific experimental model and route of administration.

Conclusion

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a nucleoside analog with significant potential in drug development and as a research tool. Its enhanced metabolic stability and the chemical versatility of the 7-iodo substituent make it a valuable platform for generating novel antiviral and anticancer agents. A thorough understanding of its chemical properties, synthesis, and biological activity is essential for harnessing its full potential in scientific research.

References

• Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. (URL: [Link])

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem, National Institutes of Health. (URL: [Link])

• Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. MDPI. (URL: [Link])

• A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. PMC, National Institutes of Health. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. MDPI. (URL: [Link])

• A 7-deaza-adenosine analog is a potent and selective inhibitor of hepatitis C virus replication with excellent pharmacokinetic properties. PubMed, National Institutes of Health. (URL: [Link])

• Altering the Electrostatic Potential in the Major Groove: Thermodynamic and Structural Characterization of 7-Deaza-2′-deoxyadenosine:dT Base Pairing in DNA. ACS Publications. (URL: [Link])

• Synthesis and photophysical properties of 7-deaza-2'-deoxyadenosines bearing bipyridine ligands and their Ru(II)-complexes. SciSpace. (URL: [Link])

• DNA with stable fluorinated dA and dG substitutes: syntheses, base pairing and 19F-NMR spectra of 7-fluoro-7-deaza-2′-deoxyadenosine and 7-fluoro-7-deaza-2′-deoxyguanosine. Organic & Biomolecular Chemistry. (URL: [Link])

• 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain. ResearchGate. (URL: [Link])

• Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2′-deoxyadenosines. Nucleic Acids Research, Oxford Academic. (URL: [Link])

• 7-Deaza-2'-deoxyadenosine and 3-deaza-2'-deoxyadenosine replacing dA within d(A6)-tracts: differential bending at 3'- and 5'-junctions of d(A6)·d(T6) and B-DNA. National Institutes of Health. (URL: [Link])

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. National Institutes of Health. (URL: [Link])

• Oligodeoxynucleotides Containing C-7 Propyne Analogs of 7-Deaza-2′ -Deoxyguanosine and 7-Deaza-2′-Deoxyadenosine. Nucleic Acids Research, Oxford Academic. (URL: [Link])

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(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic pyrrolo[2,3-d]pyrimidine nucleoside analog with significant potential in antiviral and anticancer research. As a derivative of 2'-deoxyadenosine, its core mechanism revolves around mimicking the natural nucleoside to interact with critical cellular and viral enzymes. This guide elucidates the multifaceted mechanism of action, focusing on its role as an inhibitor of viral DNA polymerases and a scaffold for multi-kinase inhibitors. We will explore the biochemical pathways it perturbs, provide detailed experimental protocols for its investigation, and discuss its broader utility as a chemical biology tool and therapeutic precursor.

Introduction: The Significance of the 7-Deazapurine Scaffold

Nucleoside analogs are a cornerstone of chemotherapy, targeting the fundamental processes of nucleic acid synthesis and cellular signaling. The modification of the purine ring system offers a powerful strategy for developing agents with enhanced potency, selectivity, and metabolic stability. The 7-deazapurine scaffold, where the nitrogen atom at position 7 of the purine ring is replaced by a carbon, is of particular interest. This substitution, which creates a pyrrolo[2,3-d]pyrimidine core, fundamentally alters the electronic properties of the nucleobase. It removes the hydrogen bond acceptor at the N7 position, which can disrupt the formation of non-canonical DNA structures like Hoogsteen base pairs and alter the recognition by DNA-binding proteins.

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, also known as 2'-Deoxy-7-Iodotubercidin, belongs to this class of compounds.[1] Its structure consists of a 7-deazaadenine base modified with an iodine atom at the 7-position, attached to a 2'-deoxyribose sugar. This strategic combination of a modified base and a deoxy-sugar primes it for interaction with enzymes involved in DNA synthesis and ATP-dependent signaling pathways. The iodine atom is not merely a placeholder; it serves as a key functional group that can occupy hydrophobic pockets in enzyme active sites and acts as a versatile chemical handle for the synthesis of more complex derivatives through palladium-catalyzed cross-coupling reactions.[2][3]

Core Mechanisms of Action

The biological activity of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its derivatives stems primarily from their ability to function as ATP-competitive inhibitors of protein kinases and as substrate mimics for viral DNA polymerases.

Inhibition of Viral DNA Polymerase

A prominent mechanism of action for this compound is the selective inhibition of viral DNA synthesis, particularly against herpes simplex virus (HSV) types 1 and 2.[] This process relies on the intracellular activation of the nucleoside analog.

• Intracellular Phosphorylation: Upon entering a cell, the compound is recognized by cellular and/or viral kinases, which catalyze its phosphorylation to the monophosphate, diphosphate, and ultimately the active triphosphate form: 7-deaza-7-iodo-2'-deoxyadenosine triphosphate (Id-dATP).

• Competitive Inhibition and Chain Termination: The resulting Id-dATP mimics the natural substrate, dATP. It competes for the active site of the viral DNA polymerase. Its incorporation into the growing viral DNA chain can lead to chain termination or, at a minimum, hinder the translocation of the polymerase, thereby halting viral replication.[] The selectivity for viral over host DNA polymerases is a critical feature for therapeutic potential.

Caption: Bioactivation pathway for viral DNA polymerase inhibition.

Multi-Kinase Inhibition Scaffold

The 7-deazaadenosine structure serves as an excellent template for designing protein kinase inhibitors.[5] Kinases are a large family of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of cancer. Most kinase inhibitors are designed to compete with ATP for its binding site.

The 7-deazaadenosine scaffold effectively mimics the adenosine moiety of ATP, engaging the hinge region of the kinase active site. The functionalization at the 7-position is crucial, as this position extends into an adjacent hydrophobic pocket that is not occupied by ATP.[5] By introducing substituents like iodine or alkynyl groups at this position, derivatives can achieve enhanced potency and selectivity. While (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine itself is more of a precursor, related 7-substituted-7-deazaadenosine derivatives have demonstrated potent inhibition of multiple kinases, including TRKA, CK1δ, and DYRK1A/1B.[5]

Caption: ATP-competitive mechanism of 7-deazaadenosine kinase inhibitors.

Quantitative Biological Activity

The specific inhibitory concentrations (IC₅₀) or constants (Kᵢ) for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine are not extensively reported in publicly available literature. However, data from closely related 7-deazaadenosine analogs highlight the potential of this chemical class.

Compound Class	Target Cell Line / Enzyme	Activity Metric	Result	Reference
7-acetylene-7-deaza-4′-thioadenosine	A549 (Human Lung Cancer)	IC₅₀	0.04 µM	[5]
7-acetylene-7-deaza-4′-thioadenosine	HCT116 (Human Colon Cancer)	IC₅₀	0.05 µM	[5]
7-acetylene-7-deaza-4′-thioadenosine	TRKA Kinase	% Inhibition @ 1 µM	99%	[5]
7-acetylene-7-deaza-4′-thioadenosine	DYRK1A Kinase	% Inhibition @ 1 µM	98%	[5]
7-Deaza-7-iodo-2'-deoxyadenosine	Herpes Simplex Virus (HSV-1, HSV-2)	Biological Activity	Antiviral Efficacy	[]

Note: The data for the 7-acetylene derivative is provided to illustrate the potent anticancer and kinase inhibitory activity achievable with the 7-deazaadenosine scaffold.

Experimental Protocols for Mechanistic Investigation

To validate the proposed mechanisms of action, specific assays are required. The following protocols provide a framework for investigating the antiviral and kinase inhibitory properties.

Protocol: Cell-Based Antiviral Plaque Reduction Assay

This assay quantifies the ability of a compound to inhibit the cytopathic effect of a virus, such as HSV-1.

Objective: To determine the concentration of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine required to reduce the number of virus-induced plaques by 50% (EC₅₀).

Methodology:

• Cell Seeding: Seed Vero cells (or another susceptible cell line) in 6-well plates and grow until a confluent monolayer is formed.

• Virus Infection: Aspirate the growth medium and infect the cell monolayers with a dilution of HSV-1 calculated to produce 50-100 plaques per well. Allow the virus to adsorb for 1-2 hours at 37°C.

• Compound Treatment: Prepare serial dilutions of the test compound in an overlay medium (e.g., MEM with 2% FBS and 0.5% methylcellulose).

• Overlay Application: After the adsorption period, remove the virus inoculum and add 2 mL of the compound-containing overlay medium to each well. Include a "virus control" (no compound) and "cell control" (no virus, no compound).

• Incubation: Incubate the plates at 37°C in a CO₂ incubator for 2-3 days, until plaques are visible in the virus control wells.

• Staining and Counting: Aspirate the overlay, fix the cells with methanol, and stain with a 0.1% crystal violet solution.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. Determine the EC₅₀ value using non-linear regression analysis.

Protocol: In Vitro Luminescent Kinase Assay

This assay measures the activity of a specific kinase by quantifying the amount of ATP remaining in solution after the kinase reaction. Inhibition is observed as a higher signal (more ATP remaining).

Objective: To determine the IC₅₀ of a 7-deazaadenosine derivative against a target protein kinase (e.g., DYRK1A).

Methodology:

• Reagent Preparation: Prepare assay buffers, kinase (e.g., recombinant DYRK1A), substrate (specific peptide), and ATP solution.

• Compound Dilution: Perform a serial dilution of the test compound in DMSO, followed by a further dilution in assay buffer.

• Kinase Reaction: In a white 384-well plate, add:

  • 5 µL of the diluted test compound.

  • 5 µL of a kinase/substrate mixture.

  • 5 µL of ATP solution to initiate the reaction.

  • Include "no inhibitor" controls (DMSO vehicle) and "no enzyme" controls.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection: Add 15 µL of a luminescent ATP detection reagent (e.g., Kinase-Glo®) to each well. This reagent lyses the cells and contains luciferase/luciferin to generate a light signal proportional to the amount of ATP.

• Signal Measurement: Incubate for another 10 minutes to stabilize the signal and then measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the controls. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀.

Caption: Experimental workflow for an in vitro kinase inhibition assay.

Conclusion and Future Directions

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a nucleoside analog with a scientifically validated, dual-pronged mechanism of action. Its ability to be metabolized into a competitive inhibitor of viral DNA polymerases provides a clear rationale for its antiviral properties.[] Furthermore, the 7-deazaadenosine core structure serves as a privileged scaffold for developing potent, ATP-competitive kinase inhibitors, a major strategy in modern oncology.[5][6] The iodine at the 7-position is a critical feature, providing a vector for chemical diversification to enhance potency and selectivity.

Future research should focus on several key areas:

• Broad-Spectrum Profiling: A comprehensive kinome scan is needed to fully characterize the kinase inhibitory profile of this compound and its derivatives.

• Structural Biology: Co-crystallization of the active triphosphate form with viral DNA polymerases or of its derivatives with target kinases would provide invaluable structural insights for rational drug design.

• Lead Optimization: Using the 7-iodo group as a synthetic handle, a library of derivatives should be synthesized to improve pharmacokinetic properties and target-specific activity.

References

• Reddy, V. P., et al. (2022). Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. National Institutes of Health. Retrieved January 6, 2026, from [Link]

• Choi, H., et al. (2022). Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. National Institutes of Health. Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. Retrieved January 6, 2026, from [Link]

• National Institutes of Health. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem. Retrieved January 6, 2026, from [Link]

• Al-Ostath, A., et al. (2023). Novel 7-Deazapurine Incorporating Isatin Hybrid Compounds as Protein Kinase Inhibitors: Design, Synthesis, In Silico Studies, and Antiproliferative Evaluation. MDPI. Retrieved January 6, 2026, from [Link]

• National Institutes of Health. (n.d.). Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. Retrieved January 6, 2026, from [Link]

• Kutyavin, I. V., et al. (1997). Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2′-deoxyadenosines. Nucleic Acids Research. Retrieved January 6, 2026, from [Link]

• Olsen, D. B., et al. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. National Institutes of Health. Retrieved January 6, 2026, from [Link]

• Bioproducts Magazine. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved January 6, 2026, from [Link]

• Merta, A., et al. (1990). Adenosine deaminase inhibitors. Synthesis and biological activity of deaza analogues of erythro-9-(2-hydroxy-3-nonyl)adenine. PubMed. Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of 7-substituted-7-deaza-2 0 -deoxyadenosine analogs. Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain. Retrieved January 6, 2026, from [Link]

• Froehler, B. C., et al. (1993). Oligodeoxynucleotides Containing C-7 Propyne Analogs of 7-Deaza-2′-Deoxyguanosine and 7-Deaza-2′-Deoxyadenosine. Nucleic Acids Research. Retrieved January 6, 2026, from [Link]

• MedchemExpress. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (Japanese). Retrieved January 6, 2026, from [Link]

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The Strategic Synthesis and Application of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: A Hub for Kinase Inhibitor Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a synthetically derived nucleoside analogue, has emerged as a pivotal building block in medicinal chemistry, particularly in the development of potent kinase inhibitors. Its strategic design, featuring a 7-deazapurine core and a reactive iodine substituent, provides a versatile scaffold for the exploration of chemical space within the ATP-binding site of various kinases. This technical guide delves into the discovery, synthesis, and application of this key intermediate, offering a comprehensive resource for researchers engaged in the design and development of novel therapeutics. We will explore the rationale behind its molecular architecture, provide detailed synthetic protocols, and discuss its derivatization into biologically active compounds, supported by structural data and activity assays.

Introduction: The Rationale for 7-Deazapurine Scaffolds in Kinase Inhibition

Protein kinases, as central regulators of cellular signaling, represent a prominent class of drug targets. The majority of kinase inhibitors are designed to be ATP-competitive, binding to the highly conserved ATP-binding pocket. The natural ligand, ATP, utilizes its adenine core for hydrogen bonding interactions with the kinase hinge region. The 7-deazapurine scaffold, where the nitrogen at position 7 of the purine ring is replaced by a carbon, offers a unique bioisosteric replacement for adenine.[1] This modification maintains the crucial hydrogen bonding capacity with the kinase hinge while providing a carbon atom at the 7-position that can be functionalized.[1] This functionalization allows for the introduction of various substituents that can extend into adjacent hydrophobic regions of the ATP-binding site, thereby enhancing both potency and selectivity.[2]

The introduction of an iodine atom at the 7-position, creating 7-deaza-7-iodo-2'-deoxyadenosine, is a key strategic decision. The iodo group serves as a versatile synthetic handle, enabling a wide range of palladium-catalyzed cross-coupling reactions, most notably the Sonogashira coupling.[3] This allows for the efficient and modular installation of diverse alkynyl fragments, which can then be further elaborated to generate extensive libraries of kinase inhibitors.

The specific stereochemistry of the deoxyribose sugar, (2S,3R,5S), is that of the natural 2'-deoxyadenosine. This is crucial as it ensures that the nucleoside analogue can be recognized and potentially processed by cellular enzymes, and it correctly orients the 7-substituted purine base within the ATP-binding site of the target kinase.

Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: A Detailed Protocol

The synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a multi-step process that begins with the appropriate protection of 2'-deoxyadenosine, followed by iodination of the 7-deazapurine precursor.

Synthetic Scheme

A representative synthetic scheme is outlined below. This process typically involves the protection of the hydroxyl groups of the deoxyribose, followed by the synthesis of the 7-deazapurine core, iodination, and subsequent deprotection.

Caption: Synthetic workflow for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Experimental Protocol

The following is a representative, detailed protocol for the synthesis of 4-Amino-7-(2-deoxy-β-D-erythro-pentofuranosyl)-5-iodopyrrolo[2,3-d]pyrimidine, which corresponds to the target molecule.[2]

Step 1: Synthesis of 3',5'-Di-O-p-toluoyl-2'-deoxyadenosine

• To a solution of 2'-deoxyadenosine in pyridine, add p-toluoyl chloride dropwise at 0°C.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the protected nucleoside.

Step 2: Glycosylation to form the Protected 7-Deazapurine Nucleoside

• To a suspension of sodium hydride in anhydrous acetonitrile, add 7-deaza-4-chloro-pyrrolo[2,3-d]pyrimidine.

• Stir the mixture at room temperature, then add a solution of 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranose in acetonitrile.[4]

• Continue stirring at room temperature for several hours.

• Carefully quench the reaction with methanol and concentrate the mixture.

• Purify the residue by column chromatography to obtain the protected 7-deaza-4-chloro-2'-deoxyadenosine.

Step 3: Iodination

• Dissolve the protected 7-deaza-4-chloro-2'-deoxyadenosine in anhydrous DMF.

• Add N-iodosuccinimide (NIS) to the solution and stir at room temperature for an extended period (e.g., 3 days).[4]

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography.

Step 4: Amination and Deprotection

• Dissolve the protected 7-deaza-7-iodo-4-chloro-2'-deoxyadenosine in methanolic ammonia and heat in a sealed vessel at an elevated temperature (e.g., 70°C) for several days.[4]

• After cooling, concentrate the reaction mixture.

• The deprotection of the toluoyl groups occurs under these conditions to yield the final product.

• Purify the crude product by recrystallization or column chromatography to obtain (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a solid.

Characterization

The structure and purity of the synthesized (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine should be confirmed by standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the deoxyribose sugar and the 7-deazapurine core. For a closely related compound, 4-Amino-7-(2-deoxy-β-D-erythro-pentofuranosyl)-5-(1-propynyl)pyrrolo[2,3-d]pyrimidine, the following characteristic shifts were observed (CD₃OD): δ 7.97 (1H, br s, C₂-H), 7.38 (1H, s, C₆-H), 6.36 (1H, dd, 1'-H), 4.40 (1H, m, 3'-H), 3.88 (1H, m, 4'-H), 3.65 (2H, m, 5'-CH₂), 2.52 (1H, m, 2'-Hₐ), 2.21 (1H, m, 2'-Hₑ), 1.98 (3H, s, CCH₃).[2] The spectrum of the iodo-derivative would lack the propynyl signals and show a singlet for the C6-H.

• ¹³C NMR: The carbon NMR will show distinct signals for each carbon atom in the molecule.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition. For C₁₁H₁₃IN₄O₃, the expected exact mass is 376.0032 g/mol .[5]

Application in the Synthesis of Kinase Inhibitors

The primary application of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is as a versatile intermediate in the synthesis of kinase inhibitors. The 7-iodo substituent is readily derivatized using palladium-catalyzed cross-coupling reactions.

Sonogashira Coupling: A Gateway to Diverse Functionalities

The Sonogashira coupling reaction between the 7-iodo-7-deazapurine core and various terminal alkynes is a powerful tool for generating a library of C7-substituted analogues.

Caption: Sonogashira coupling of 7-iodo-7-deaza-2'-deoxyadenosine.

This reaction allows for the introduction of a wide range of substituents at the 7-position, which can be designed to interact with specific residues in the hydrophobic pocket of the target kinase, thereby influencing potency and selectivity.

Structure-Activity Relationship (SAR) and Biological Data

The modular nature of the synthesis allows for systematic exploration of the structure-activity relationship (SAR). By varying the substituent at the 7-position, researchers can optimize the inhibitory activity against specific kinases.

Kinase Target	C7-Substituent	IC₅₀ (nM)	Reference
EGFR	Isatin-based hybrid	83	[4]
Her2	Isatin-based hybrid	138	[4]
VEGFR2	Isatin-based hybrid	76	[4]
CDK2	Isatin-based hybrid	183	[4]

Note: The IC₅₀ values presented are for illustrative purposes and represent derivatives of the 7-deazapurine scaffold. The specific values will vary depending on the exact nature of the C7-substituent.

Conclusion and Future Perspectives

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine has proven to be a highly valuable and versatile intermediate in the field of drug discovery. Its rational design allows for the efficient synthesis of large libraries of 7-substituted 7-deazapurine nucleosides, which have demonstrated significant potential as potent and selective kinase inhibitors. The synthetic accessibility of this compound, coupled with the power of palladium-catalyzed cross-coupling reactions, ensures its continued importance in the ongoing quest for novel therapeutics targeting the kinome. Future work in this area will likely focus on the development of novel cross-coupling methodologies to further expand the diversity of accessible C7-substituents and the exploration of these derivatives against a wider range of kinase targets and in more complex biological systems.

References

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• Čapek, M., Pohl, R., & Hocek, M. (2017). Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. Medicinal research reviews, 37(5), 1165–1204.

• Molecules. Sonogashira cross-coupling strategies towards nucleosides and analogues. [Link]

• ResearchGate. IC 50 Values of VEGFR2 Kinase Activities of the Tested Compounds. [Link]

• ResearchGate. Schematic of the dCK inhibitors and their apparent IC50 values. [Link]

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• Westhof, E., Plach, H., Cuno, I., & Lüdemann, H. D. (1977). Proton magnetic resonance studies of 2'-,3'-, and 5'-deoxyadenosine conformations in solution. Nucleic acids research, 4(4), 939–953.
• Karwowski, B., Bérubé, G., & Cadet, J. (2008). 5',8-cyclo-2'-deoxyadenosine on the conformation of di and trinucleotides. A NMR and DFT study. Organic & biomolecular chemistry, 6(21), 3947–3953.
• Adamiak, D. A., Saenger, W., & Guschlbauer, W. (1989). Stereochemistry of 2'-5' linked nucleic acids: crystal and molecular structure of ammonium adenylyl-2',5'-adenosine tetrahydrate: a core fragment of 2'-5' oligo A's produced by interferon induced adenylate synthetase. Journal of biomolecular structure & dynamics, 7(2), 357–370.

• PubChem. 5'-Deoxyadenosine. [Link]

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(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: A Linchpin for Therapeutic Innovation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biological significance of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a pivotal, synthetically derived deoxynucleoside. While primarily recognized as a crucial intermediate in the synthesis of a diverse array of biologically active compounds, its core structure, the 7-deazaadenosine scaffold, is associated with significant therapeutic potential, ranging from antiviral and anticancer to immunomodulatory activities. This document will delve into the established biological activities of the broader class of 7-deaza-2'-deoxyadenosine analogs, providing the scientific rationale and detailed experimental protocols to empower researchers in the exploration of novel therapeutics derived from this versatile scaffold.

Introduction: The Strategic Importance of the 7-Deaza Modification

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a modified purine nucleoside that serves as a fundamental building block in medicinal chemistry.[1] The substitution of the nitrogen atom at the 7-position of the purine ring with a carbon atom fundamentally alters the molecule's electronic properties and its interaction with key cellular enzymes.[1] This modification prevents the formation of a hydrogen bond at this position, which can influence base pairing and stacking within nucleic acids.[2] The presence of an iodine atom at the newly created 7-position provides a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the synthesis of a vast library of 7-substituted analogs.[3]

While direct and extensive biological data for the 7-iodo variant itself is limited, its derivatives have demonstrated potent activity across several therapeutic areas. This guide will, therefore, focus on the well-documented biological activities of the 7-deazaadenosine scaffold, for which the 7-iodo compound is a key precursor.

Physicochemical Properties

A clear understanding of the fundamental properties of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is essential for its application in synthesis and biological screening.

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[4]
Molecular Weight	376.15 g/mol	[4]
CAS Number	166247-63-8	[1]
Appearance	Solid
Solubility	Very slightly soluble in water (0.71 g/L at 25°C)	[1]
Storage	Store at < -15°C	[5]
SMILES	C1N)I)CO">C@@HO	[5]

Core Biological Activities of the 7-Deaza-2'-deoxyadenosine Scaffold

The true potential of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is realized through its conversion into various analogs that exhibit a wide range of biological effects. The following sections detail the key therapeutic areas where 7-deazaadenosine derivatives have shown significant promise.

Antiviral Activity

Nucleoside analogs are a cornerstone of antiviral therapy. 7-deazaadenosine derivatives have been investigated for their activity against a variety of viruses, particularly RNA viruses like Hepatitis C Virus (HCV) and Yellow Fever Virus (YFV).[6][7]

Mechanism of Action: As nucleoside analogs, these compounds can be taken up by cells and intracellularly phosphorylated to their triphosphate form. This active metabolite then competes with the natural nucleoside triphosphate (dATP) for incorporation into the growing viral RNA or DNA chain by the viral polymerase. The incorporation of the modified nucleoside can lead to chain termination or introduce mutations, thereby inhibiting viral replication.[8] Cellular pharmacology studies have shown that for some 7-deazaadenosine analogs, insufficient phosphorylation can limit their antiviral efficacy, highlighting the importance of efficient intracellular activation.[7][9]

Anticancer Activity

The 7-deazaadenosine scaffold is a versatile template for the development of anticancer agents, acting through multiple mechanisms.

Similar to their antiviral mechanism, 7-deaza-2'-deoxyadenosine analogs can disrupt the replication of cancer cells by inhibiting DNA and protein synthesis.[8] The incorporation of these fraudulent nucleosides into the DNA of rapidly dividing cancer cells can trigger cell cycle arrest and apoptosis.[10]

Protein kinases are critical regulators of cell signaling and are frequently dysregulated in cancer. The 7-deazaadenine core serves as an excellent scaffold for designing kinase inhibitors, with the 7-position offering a vector for substitution to enhance potency and selectivity. Derivatives have been shown to inhibit a range of kinases implicated in cancer progression.

Certain deoxyadenosine analogs can induce programmed cell death in cancer cells, particularly quiescent lymphocytes in chronic lymphocytic leukemia, by directly damaging mitochondria.[10] This leads to the release of pro-apoptotic proteins like cytochrome c and apoptosis-inducing factor (AIF), ultimately activating the caspase cascade and executing cell death.[10]

Immunomodulatory Activity: STING Agonism

The Stimulator of Interferon Genes (STING) pathway is a crucial component of the innate immune system that detects cytosolic DNA, leading to the production of type I interferons and other pro-inflammatory cytokines. Agonists of the STING pathway are of great interest for cancer immunotherapy. Derivatives of 7-deazaadenosine have been developed as potent STING agonists.

Mechanism of Action: These analogs mimic the natural STING ligand, cyclic GMP-AMP (cGAMP), binding to and activating the STING protein. This triggers a downstream signaling cascade involving TBK1 and IRF3, leading to a robust anti-tumor immune response.

Experimental Protocols

The following protocols are representative of the methodologies used to characterize the biological activities of derivatives synthesized from (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Protocol: Antiviral Foci-Forming Assay for Yellow Fever Virus (YFV)

This protocol is adapted from studies evaluating antiviral compounds against YFV.[6]

Objective: To determine the 50% effective concentration (EC₅₀) of a test compound against YFV replication.

Materials:

• Huh-7 (human hepatoma) cells

• YFV-17D strain

• Complete DMEM medium

• Test compound stock solution (in DMSO)

• Methylcellulose overlay

• Primary antibody (e.g., anti-YFV E protein)

• Secondary antibody (HRP-conjugated)

• Substrate for HRP (e.g., AEC)

• 96-well plates

Procedure:

• Cell Seeding: Seed Huh-7 cells in 96-well plates to achieve ~90% confluency on the day of infection.

• Compound Dilution: Prepare two-fold serial dilutions of the test compound in DMEM, ranging from 0 to 10 µM.

• Infection: Infect the cells with YFV-17D at a known titer (e.g., 260 focus-forming units per well) for 2 hours.

• Treatment: Remove the virus inoculum and add the diluted test compound to the respective wells.

• Overlay: Overlay the cells with 1% methylcellulose in DMEM containing the test compound.

• Incubation: Incubate the plates for 3 days at 37°C.

• Immunostaining:

  • Fix the cells (e.g., with 4% paraformaldehyde).

  • Permeabilize the cells (e.g., with 0.1% Triton X-100).

  • Incubate with the primary antibody against a YFV protein.

  • Incubate with the HRP-conjugated secondary antibody.

  • Add the substrate to visualize the foci of infected cells.

• Data Analysis:

  • Count the number of foci in each well.

  • Calculate the percentage of inhibition relative to the untreated virus control.

  • Determine the EC₅₀ value using a variable slope four-parameter model linear regression.

Protocol: Assessment of STING Pathway Activation

This protocol provides a method to assess whether a compound can activate the STING pathway in vitro.[11][12]

Objective: To measure the induction of STING-dependent gene expression.

Materials:

• Mouse Embryonic Fibroblasts (MEFs) or THP-1 cells

• Test compound (7-deazaadenosine derivative)

• Lipofectamine or other transfection reagent

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for STING target genes (e.g., IFNB1, CXCL10) and a housekeeping gene (e.g., GAPDH).

Procedure:

• Cell Seeding: Plate MEFs or differentiated THP-1 cells in a 6-well plate.

• Transfection/Treatment:

  • Prepare a mixture of the test compound and a transfection reagent in serum-free media, according to the manufacturer's instructions.

  • Add the mixture to the cells and incubate for a defined period (e.g., 6-24 hours). Include a positive control (e.g., cGAMP) and a negative control (transfection reagent alone).

• RNA Extraction: Lyse the cells and extract total RNA using a commercial kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA.

• Quantitative PCR (qPCR):

  • Set up qPCR reactions for the target genes and the housekeeping gene.

  • Run the qPCR program on a real-time PCR system.

• Data Analysis:

  • Calculate the fold change in gene expression for the target genes in treated cells relative to untreated cells, normalized to the housekeeping gene, using the ΔΔCt method.

Conclusion

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine represents a cornerstone for the synthesis of novel therapeutic agents. While its direct biological activity profile is not extensively characterized, the 7-deazaadenosine scaffold it provides is a proven platform for the development of potent antiviral, anticancer, and immunomodulatory compounds. The strategic placement of the iodine atom facilitates extensive chemical derivatization, allowing for the fine-tuning of biological activity and pharmacokinetic properties. The protocols and mechanistic insights provided in this guide are intended to equip researchers with the foundational knowledge required to leverage this important molecule in the ongoing quest for new and more effective therapies.

References

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• Vila, A., et al. (2022). Protocol to induce and assess cGAS-STING pathway activation in vitro. PubMed, [Link]

• Combating yellow fever virus with 7-deaza-7-fluoro-2′-C-methyladenosine. (2025). bioRxiv. [Link]

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• Chun, B. K., et al. (2011). Synthesis and antiviral activity of 2'-deoxy-2'-fluoro-2'-C-methyl-7-deazapurine nucleosides, their phosphoramidate prodrugs and 5'-triphosphates. Bioorganic & Medicinal Chemistry Letters, 21(23), 7173-7177. [Link]

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• Synthesis of 7-substituted-7-deaza-2'-deoxyadenosine analogs. (2020). ResearchGate. [Link]

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An In-depth Technical Guide to the Structural Analysis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a modified nucleoside analog belonging to the class of 7-deazapurines, which are of significant interest in medicinal chemistry due to their potential as antiviral and anticancer agents.[1][2] This technical guide provides a comprehensive overview of the structural analysis of this specific stereoisomer. As a Senior Application Scientist, this document is structured to offer not just procedural steps but also the underlying scientific rationale for the analytical techniques employed in the characterization of this molecule. We will delve into predictive analyses based on foundational chemical principles and data from closely related analogs, offering a robust framework for researchers working with this and similar compounds.

Introduction: The Significance of 7-Deazaadenosine Analogs

The replacement of the nitrogen atom at the 7-position of the purine ring with a carbon atom results in a 7-deaza (or pyrrolo[2,3-d]pyrimidine) scaffold. This modification alters the electronic properties and metabolic stability of the nucleoside without drastically changing its overall shape, allowing it to be recognized by various enzymes. The introduction of a halogen, such as iodine, at the 7-position further modulates the molecule's properties, offering a handle for further chemical modification and potentially enhancing its biological activity.[3] The specific stereochemistry of the deoxyribose sugar moiety, (2S,3R,5S), is critical for its interaction with biological targets and dictates its potential as a therapeutic agent.

This guide will provide a detailed examination of the structural elucidation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, covering its synthesis, and the application of modern analytical techniques for its comprehensive characterization.

Molecular Structure and Physicochemical Properties

The foundational step in the analysis of any novel compound is the confirmation of its molecular structure and a summary of its key physicochemical properties.

Chemical Structure

The chemical structure of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is presented below.

• Molecular Formula: C₁₁H₁₃IN₄O₃[4]

• Molecular Weight: 376.15 g/mol [4]

• IUPAC Name: (2S,3S,5S)-5-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)oxolan-3-ol[4]

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	PubChem[4]
Molecular Weight	376.15 g/mol	PubChem[4]
XLogP3	0.3	PubChem[4]
Hydrogen Bond Donor Count	3	PubChem[4]
Hydrogen Bond Acceptor Count	5	PubChem[4]
Rotatable Bond Count	2	PubChem[4]

Synthesis and Stereochemical Control

Proposed Synthetic Pathway

The synthesis would likely involve a Vorbrüggen glycosylation reaction, where a protected 7-deaza-7-iodopurine base is coupled with a suitable protected 2-deoxyribose derivative that possesses the desired (2S,3R,5S) stereochemistry.

Caption: Proposed synthetic workflow for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Causality in Experimental Choices: The choice of protecting groups for both the heterocyclic base and the deoxyribose sugar is crucial for the success of the glycosylation reaction. Bulky silyl ethers are commonly used for the hydroxyl groups of the sugar to direct the stereochemical outcome of the reaction. The use of a Lewis acid catalyst, such as TMSOTf, is standard for activating the sugar for nucleophilic attack by the deazapurine base.

Detailed Protocol (Hypothetical)

• Protection of the Sugar: The hydroxyl groups of a commercially available 2-deoxyribose derivative with the correct stereochemistry are protected using a suitable protecting group, such as a silyl ether.

• Glycosylation: The protected sugar is then reacted with the silylated 7-deaza-7-iodopurine base in the presence of a Lewis acid catalyst. The reaction is typically carried out in an inert solvent, such as acetonitrile, at room temperature.

• Deprotection: The protecting groups are removed from the resulting nucleoside using standard deprotection protocols, such as treatment with a fluoride source (e.g., TBAF) for silyl ethers and ammonolysis for base-labile protecting groups.

• Purification: The final product is purified using chromatographic techniques, such as silica gel chromatography or reversed-phase HPLC.

Spectroscopic and Spectrometric Characterization

A combination of spectroscopic and spectrometric techniques is essential for the unambiguous structural elucidation of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of organic molecules in solution. For (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, both ¹H and ¹³C NMR, along with 2D correlation experiments (like COSY, HSQC, and HMBC), would be employed.

Predicted ¹H NMR Spectral Features:

Based on data from analogous 7-deaza-2'-deoxyadenosine compounds, the following proton signals are expected:[6][7]

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)
H-2	~8.0	s	-
H-6	~7.4	s	-
H-1'	~6.4	t	J ≈ 6-7
H-3'	~4.5	m	-
H-4'	~3.9	m	-
H-5'a, H-5'b	~3.7, ~3.6	m	-
H-2'a, H-2'b	~2.5, ~2.3	m	-
NH₂	~7.0	br s	-
3'-OH	Variable	br s	-
5'-OH	Variable	br s	-

Expertise & Experience: The anomeric proton (H-1') is a key diagnostic signal. Its chemical shift and coupling pattern provide information about the β-glycosidic linkage and the conformation of the deoxyribose ring. The presence of a triplet for H-1' is characteristic of a 2'-deoxynucleoside.

Predicted ¹³C NMR Spectral Features:

The ¹³C NMR spectrum will show 11 distinct signals corresponding to the carbon atoms in the molecule. The chemical shifts will be influenced by the electronegativity of the attached atoms and the overall electronic structure.[7][8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule, as well as its fragmentation pattern, which can be used for structural elucidation.

Expected Molecular Ion:

In a high-resolution mass spectrum (HRMS), the molecule is expected to show a prominent molecular ion peak ([M+H]⁺) at m/z 377.0132, corresponding to the protonated molecule [C₁₁H₁₄IN₄O₃]⁺.

Predicted Fragmentation Pattern:

The fragmentation of nucleosides in the mass spectrometer typically involves the cleavage of the glycosidic bond and fragmentation of the sugar moiety.[9]

Caption: Predicted fragmentation pathway for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in MS/MS.

Trustworthiness: The presence of iodine with its characteristic isotopic pattern is not relevant here as iodine is monoisotopic (¹²⁷I). The fragmentation pattern, particularly the observation of the protonated base at m/z 261 and the deoxyribose fragment at m/z 117, would provide strong evidence for the identity of the compound.

X-ray Crystallography

X-ray crystallography provides the most definitive three-dimensional structure of a molecule in the solid state. Obtaining a high-quality crystal of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine would be a key goal for its complete structural characterization.

Hypothetical Crystallographic Data:

While no published crystal structure exists for this specific isomer, a successful crystallographic analysis would yield the following key parameters:

• Crystal System and Space Group: These describe the symmetry of the crystal lattice.

• Unit Cell Dimensions: The lengths of the sides and the angles of the unit cell.

• Atomic Coordinates: The precise location of each atom in the unit cell.

• Bond Lengths and Angles: Definitive geometric parameters of the molecule.

• Conformation of the Deoxyribose Ring: Whether it adopts a C2'-endo, C3'-endo, or other pucker.

• Intermolecular Interactions: Details of hydrogen bonding and stacking interactions in the crystal lattice.

Biological Activity and Mechanism of Action

Analogs of 7-deazaadenosine have shown promising biological activities, primarily as antiviral and anticancer agents.[10][11]

Antiviral Activity:

The primary mechanism of antiviral action for many nucleoside analogs is the inhibition of viral polymerases. After intracellular phosphorylation to the active triphosphate form, (2S,3R,5S)-7-deaza-2'-deoxy-7-iodoadenosine triphosphate would act as a competitive inhibitor of the natural deoxyadenosine triphosphate (dATP). Its incorporation into the growing viral DNA or RNA chain can lead to chain termination, thus halting viral replication. The 7-deaza modification can enhance the molecule's ability to be incorporated by viral polymerases while potentially reducing its recognition by host cell polymerases, leading to selective toxicity.[10]

Anticancer Activity:

The anticancer properties of nucleoside analogs are often attributed to their ability to disrupt DNA and RNA synthesis in rapidly dividing cancer cells, leading to the induction of apoptosis. The enhanced metabolic stability of 7-deazaadenosine analogs can lead to higher and more sustained intracellular concentrations of the active triphosphate, enhancing their cytotoxic effects.

Conclusion

The structural analysis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine requires a multi-faceted approach employing a suite of modern analytical techniques. This guide has provided a comprehensive framework for its characterization, from its synthesis to its detailed structural elucidation using NMR, mass spectrometry, and X-ray crystallography. While some of the data presented is predictive and based on closely related analogs, the principles and methodologies outlined here provide a robust roadmap for researchers in the field of drug discovery and development working with this and similar modified nucleosides. The unique structural features of this compound make it a compelling candidate for further investigation as a potential therapeutic agent.

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• Oligodeoxynucleotides Containing C-7 Propyne Analogs of 7-Deaza-2′ -Deoxyguanosine and 7-Deaza-2′-Deoxyadenosine. Nucleic Acids Research. (URL: [Link])

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. RSC Advances. (URL: [Link])

• Anomeric DNA: Functionalization of α‐d Anomers of 7‐Deaza‐2′‐deoxyadenosine and 2′‐Deoxyuridine with Clickable Side Chains and Click Adducts in Homochiral and Heterochiral Double Helices. Chemistry – A European Journal. (URL: [Link])

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• A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy. (URL: [Link])

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• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. (URL: [Link])

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A Comprehensive Technical Guide to the NMR Spectral Data of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a pivotal synthetic intermediate in the development of modified nucleoside analogs, possesses significant potential in antiviral and anticancer research.[1] A thorough understanding of its structural characteristics is paramount for its application in medicinal chemistry and drug design. This in-depth technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectral data of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. We will delve into the intricacies of its ¹H and estimated ¹³C NMR spectra, offering a detailed interpretation of chemical shifts, coupling constants, and structural assignments. Furthermore, this guide outlines a field-proven, step-by-step protocol for the acquisition and analysis of NMR data for this class of compounds, ensuring scientific integrity and reproducibility.

Introduction: The Significance of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic nucleoside analog that belongs to the class of 7-deazapurines. The replacement of the nitrogen atom at position 7 of the purine ring with a carbon atom fundamentally alters the electronic properties and hydrogen-bonding capabilities of the nucleobase.[2] This modification can lead to enhanced metabolic stability and altered recognition by enzymes, making 7-deazapurine derivatives attractive candidates for therapeutic agents.

The introduction of an iodine atom at the 7-position provides a versatile handle for further chemical modifications through various cross-coupling reactions, such as Sonogashira, Suzuki, and Heck couplings.[3] This allows for the synthesis of a diverse library of 7-substituted 7-deaza-2'-deoxyadenosine analogs with a wide range of functional groups, which can be screened for various biological activities. Therefore, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine serves as a crucial building block in the synthesis of novel therapeutic and diagnostic agents.[4]

A precise and unambiguous characterization of this key intermediate is essential for quality control and for ensuring the structural integrity of the final products. NMR spectroscopy is the most powerful technique for the structural elucidation of organic molecules in solution, providing detailed information about the connectivity and spatial arrangement of atoms.

Molecular Structure and Atom Numbering

The structural integrity of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is the foundation of its chemical reactivity and biological activity. The standardized atom numbering system, as depicted below, is crucial for the unambiguous assignment of NMR signals.

Caption: Molecular structure and atom numbering of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

¹H NMR Spectral Data

The ¹H NMR spectrum provides valuable information about the proton environment in the molecule. The chemical shifts (δ) are indicative of the electronic environment of the protons, while the coupling constants (J) reveal the connectivity between neighboring protons. The following table summarizes the assigned ¹H NMR data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, acquired in DMSO-d₆. The data is interpreted from the spectrum provided by MedChemExpress.[]

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	~8.10	s	-
H-6	~7.60	s	-
H-1'	~6.35	t	~6.5
H-3'	~4.35	m	-
H-4'	~3.85	m	-
H-5', 5''	~3.60, ~3.50	m	-
H-2', 2''	~2.55, ~2.20	m	-
NH₂	~6.90	br s	-
3'-OH	~5.30	d	~4.0
5'-OH	~5.10	t	~5.5

Expert Interpretation:

• Aromatic Protons (H-2 and H-6): The sharp singlets at ~8.10 and ~7.60 ppm are characteristic of the isolated aromatic protons on the 7-deazapurine ring system. The downfield shift of H-2 is typical for a proton adjacent to two nitrogen atoms.

• Anomeric Proton (H-1'): The triplet at ~6.35 ppm is assigned to the anomeric proton H-1' of the deoxyribose moiety. Its chemical shift and multiplicity are consistent with its attachment to a nitrogen atom of the heterocyclic base and coupling to the two H-2' protons.

• Deoxyribose Protons (H-2' to H-5'): The protons of the deoxyribose ring appear in the region of ~2.20 to ~4.35 ppm. The multiplets for H-3', H-4', and H-5', 5'' are due to complex spin-spin coupling with their neighboring protons. The two H-2' protons are diastereotopic and appear as separate multiplets.

• Exchangeable Protons (NH₂ and OH): The broad singlet for the amino protons (NH₂) and the signals for the hydroxyl groups (3'-OH and 5'-OH) are typically broad and their chemical shifts can vary with concentration and temperature due to hydrogen bonding and exchange with residual water in the solvent.

¹³C NMR Spectral Data (Estimated)

Due to the lack of publicly available, experimentally determined ¹³C NMR data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, the following chemical shifts are estimated based on data from structurally related compounds, such as 7-deaza-2'-deoxyadenosine and other 7-substituted analogs. These estimations provide a valuable starting point for spectral interpretation.

Carbon	Estimated Chemical Shift (δ, ppm)
C-2	~152
C-4	~158
C-4a	~103
C-5	~75
C-6	~125
C-7a	~150
C-1'	~84
C-2'	~40
C-3'	~72
C-4'	~88
C-5'	~62

Causality behind the Estimated Chemical Shifts:

• 7-Deazapurine Carbons: The chemical shifts of the carbons in the heterocyclic base are influenced by the electronegativity of the adjacent nitrogen atoms and the substitution pattern. The C-4 carbon, attached to the amino group, is expected to be significantly downfield. The C-5 carbon, bearing the iodine atom, is anticipated to be shifted significantly upfield due to the heavy atom effect of iodine.

• Deoxyribose Carbons: The chemical shifts of the deoxyribose carbons are relatively conserved among nucleoside analogs. The anomeric carbon (C-1') typically resonates around 84 ppm. The C-2' carbon, lacking a hydroxyl group, is found significantly upfield around 40 ppm.

Experimental Protocol for NMR Data Acquisition

This section provides a detailed, step-by-step methodology for acquiring high-quality NMR data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

5.1. Sample Preparation

• Compound Purity: Ensure the sample of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is of high purity (>98%), as impurities can complicate spectral analysis.

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a highly recommended solvent due to its excellent dissolving power for nucleoside analogs and its ability to slow down the exchange of hydroxyl and amino protons, allowing for their observation.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of DMSO-d₆. This concentration is optimal for obtaining good signal-to-noise in a reasonable acquisition time on a modern NMR spectrometer.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal reference standard (0 ppm) for both ¹H and ¹³C NMR.

• Sample Filtration: If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

5.2. NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a 500 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Temperature: 298 K (25 °C).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-64 scans, depending on the concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse program (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance.

• 2D NMR Experiments (for full structural elucidation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks within the deoxyribose moiety.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and connecting the base to the sugar.

5.3. Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure accurate integration.

• Referencing: Reference the ¹H spectrum to the residual solvent peak of DMSO-d₆ (δ 2.50 ppm) or TMS (δ 0.00 ppm). Reference the ¹³C spectrum to the DMSO-d₆ solvent peak (δ 39.52 ppm) or TMS (δ 0.00 ppm).

• Peak Picking and Integration: Identify all significant peaks and integrate the ¹H signals to determine the relative number of protons.

• Assignment: Use the 1D and 2D NMR data to assign all proton and carbon signals to their respective atoms in the molecule.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the NMR data acquisition and analysis process.

Caption: Workflow for NMR data acquisition and analysis of nucleoside analogs.

Conclusion

References

• Glen Research. (n.d.). 7-Deaza-dA-CE Phosphoramidite. Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain. Retrieved January 6, 2026, from [Link]

• PubChem. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved January 6, 2026, from [Link]

• Jena Bioscience. (n.d.). 7-Deaza-7-ethynyl-2'-deoxyadenosine (EdA). Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). Scheme 4. Synthesis of 7-substituted-7-deaza-2 0 -deoxyadenosine analogs. Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. Retrieved January 6, 2026, from [Link]

• Seela, F., & Xu, K. (2008). DNA with stable fluorinated dA and dG substitutes: syntheses, base pairing and 19F-NMR spectra of 7-fluoro-7-deaza-2′-deoxyadenosine and 7-fluoro-7-deaza-2′-deoxyguanosine. Organic & Biomolecular Chemistry, 6(16), 2974–2982. [Link]

• Kwan, E. E. (2011). Lecture 13: Experimental Methods. Harvard University. [Link]

• NMR Facility, University of Texas Health Science Center at San Antonio. (n.d.). Step-by-step procedure for NMR data acquisition. [Link]

• Servei de Ressonància Magnètica Nuclear, Universitat Autònoma de Barcelona. (n.d.). NMR sample preparation guidelines. [Link]

• Williamson, J. R. (2001). Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Analysis of Proteins and Nucleic Acids. In Encyclopedia of Life Sciences. Nature Publishing Group. [Link]

• ResearchGate. (n.d.). Double-half-filtered NOESY with heteronuclear decoupling. Retrieved January 6, 2026, from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Introduction: The Analytical Imperative for Modified Nucleosides

An In-Depth Technical Guide to the Mass Spectrometry of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

In the landscape of modern drug development and molecular biology, modified nucleosides are of paramount importance. Among these, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a synthetic analog of 2'-deoxyadenosine, has garnered significant interest for its potential antiviral and anticancer properties and its use in the synthesis of therapeutic oligonucleotides.[1][2][][4] Its unique structure, featuring a C-C bond instead of a C-N bond at the 7-position and a bulky iodine atom, necessitates robust analytical methods for its characterization and quantification.

Mass spectrometry (MS) stands as the definitive technique for this purpose, offering unparalleled sensitivity and structural specificity. This guide provides a comprehensive, field-proven framework for the analysis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine by liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will move beyond rote protocols to explore the causal reasoning behind methodological choices, ensuring a self-validating system for researchers, scientists, and drug development professionals.

Chemical Identity and Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[1][][5]
Molecular Weight	376.16 g/mol	[1][6]
Monoisotopic Mass	376.00324 Da	[5]
Synonyms	7-Deaza-7-iodo-2'-deoxyadenosine, 2'-Deoxy-7-iodotubercidin	[1][2]

Below is the two-dimensional structure of the molecule, which serves as the foundation for understanding its mass spectrometric behavior.

Caption: 2D structure of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Part 1: The Experimental Blueprint: From Sample to Spectrum

The success of any MS analysis is predicated on a meticulous experimental workflow. For modified nucleosides, this involves pristine sample preparation, robust chromatographic separation, and optimized ionization.

Foundational Logic: Ionization and Method Selection

Nucleosides are polar and thermally labile, making "soft" ionization techniques essential to generate intact molecular ions without degradation.[7] Electrospray Ionization (ESI) is the method of choice, as it generates gaseous ions directly from a solution, preserving the molecule's integrity.[7][8]

For adenosine and its analogs, the presence of the basic adenine moiety makes them readily protonated. Therefore, Positive Ion Mode ESI ([M+H]⁺) is the logical and empirically validated choice for achieving maximum sensitivity.

Experimental Workflow Overview

The entire process, from sample handling to final data interpretation, follows a structured path designed to maximize data quality and reproducibility.

Caption: High-level workflow for the LC-MS/MS analysis of the target analyte.

Detailed Protocol: Sample Preparation

Causality: The primary goal of sample preparation is to present the analyte to the mass spectrometer in a pure, ionizable state. Non-volatile salts (e.g., NaCl, PBS buffers) and detergents are notoriously detrimental to ESI, causing ion suppression and signal instability.[9] Therefore, their complete removal is mandatory.

Step-by-Step Protocol:

• Solvent Selection: Use only LC-MS grade solvents (e.g., methanol, acetonitrile, water) to minimize background noise and contamination.[10]

• Stock Solution Preparation: Accurately weigh the (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine standard and dissolve it in a suitable solvent, such as methanol or a methanol/water mixture, to create a stock solution of approximately 1 mg/mL.[11]

• Working Solution Preparation: Serially dilute the stock solution with the initial mobile phase composition (e.g., 95% water/5% acetonitrile with 0.1% formic acid) to a final working concentration. A typical starting range is 1-10 µg/mL.

• Sample Clarification: Before injection, centrifuge the sample at high speed (>10,000 rpm) for 10 minutes or filter it through a 0.22 µm syringe filter to remove any particulates that could clog the LC system.[11]

• Vial Selection: Use appropriate autosampler vials, preferably glass with PTFE septa, especially when using organic solvents to prevent leaching of plasticizers.[9]

Trustworthiness Check: If high salt content is unavoidable in the original sample matrix, a desalting step using a C18 solid-phase extraction (SPE) cartridge or a Ziptip™ is a necessary, self-validating step to ensure data quality.[9]

Detailed Protocol: LC-MS Method Parameters

Causality: Liquid chromatography serves to separate the analyte from any remaining matrix components and deliver it as a sharp peak to the MS detector, enhancing sensitivity and reducing ion suppression. A reversed-phase C18 column is ideal for retaining and separating moderately polar compounds like nucleosides.[12] The addition of a volatile acid like formic acid to the mobile phase aids in protonation, which is crucial for efficient positive mode ESI.

Recommended LC-MS Parameters:

Parameter	Setting	Rationale
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance (UHPLC) System	Provides necessary separation efficiency and flow stability.
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Standard for retaining and separating nucleoside analogs.[12]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for ionization and is volatile.
Mobile Phase B	0.1% Acetonitrile with 0.1% Formic Acid	Organic eluent for gradient elution.
Gradient	5% B to 95% B over 5-10 minutes	Typical gradient to elute the compound from the column.
Flow Rate	0.2 - 0.4 mL/min	Appropriate for standard analytical columns.
Column Temp.	40 °C	Improves peak shape and reproducibility.
Injection Vol.	1 - 5 µL	Balances sensitivity with potential for column overloading.
MS System	Triple Quadrupole or High-Resolution MS (e.g., Orbitrap, Q-TOF)	For quantitative (Triple Quad) or qualitative/structural (HRMS) analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	Optimal for protonating the adenosine analog.
Capillary Voltage	3.0 - 4.0 kV	Creates the electrospray plume.
Source Temp.	120 - 150 °C	Aids in solvent evaporation.
Desolvation Temp.	350 - 450 °C	Completes the desolvation of ions.
Cone Gas Flow	~50 L/Hr	Helps shape the ESI plume.
Desolvation Gas	~800 L/Hr	High flow of nitrogen to assist in droplet desolvation.

Part 2: Deciphering the Data: Fragmentation Analysis

The true power of mass spectrometry lies in tandem MS (MS/MS), where the molecular ion is isolated and fragmented to reveal its structural components.[13]

MS1 Spectrum: Identifying the Precursor Ion

In the initial full scan (MS1), the instrument will detect the protonated molecular ion, [M+H]⁺.

• Monoisotopic Mass: 376.00324 Da[5]

• Expected [M+H]⁺ m/z: 377.01051

This ion becomes the "precursor" for the subsequent MS/MS experiment.

MS/MS Spectrum: The Fragmentation Pathway

The precursor ion (m/z 377.01) is selected and subjected to Collision-Induced Dissociation (CID), where it collides with an inert gas (e.g., argon), causing it to fragment along its weakest bonds. For nucleosides, the most characteristic fragmentation is the cleavage of the N-glycosidic bond.[14]

Caption: Predicted fragmentation pathway of protonated 7-Deaza-2'-deoxy-7-iodoadenosine.

Key Product Ions and Their Significance:

m/z (Predicted)	Identity	Structural Significance
261.96	[Base+H]⁺	This is the primary and most characteristic product ion . Its presence confirms the identity of the 7-deaza-7-iodoadenine base moiety. This is the most stable fragment and will likely be the base peak in the MS/MS spectrum.
99.04	[Sugar-H₂O]⁺	This ion confirms the presence of the 2'-deoxyribose sugar. The initial sugar fragment (m/z 117) is unstable and readily loses a molecule of water.
69.03	[Sugar-H₂O-CH₂O]⁺	A subsequent fragmentation of the sugar moiety through the loss of formaldehyde, a common fragmentation pathway for ribose sugars.[14]

Expert Insight: The cleavage of the glycosidic bond is the most energetically favorable fragmentation pathway for nucleosides.[14] Therefore, the transition from the precursor ion (m/z 377.01) to the base fragment ion (m/z 261.96) is the most specific and sensitive transition to monitor in a quantitative Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) assay.

References

• Pomerantz, S. C., & McCloskey, J. A. (1990). Negative electrospray ionization mass spectrometry of synthetic and chemically modified oligonucleotides. Nucleic Acids Research. [Link]

• Deng, H., et al. (2008). The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. Life Science Journal. [Link]

• Potier, N., et al. (1994). Negative electrospray ionization mass spectrometry of synthetic and chemically modified oligonucleotides. Nucleic Acids Research. [Link]

• Proteomics Resource Center. (2021). Sample Preparation Guideline for Extraction of Nucleosides from DNA/RNA. The Rockefeller University. [Link]

• Potier, N., et al. (1994). Negative electrospray ionization mass spectrometry of synthetic and chemically modified oligonucleotides. PMC - NIH. [Link]

• Senevirathne, U. A., et al. (2018). Mass Spectrometric Methods for the Analysis of Nucleoside-Protein Cross-links: Application to Oxopropenyl-deoxyadenosine. Journal of Visualized Experiments. [Link]

• Harvard University. Sample Preparation. Harvard Center for Mass Spectrometry. [Link]

• National Center for Biotechnology Information. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem Compound Database. [Link]

• University of Oxford. Sample Preparation Protocol for Open Access MS. Mass Spectrometry Research Facility. [Link]

• Kirpekar, F., Nordhoff, E., Larsen, L. K., Kristiansen, K., Roepstorff, P., & Hillenkamp, F. (1995). 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. Nucleic Acids Research. [Link]

• Mittal, R. D. (2015). Tandem Mass Spectroscopy in Diagnosis and Clinical Research. Indian Journal of Clinical Biochemistry. [Link]

• Niessen, W. M. A., & Correa, C. A. (2018). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals. Rapid Communications in Mass Spectrometry. [Link]

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• 1. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | D-0050 [biosynth.com]
• 2. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 [biosynth.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | C11H13IN4O3 | CID 124396401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 7-Deaza-7-iodo-2'-deoxyadenosine 98% | CAS: 166247-63-8 | AChemBlock [achemblock.com]
• 7. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 8. academic.oup.com [academic.oup.com]
• 9. Sample Preparation | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]
• 10. rockefeller.edu [rockefeller.edu]
• 11. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 12. Mass Spectrometric Methods for the Analysis of Nucleoside-Protein Cross-links: Application to Oxopropenyl-deoxyadenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tandem Mass Spectroscopy in Diagnosis and Clinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lifesciencesite.com [lifesciencesite.com]

A Technical Guide to the DMSO Solubility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine for Drug Discovery Applications

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic deoxynucleoside analog with significant applications in biochemical research and drug development, particularly in the synthesis of modified oligonucleotides.[1][2][3] The accurate preparation of stock solutions is fundamental to the integrity of any subsequent experimental data. Dimethyl sulfoxide (DMSO) is the most common solvent for creating high-concentration stock solutions in compound libraries. This guide provides a comprehensive analysis of the DMSO solubility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, addresses discrepancies in reported values, and presents a robust, field-proven protocol for its empirical determination. This document is intended for researchers, scientists, and drug development professionals who require precise and reliable compound handling methodologies.

Introduction to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Chemical Identity and Physicochemical Properties

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, also known as 2'-Deoxy-7-iodotubercidin, is a purine nucleoside analog where the nitrogen at the 7-position of the adenine base is replaced by a carbon atom, and an iodine atom is attached to this position.[4][5] This modification grants the molecule unique chemical properties, making it a valuable tool in various biological assays and as a building block for synthetic oligonucleotides.[1]

Property	Value	Source(s)
Synonyms	2'-Deoxy-7-iodotubercidin, 7-Deaza-7-iodo-2'-deoxyadenosine	[4][5]
CAS Number	166247-63-8	[4][5]
Molecular Formula	C₁₁H₁₃IN₄O₃	[4][5][6]
Molecular Weight	376.15 g/mol	[5][6]
Appearance	White to Off-White Solid	[2][5]
Storage Conditions	Store at < -15°C or 2-8°C, protect from light, keep dry	[2][4][5]

Significance in Research and Development

The 7-deaza modification on the purine ring system alters the hydrogen bonding potential and electronic properties of the nucleobase without drastically changing its overall shape. These analogs are widely used to probe DNA-protein interactions, develop fluorescent DNA labels, and as antiviral or anticancer agents.[7][8] Consequently, understanding and correctly managing their solubility is a prerequisite for successful application in high-throughput screening (HTS) and mechanism-of-action studies.

The Critical Role of DMSO in Preclinical Research

The Universal Solvent for Compound Screening

DMSO is a polar aprotic solvent renowned for its exceptional ability to dissolve a vast array of both polar and nonpolar compounds, a quality that has made it the industry standard for solubilizing and storing compound libraries.[9][10] Its miscibility with water and most organic solvents allows for the creation of high-concentration stock solutions that can be easily diluted into aqueous assay buffers.[9]

Causality and Best Practices: The Impact of Water Content

The primary challenge in working with DMSO is its hygroscopic nature; it readily absorbs moisture from the atmosphere. This absorbed water can significantly decrease the solubility of certain compounds.[1][2][11]

Expert Insight: The presence of excess water in DMSO creates a more polar environment, which can be less favorable for dissolving compounds that rely on the aprotic nature of pure DMSO for solubilization. For nucleoside analogs like the topic compound, this can lead to precipitation or the inability to reach the desired stock concentration. Therefore, the choice to use anhydrous or newly-opened DMSO is a critical experimental control to prevent assay variability.[1][2][11]

Reported Solubility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in DMSO

Quantitative Analysis of Available Data

A review of supplier-provided and literature data reveals conflicting information regarding the solubility of this compound in DMSO.

Reported Solubility	Concentration (mg/mL)	Molar Concentration (mM)	Notes	Source(s)
High Solubility	≥ 50 mg/mL	132.93 mM	Requires ultrasonic treatment. Use of newly opened, non-hygroscopic DMSO is critical.	[1][2][11]
Low Solubility	Slightly Soluble	Not Quantified	-	[5]

Interpreting the Discrepancies: A Scientist's Perspective

Such discrepancies are not uncommon in chemical procurement and are often rooted in several factors:

• Purity and Formulation: Different synthesis batches may yield products with varying purity levels or residual solvents, impacting solubility.

• Solid-State Form (Polymorphism): The compound may exist in different crystalline or amorphous forms, each with a unique solubility profile.

• Experimental Conditions: The term "slightly soluble" is qualitative. The higher, quantitative value was likely determined under optimized conditions (e.g., sonication, extended mixing, controlled temperature, use of anhydrous DMSO) that may not have been employed in other assessments.[1]

• Equilibration Time: True thermodynamic solubility is achieved when the solution is in equilibrium with the solid state, which can take hours or even days.[9] Kinetic solubility measurements, which are faster, may yield lower values.

Trustworthiness Directive: Given this conflict, a researcher cannot blindly trust a single data point. The most reliable approach is to assume the lower value for initial planning but to perform an empirical verification, especially when high-concentration stocks are required.

Experimental Protocol for Determining DMSO Solubility

This protocol is a self-validating system designed to determine the thermodynamic equilibrium solubility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in DMSO at room temperature. It is adapted from established industry methods.[9]

Principle of the Saturation Method

The core principle is to create a supersaturated slurry of the compound in DMSO, allow it to reach equilibrium where the dissolved concentration is at its maximum, separate the undissolved solid, and accurately quantify the concentration of the compound in the clear supernatant.[9]

Materials and Reagents

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• Anhydrous DMSO (newly opened bottle)

• Calibrated analytical balance

• Vortex mixer and ultrasonic bath

• Benchtop centrifuge capable of >10,000 x g

• 2 mL microcentrifuge tubes

• Calibrated micropipettes

• Appropriate analytical system (e.g., HPLC-UV) with a suitable column and mobile phase for quantification.

Step-by-Step Protocol

• Preparation of Supersaturated Slurry:

  • Accurately weigh approximately 10 mg of the compound into a 2 mL microcentrifuge tube.[9]

  • Add a small, precise volume of anhydrous DMSO (e.g., 100 µL) to the tube. This creates a slurry with an initial concentration far exceeding the highest reported solubility (~100 mg/mL).

  • Vigorously vortex the mixture for 2-3 minutes, then place it in an ultrasonic bath for 10-15 minutes to break up aggregates and facilitate dissolution.[1][9]

• Equilibration (The Self-Validating Step):

  • Incubate the slurry at a constant room temperature (e.g., 25°C) for 24 hours.[9] This extended period is crucial for the system to reach thermodynamic equilibrium.

  • Gently mix the solution periodically (e.g., brief vortexing every few hours or continuous slow rotation) to ensure consistent interaction between the solid and the solvent.[9] The continued presence of undissolved solid throughout this period validates that the solution remains saturated.

• Separation of Solid and Liquid Phases:

  • Centrifuge the tube at high speed (e.g., 14,000 rpm or >10,000 x g) for 10 minutes to form a tight pellet of the undissolved solid.[9]

  • Causality: This step is critical to ensure that no solid particulates are carried over during supernatant collection, which would artificially inflate the measured concentration.

• Supernatant Analysis and Quantification:

  • Carefully collect a known volume of the clear supernatant (e.g., 10 µL) without disturbing the pellet.[9]

  • Perform a large, accurate serial dilution of the supernatant into a solvent suitable for analysis (e.g., methanol or acetonitrile/water). A 1:1000 or greater dilution is typical.

  • Determine the concentration of the compound in the diluted sample using a validated analytical method like HPLC-UV, referencing a standard curve prepared with known concentrations of the compound.[9]

  • Back-calculate the original concentration in the DMSO supernatant to determine the solubility.

Visualization of Key Processes

Experimental Workflow for Solubility Determination

Caption: Workflow for empirical solubility determination.

Logical Decision Tree for Stock Solution Preparation

Caption: Decision-making for stock solution preparation.

Conclusion and Recommendations

The solubility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in DMSO is reported to be as high as 50 mg/mL, but conflicting qualitative reports necessitate caution.[1][2][5] This guide has elucidated the potential sources of this discrepancy and provided a robust, first-principles protocol for its definitive determination.

Key Recommendations for Researchers:

• Always Use Anhydrous DMSO: To ensure maximum solvating power and reproducibility, use fresh, high-purity, anhydrous DMSO from a newly opened container.[1][2]

• Employ Mechanical Assistance: Sonication and vigorous vortexing are crucial for breaking down solid aggregates and accelerating the dissolution process, as recommended by suppliers reporting high solubility.[1]

• Verify Empirically: For critical applications or when preparing stock solutions near the reported 50 mg/mL limit, perform an in-house solubility test as described in Section 4. Do not rely solely on supplier data.

• Practice Visual Inspection: Before using a stock solution, always visually inspect it at room temperature for any signs of precipitation. If crystals are present, the solution may need to be warmed or remade.

By adhering to these principles and methodologies, researchers can ensure the integrity of their stock solutions, leading to more reliable and reproducible experimental outcomes.

References

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem - NIH. [Link]

• DMSO Solubility Assessment for Fragment-Based Screening. PMC - NIH. [Link]

• Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. [Link]

• Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. PMC - NIH. [Link]

• Design and synthesis of fluorescent 7-deazaadenosine nucleosides containing π-extended diarylacetylene motifs. ResearchGate. [Link]

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An In-Depth Technical Guide to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: A Keystone Intermediate in Nucleoside Chemistry and Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetically derived pyrrolo[2,3-d]pyrimidine nucleoside that has garnered significant attention in medicinal chemistry and molecular biology. As an analog of the natural nucleoside 2'-deoxyadenosine, its strategic modification—the replacement of the N7 nitrogen with an iodine-substituted carbon—provides a critical chemical handle for the synthesis of a diverse array of novel nucleoside analogs with potential therapeutic applications. This guide provides a comprehensive technical overview of its synthesis, chemical properties, and its pivotal role as a precursor in the development of antiviral and antineoplastic agents. We will delve into the mechanistic insights of related 7-deazapurine nucleosides, present detailed experimental protocols for its synthesis and subsequent modifications, and explore its applications in the construction of modified oligonucleotides for advanced biological research.

Introduction: The Significance of the 7-Deaza-7-iodoadenosine Scaffold

The modification of purine nucleosides at the 7-position has emerged as a powerful strategy in the design of novel therapeutic agents and molecular probes. The replacement of the N7 atom of the purine ring with a carbon atom to form a 7-deazapurine (pyrrolo[2,3-d]pyrimidine) scaffold alters the electronic properties of the nucleobase and provides a site for further functionalization. This modification can lead to derivatives with enhanced base-pairing stability in nucleic acids or improved interactions with target enzymes[1].

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, also known as 7-iodo-7-deaza-2'-deoxyadenosine, is a key intermediate in this class of compounds. The presence of the iodine atom at the C7 position is of paramount importance as it serves as a versatile leaving group for various palladium-catalyzed cross-coupling reactions, such as Sonogashira, Suzuki, and Heck couplings. This allows for the introduction of a wide range of substituents at this position, enabling the exploration of structure-activity relationships (SAR) and the fine-tuning of biological activity.

This guide will provide a detailed exploration of this valuable synthetic building block, from its chemical synthesis to its downstream applications, with a focus on providing practical insights for researchers in the field.

Chemical Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

The synthesis of 7-deaza-7-iodo-2'-deoxyadenosine is a multi-step process that typically begins with a commercially available 7-deazapurine precursor. The following is a representative synthetic route, amalgamating common strategies found in the literature[2].

Experimental Protocol: Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Step 1: Glycosylation

• To a solution of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine in an anhydrous aprotic solvent such as acetonitrile, add a strong base like sodium hydride (NaH) portion-wise at 0 °C under an inert atmosphere (e.g., argon or nitrogen).

• Stir the suspension at room temperature for 1 hour to facilitate the formation of the sodium salt of the pyrrolo[2,3-d]pyrimidine.

• Add a solution of 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranose (Hoffman's sugar) in the same solvent to the reaction mixture.

• Stir the reaction at room temperature until the starting materials are consumed, as monitored by thin-layer chromatography (TLC).

• Quench the reaction by the slow addition of methanol, and then concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the protected nucleoside.

Step 2: Iodination

• Dissolve the protected 4-chloro-7-deaza-2'-deoxyadenosine derivative in a suitable solvent like N,N-dimethylformamide (DMF).

• Add N-iodosuccinimide (NIS) to the solution.

• Stir the reaction at room temperature for an extended period (e.g., 3 days), monitoring the progress by TLC[2].

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with aqueous sodium thiosulfate solution to remove excess iodine, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the iodinated intermediate.

Step 3: Ammonolysis and Deprotection

• Dissolve the protected 4-chloro-7-iodo-7-deaza-2'-deoxyadenosine in methanolic ammonia in a sealed pressure vessel.

• Heat the reaction mixture at an elevated temperature (e.g., 70 °C) for several days[2].

• After cooling to room temperature, carefully vent the vessel and concentrate the reaction mixture under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel to afford (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a solid.

Characterization: The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS), to confirm its structure and purity.

Synthetic workflow for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Mechanism of Action: Insights from 7-Deazapurine Analogs

While specific mechanistic studies on (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine are limited in the public domain, its biological potential can be inferred from the well-documented activities of its derivatives and other 7-deazapurine nucleosides. The primary mechanism of action for many antiviral and anticancer nucleoside analogs involves their intracellular conversion to the corresponding 5'-triphosphate, which can then act as a competitive inhibitor or an alternative substrate for cellular or viral polymerases[1].

Inhibition of Viral RNA-Dependent RNA Polymerase (RdRp)

Many 7-deazapurine nucleosides exhibit potent antiviral activity, particularly against RNA viruses. For instance, 7-deaza-2'-C-methyladenosine, a close analog, has demonstrated significant inhibitory effects against the hepatitis C virus (HCV) by targeting its RNA-dependent RNA polymerase (RdRp)[3].

Proposed Mechanism:

• Cellular Uptake and Phosphorylation: The nucleoside analog is transported into the host cell and is sequentially phosphorylated by host cell kinases to its active 5'-triphosphate form.

• Competitive Inhibition of RdRp: The triphosphate analog, structurally mimicking the natural ATP, competes for the active site of the viral RdRp.

• Chain Termination: Upon incorporation into the nascent viral RNA strand, the modified nucleoside can act as a chain terminator, preventing further elongation of the RNA chain and thus halting viral replication.

Proposed mechanism of viral RdRp inhibition by 7-deazapurine nucleoside analogs.

Anticancer Activity

The anticancer potential of 7-deazapurine nucleosides often stems from their ability to interfere with DNA and RNA synthesis in rapidly proliferating cancer cells[4]. The most promising 7-hetaryl-7-deazaadenosines are activated in cancer cells by phosphorylation and get incorporated into both RNA, leading to inhibition of protein synthesis, and DNA, causing DNA damage[4]. While specific data for the iodo-derivative is sparse, related compounds have shown significant cytotoxicity against various cancer cell lines[5].

Biological Activity: A Landscape of Potential

Although comprehensive biological data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is not extensively published, the activity of its derivatives provides a strong rationale for its importance in drug discovery.

Antiviral Activity

A powerful nucleoside analog, 7-Deaza-7-iodo-2'-deoxyadenosine, has been shown to have antiviral efficacy against both herpes simplex virus types 1 and 2 through the selective hindrance of viral DNA polymerase[6]. Its unique inhibitory action on viral DNA synthesis suggests a promising avenue for the treatment of herpesvirus infections[6]. Furthermore, numerous sugar-modified derivatives of 7-deazapurine nucleosides are potent antivirals, with 2'-C-methylribo- or 2'-C-methyl-2'-fluororibonucleosides showing significant anti-HCV activities, with several compounds having undergone clinical trials[1].

Virus	Compound Class	EC₅₀ (µM)	Reference
Hepatitis C Virus (HCV)	7-deaza-2'-C-methyl-2'-fluoro-adenosine analogs	<10	[3]
Human Immunodeficiency Virus (HIV-1)	7-carbomethoxyvinyl-7-deaza-adenosine analog (α-form)	0.71	[3]

Note: The table presents data for related 7-deazapurine nucleosides to illustrate the potential of this scaffold.

Anticancer Activity

Naturally occurring 7-deazapurine nucleosides like Tubercidin, Toyocamycin, and Sangivamycin exhibit potent cytotoxicity against various cancer cell lines, with IC₅₀ values in the low micromolar to nanomolar range[4]. Synthetic derivatives have also shown promising results. For example, 7-(2-thienyl)-7-deazaadenosine demonstrated nanomolar cytotoxic activities against several cancer cell lines[5].

Cell Line	Compound Class	IC₅₀ (µM)	Reference
HeLa (Cervical Cancer)	7-deazapurine-isatin hybrid	1.98	[5]
MDA-MB-231 (Breast Cancer)	7-deazapurine-isatin hybrid	2.48	[5]
HepG2 (Liver Cancer)	7-deazapurine-isatin hybrid	6.11	[5]
MCF-7 (Breast Cancer)	7-deazapurine-isatin hybrid	5.93	[5]

Note: The table presents data for related 7-deazapurine nucleosides to illustrate the potential of this scaffold.

Applications in Oligonucleotide Synthesis and Molecular Biology

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a valuable precursor for the synthesis of modified phosphoramidites, which are the building blocks for the automated solid-phase synthesis of modified oligonucleotides[6][7]. The introduction of modifications at the C7 position can impart unique properties to oligonucleotides, such as altered hybridization characteristics, nuclease resistance, and the ability to act as molecular probes.

Experimental Protocol: Enzymatic Incorporation of 7-Deaza-Purine Analogs

The triphosphate of 7-deaza-2'-deoxyadenosine analogs can be incorporated into DNA by various DNA polymerases, often with high efficiency[8]. This allows for the enzymatic synthesis of DNA containing modified bases.

General Protocol for Primer Extension:

• Reaction Setup: Prepare a reaction mixture containing a DNA template, a primer, a suitable DNA polymerase (e.g., Taq polymerase), the triphosphate of the modified nucleoside (e.g., 7-deaza-7-iodo-dATP), and the other three natural dNTPs in a polymerase reaction buffer.

• Thermal Cycling: Perform a standard primer extension reaction using a thermal cycler. The annealing and extension temperatures and times should be optimized for the specific template, primer, and polymerase used.

• Analysis: Analyze the reaction products by gel electrophoresis to confirm the incorporation of the modified nucleotide and the formation of the full-length product.

Workflow for the synthesis of modified oligonucleotides.

Conclusion and Future Perspectives

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine stands as a testament to the power of strategic molecular design in nucleoside chemistry. Its true value lies not only in its own potential biological activity but more significantly in its role as a versatile platform for the creation of a vast library of novel 7-substituted-7-deaza-2'-deoxyadenosine analogs. The ability to readily introduce diverse functionalities at the C7 position through robust cross-coupling chemistry has made it an indispensable tool for medicinal chemists and chemical biologists.

Future research will undoubtedly continue to leverage this key intermediate to explore new chemical space in the quest for more potent and selective antiviral and anticancer agents. Furthermore, the incorporation of its derivatives into oligonucleotides will continue to provide valuable tools for elucidating complex biological processes and for the development of novel diagnostic and therapeutic nucleic acid-based technologies. The continued exploration of the biological properties of this compound and its derivatives holds great promise for advancing the fields of medicine and molecular science.

References

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A Technical Guide to the Target Identification of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Abstract

The deconvolution of a small molecule's mechanism of action is a critical step in drug discovery, transforming a bioactive compound into a validated therapeutic lead. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine belongs to the 7-deazapurine nucleoside analog family, a scaffold known for potent activity against a range of biological targets, including protein kinases and polymerases.[1][2] However, its precise molecular target(s) remain undefined. This guide provides a comprehensive, strategy-driven framework for researchers and drug development professionals to systematically identify and validate the protein targets of this compound. We will detail the causality behind experimental choices, present self-validating protocols for both affinity-based and label-free proteomics, and outline a rigorous validation cascade to ensure the highest degree of scientific confidence.

Chapter 1: Foundational Analysis and Strategic Framework

Structural Analysis of the Lead Compound

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a structural analog of 2'-deoxyadenosine. Its key features are:

• 7-Deaza Purine Core: The nitrogen atom at position 7 of the purine ring is replaced by a carbon atom. This modification alters the electronic properties and hydrogen bonding capacity of the nucleobase, often impacting interactions with target proteins like kinases.[1][3]

• C7-Iodo Group: The iodine atom at the C7 position is a crucial feature. It is a synthetically versatile handle, allowing for the attachment of chemical probes via reactions like Sonogashira or Suzuki coupling.[4] This makes it an ideal starting point for creating tools for affinity-based target identification.

• 2'-Deoxyribose Moiety: The absence of a hydroxyl group at the 2' position makes it a deoxyadenosine analog, suggesting potential interactions with DNA polymerases or reverse transcriptases, or that it may be a substrate for deoxyribonucleoside kinases.[5][6]

An Integrated Strategy for Target Deconvolution

A robust target identification campaign should not rely on a single method. Instead, it requires the convergence of evidence from orthogonal approaches to minimize false positives and build a compelling biological narrative. We advocate for a parallel workflow employing both affinity-based and label-free techniques, followed by rigorous biochemical and genetic validation.

Caption: High-level strategic workflow for target identification.

Chapter 2: Affinity-Based Target Identification via Chemical Proteomics

Rationale: This approach physically isolates binding partners of the small molecule from a complex biological mixture (e.g., cell lysate).[7][8] By covalently attaching an affinity tag (like biotin) to our compound, we can use this "bait" to "fish" for its targets, which are then identified by mass spectrometry. The C7-iodo group makes our compound an excellent candidate for this method.

Affinity Probe Design and Synthesis

The core principle is to modify the compound at a position non-essential for its biological activity.[9] For 7-deazaadenosine analogs, the C7 position is a well-established site for modification without disrupting binding to many targets.[4][10] We propose a Sonogashira coupling reaction to attach a linker terminating in a biotin tag.

Proposed Synthetic Scheme:

• React (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine with an alkynylated linker (e.g., a PEG linker with a terminal alkyne and a protected biotin).

• Catalyze the reaction using a palladium catalyst (e.g., Pd(PPh₃)₄) and a copper(I) co-catalyst (e.g., CuI).

• Deprotect the biotin tag to yield the final, active probe.

This probe should be tested in a cellular activity assay against the parent compound to ensure its biological potency is retained. A significant loss of activity would suggest the modification interferes with target binding, necessitating a different linker attachment strategy.

Experimental Workflow: Affinity Purification-Mass Spectrometry (AP-MS)

This workflow uses the biotinylated probe to capture target proteins on streptavidin-coated magnetic beads.[7][11]

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Protocols & Analytical Methods

Application Notes & Protocols: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Introduction: Targeting Innate Immunity with a Novel Nucleoside Analog

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic deoxynucleoside analog belonging to the pyrrolopyrimidine class. The 7-deazaadenosine scaffold is a privileged structure in medicinal chemistry, recognized for its ability to function as an ATP-competitive kinase inhibitor.[1][2][3] This structural motif allows the molecule to bind to the hinge region of the ATP-binding pocket of various kinases, a critical interaction for potent inhibition.[3] This application note provides a comprehensive guide to the in vitro characterization of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, focusing on its potential role as an inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a master regulator in the innate immune response.

We will detail two primary assay systems: a direct, biochemical kinase assay to determine potency against purified IRAK4 enzyme and a cell-based functional assay to assess the compound's ability to modulate the Toll-like Receptor (TLR) signaling pathway in a physiologically relevant context.

Scientific Background: IRAK4 and the Toll-like Receptor Signaling Pathway

The innate immune system serves as the body's first line of defense against pathogens.[4][5] This response is initiated by pattern recognition receptors (PRRs), such as the Toll-like receptors (TLRs), which recognize conserved molecular structures from microbes.[5][6] Upon activation, TLRs recruit a series of adaptor proteins, including MyD88, to form a signaling complex.[6][7]

Central to this complex is IRAK4, a serine/threonine kinase that acts as the apical kinase in the pathway.[8] The activation of IRAK4 is indispensable for downstream signaling; it phosphorylates and activates IRAK1, which in turn leads to the activation of the transcription factor NF-κB and MAP kinases.[7][9] This cascade culminates in the robust production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β, which orchestrate the inflammatory response.[7][10] Given its critical, non-redundant role, IRAK4 has emerged as a high-value therapeutic target for a range of autoimmune and inflammatory diseases.[9][11][12]

Figure 1: Simplified TLR4-IRAK4 signaling pathway.

Protocol 1: Biochemical IRAK4 Kinase Inhibition Assay

This protocol measures the direct inhibition of purified, recombinant human IRAK4. The assay quantifies kinase activity by measuring the amount of ADP produced, which is directly proportional to substrate phosphorylation. We recommend a fluorescence-based ADP detection system for its high sensitivity and compatibility with high-throughput screening.[9][13]

Principle of the Assay

The IRAK4 enzyme phosphorylates a substrate (e.g., Myelin Basic Protein or a synthetic peptide) using ATP, generating ADP. A detection reagent, typically containing an ADP-specific antibody and a fluorescent tracer, is added. The ADP produced by IRAK4 displaces the tracer from the antibody, causing a change in the fluorescent signal. The degree of inhibition is determined by the reduction in this signal in the presence of the test compound.

Materials and Reagents

• Enzyme: Recombinant Human IRAK4 (full-length)

• Substrate: Myelin Basic Protein (MBP)

• Test Compound: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, dissolved in 100% DMSO to create a 10 mM stock.[14][15]

• ATP: Adenosine 5'-triphosphate

• Assay Buffer: Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Detection Kit: Transcreener® ADP² FP Kinase Assay (BellBrook Labs) or ADP-Glo™ Kinase Assay (Promega)

• Plates: Low-volume, black, 384-well assay plates

• Positive Control: A known potent IRAK4 inhibitor (e.g., PF-06650833)

Experimental Workflow

Figure 2: Workflow for the biochemical IRAK4 kinase assay.

Step-by-Step Methodology

• Compound Preparation: Perform an 11-point, 1:3 serial dilution of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in 100% DMSO. The highest concentration in the assay should be 100 µM (final concentration 1 µM). Prepare positive control and negative control (DMSO only) wells.

• Assay Plate Preparation: Transfer 1 µL of the serially diluted compound, positive control, or DMSO into the wells of a 384-well assay plate.

• Enzyme/Substrate Addition: Prepare a master mix of IRAK4 enzyme and MBP substrate in kinase buffer. Add 10 µL of this mix to each well.

  • Scientist's Note: Pre-incubating the enzyme with the inhibitor for 10-15 minutes before adding ATP allows the compound to reach binding equilibrium, ensuring accurate potency measurement.

• Reaction Initiation: Prepare an ATP solution in kinase buffer. Add 10 µL to each well to start the reaction.

• Incubation: Shake the plate gently for 30 seconds and incubate at room temperature for 60-90 minutes.[9] The optimal time should be determined during assay development to ensure the reaction is within the linear range (typically <20% ATP consumption).

• Detection: Add 20 µL of the prepared ADP detection reagent to each well to stop the kinase reaction.

• Final Incubation: Incubate the plate at room temperature for 60 minutes to allow the detection signal to stabilize.

• Data Acquisition: Read the plate on a suitable plate reader (e.g., fluorescence polarization or luminescence).

Parameter	Recommended Concentration/Condition	Rationale
Final IRAK4 Conc.	1 - 10 nM	Use the lowest enzyme concentration that gives a robust signal window to maximize sensitivity for potent inhibitors.[9]
Final Substrate Conc.	0.1 µg/µL MBP	Substrate concentration should be at or above its Km to ensure reaction velocity is not substrate-limited.
Final ATP Conc.	10 µM	Set near the Km of ATP for IRAK4. This provides a physiologically relevant condition for assessing ATP-competitive inhibitors.[13]
Final DMSO Conc.	≤ 1%	High concentrations of DMSO can inhibit enzyme activity. Keeping it at or below 1% minimizes this effect.[8]
Incubation Time	60 - 90 minutes	Balances sufficient signal generation with the need to remain in the linear phase of the enzymatic reaction.

Table 1: Key parameters for the biochemical IRAK4 assay.

Protocol 2: Cellular IRAK4 Functional Assay

This protocol assesses the ability of the compound to inhibit IRAK4 signaling within a cellular context. We will use the human monocytic cell line THP-1, which robustly expresses the TLR4/IRAK4 pathway. The assay measures the inhibition of TNF-α production following stimulation with the TLR4 agonist, lipopolysaccharide (LPS). This provides a functional readout of target engagement in a more complex biological system.[11][12]

Principle of the Assay

THP-1 cells are pre-treated with (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine before being stimulated with LPS. In untreated cells, LPS activates the TLR4-IRAK4 pathway, leading to the synthesis and secretion of TNF-α. If the compound effectively inhibits IRAK4, this signaling cascade will be blocked, resulting in a dose-dependent reduction in TNF-α levels in the cell culture supernatant. The amount of TNF-α is quantified using a standard ELISA kit.

Materials and Reagents

• Cells: THP-1 human monocytic cell line

• Cell Culture Medium: RPMI-1640 supplemented with 10% FBS, 2 mM L-glutamine, and 1% Penicillin-Streptomycin.

• Stimulant: Lipopolysaccharide (LPS) from E. coli

• Test Compound: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (10 mM stock in DMSO)

• Detection Kit: Human TNF-α ELISA Kit

• Plates: 96-well flat-bottom cell culture plates

Experimental Workflow

Figure 3: Workflow for the cellular IRAK4 functional assay.

Step-by-Step Methodology

• Cell Seeding: Plate THP-1 cells in a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of culture medium.

  • Expertise Note: For a more adherent, macrophage-like phenotype, THP-1 cells can be differentiated by treating with Phorbol 12-myristate 13-acetate (PMA) for 24-48 hours prior to the assay, followed by a 24-hour rest period in fresh media.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Add 50 µL of the diluted compound to the appropriate wells. The final DMSO concentration should not exceed 0.5%. Incubate the plate at 37°C, 5% CO₂ for 1 hour.

• Cell Stimulation: Prepare a 4X working solution of LPS (e.g., 400 ng/mL). Add 50 µL to each well (except for the unstimulated control wells) to achieve a final concentration of 100 ng/mL.

• Incubation: Incubate the plate at 37°C, 5% CO₂ for 4-6 hours. This incubation time is typically optimal for peak TNF-α secretion.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes to pellet the cells. Carefully collect 100-150 µL of the supernatant from each well for analysis, avoiding disturbance of the cell pellet.

• TNF-α Quantification: Perform the TNF-α ELISA according to the manufacturer's instructions, using the collected supernatants as the samples.

• Data Acquisition: Read the absorbance of the ELISA plate at 450 nm using a microplate reader.

Parameter	Recommended Condition	Rationale
Cell Line	THP-1 Human Monocytes	An established and reliable model for studying TLR signaling and inflammatory responses.
Seeding Density	5 x 10⁴ cells/well	Ensures a cell density that produces a robust cytokine signal without over-confluence.
Compound Pre-incubation	1 hour	Allows for sufficient time for the compound to permeate the cell membrane and engage with the intracellular target (IRAK4).
LPS Concentration	100 ng/mL	A standard concentration known to elicit a strong but sub-maximal TNF-α response, creating a suitable window for observing inhibition.
Stimulation Time	4 - 6 hours	Corresponds to the peak of TNF-α gene expression and protein secretion in this cell model.

Table 2: Key parameters for the cellular IRAK4 functional assay.

Data Analysis and Interpretation

For both assays, data should be analyzed as follows:

• Calculate Percent Inhibition:

  • The signals from the control wells are used to define the 0% and 100% inhibition levels.

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_Min) / (Signal_Max - Signal_Min))

  • Where Signal_Min is the positive control (or no enzyme) and Signal_Max is the negative control (DMSO only).

• Determine IC₅₀:

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using graphing software (e.g., GraphPad Prism, Origin).

  • The IC₅₀ is the concentration of the compound that produces 50% inhibition.

A potent compound will exhibit a low nanomolar IC₅₀ in the biochemical assay. A strong correlation between the biochemical IC₅₀ and the cellular IC₅₀ suggests good cell permeability and effective target engagement in a physiological setting.

References

• Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. (n.d.). National Institutes of Health. [Link]

• KEGG PATHWAY: Toll-like receptor signaling pathway - Homo sapiens (human). (n.d.). Kanehisa Laboratories. [Link]

• Toll-Like Receptor Signaling Pathways: A Key to Innate Immunity. (2024). Assay Genie. [Link]

• Toll-like Receptor Signaling Pathway. (n.d.). Creative Diagnostics. [Link]

• Toll-like receptor. (n.d.). Wikipedia. [Link]

• A Validated IRAK4 Inhibitor Screening Assay. (n.d.). BellBrook Labs. [Link]

• Establishing and Validating Cellular Functional Target Engagement Assay for Selective IRAK4 Inhibitor Discovery. (2021). PubMed. [Link]

• Establishing and Validating Cellular Functional Target Engagement Assay for Selective IRAK4 Inhibitor Discovery. (2021). ResearchGate. [Link]

• Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. (n.d.). National Institutes of Health. [Link]

• Uncovering IRAK4 Inhibitors with a Transcreener Kinase Assay Kit. (2020). BellBrook Labs. [Link]

• IRAK4 Kinase Assay Kit. (n.d.). BPS Bioscience. [Link]

• Novel 7-Deazapurine Incorporating Isatin Hybrid Compounds as Protein Kinase Inhibitors. (2023). MDPI. [Link]

• A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. (n.d.). National Institutes of Health. [Link]

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. (n.d.). PubChem. [Link]

• 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. (n.d.). PubMed. [Link]

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Application Notes and Protocols for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 7-Deazaadenosine Analogs

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic nucleoside analog. It is an isomer of 7-Deaza-2'-deoxy-7-iodoadenosine and is often utilized in research as an experimental control. The broader class of 7-deazaadenosine compounds, including the well-studied antibiotic Tubercidin, exhibits significant biological activity.[1][2] These molecules, where the nitrogen at the 7-position of the purine ring is replaced by a carbon, act as mimics of the natural nucleoside adenosine.[1]

Their primary mechanism of action involves their intracellular phosphorylation to the triphosphate form, which can then be incorporated into growing DNA and RNA chains by polymerases. This incorporation disrupts the normal process of nucleic acid synthesis, leading to chain termination and the inhibition of DNA replication, as well as RNA and protein synthesis.[2] This disruption of fundamental cellular processes underlies the potent anticancer, antiviral, and antiparasitic properties of many 7-deazaadenosine analogs.[1] Furthermore, some 7-deazaadenosine derivatives have been shown to function as multi-kinase inhibitors, highlighting their potential to interfere with various cellular signaling pathways.[3]

Mechanism of Action: Disruption of Nucleic Acid Synthesis

The cytotoxic effects of 7-deazaadenosine analogs are primarily attributed to their interference with nucleic acid metabolism. Upon cellular uptake, these compounds are metabolized by cellular kinases to their active triphosphate forms. These triphosphates can then be recognized by DNA and RNA polymerases as substrates, leading to their incorporation into nascent nucleic acid strands. The structural alteration at the 7-position can interfere with the normal base-pairing and helical structure of DNA and RNA, ultimately leading to the termination of chain elongation and the induction of apoptosis.[4]

Figure 1: General mechanism of action for 7-deazaadenosine analogs in inducing cytotoxicity.

Cell Culture Applications: A Focus on Cytotoxicity Assessment

Given that (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is often used as a control compound, a primary application in cell culture is in cytotoxicity assays alongside its more biologically active isomers. The following protocol provides a detailed methodology for assessing the cytotoxic effects of nucleoside analogs using the MTT assay. This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol 1: MTT Assay for Cytotoxicity

This protocol is a starting point and should be optimized for your specific cell line and experimental conditions.

Materials:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• Appropriate cancer cell line (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), sterile

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in DMSO. For example, a 10 mM stock solution.

  • Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the compound in complete culture medium. A starting concentration range of 0.1 µM to 100 µM is recommended for initial screening of related active compounds.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and an untreated control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals by viable cells.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot a dose-response curve (percentage of cell viability vs. compound concentration) to determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Figure 2: Workflow for determining cytotoxicity using the MTT assay.

Quantitative Data: Cytotoxicity of Related 7-Deazaadenosine Analogs

Compound	Cell Line	IC₅₀ (µM)	Reference
Tubercidin	Streptococcus faecalis	0.02	[2]
Tubercidin	H. Ep. -2	Not specified, but cytotoxic	[2]
7-acetylene-7-deaza-4′-thioadenosine	Various cancer cell lines	0.004 - 0.06	[3]
7-Deaza-9-phenyladenine	Rat brain (A1-receptor)	3 (Ki)	[5]
7-Deaza-9-phenyladenine	PC12 (A2-receptor)	17 (KB)	[5]

Note: IC₅₀ values can vary significantly depending on the cell line, assay conditions, and incubation time.

Troubleshooting and Considerations

• Solubility: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is reported to be soluble in DMSO. Ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells (typically below 0.5%).

• Stability: The stability of the compound in cell culture medium over the course of the experiment should be considered. For long-term experiments, replenishing the medium with fresh compound may be necessary.

• Off-target Effects: As with any biologically active compound, consider the possibility of off-target effects. The use of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a control alongside its active isomers is crucial for attributing observed effects to the specific biological activity of the active compound.

Conclusion

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a valuable tool in cell culture experiments, primarily serving as a control for its biologically active isomers. The broader class of 7-deazaadenosine analogs demonstrates potent cytotoxic effects through the disruption of nucleic acid synthesis, making them important molecules in cancer and antiviral research. The provided protocols and data offer a foundation for researchers to effectively utilize this compound in their studies.

References

• Daly, J. W., et al. (1986). 7-Deaza-9-phenyladenines: A new class of adenosine receptor antagonists. Biochemical Pharmacology, 35(15), 2467-2481. (URL: [Link])

• Kim, M., et al. (2021). Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. Molecules, 26(22), 6981. (URL: [Link])

• Kim, M., et al. (2025). Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. Pharmaceuticals, 18(11), 1563. (URL: [Link])

• Lim, K. H., & Kim, H. S. (2015). Targeting Sonic Hedgehog Signaling by Compounds and Derivatives from Natural Products. Evidence-Based Complementary and Alternative Medicine, 2015, 681357. (URL: [Link])

• Olsen, R. K., & Seela, F. (2005). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy, 49(11), 4489–4499. (URL: [Link])

• Seela, F., et al. (2000). 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain. Helvetica Chimica Acta, 83(5), 910-927. (URL: [Link])

• 7-Deaza-7-ethynyl-2'-deoxyadenosine (EdA), Alkyne-containing Nucleosides - Jena Bioscience. (URL: [Link])

• Schneider, K., & Chait, B. T. (1995). Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. Nucleic Acids Research, 23(9), 1570–1575. (URL: [Link])

• Synthesis and Evaluation of 8-halogenated-7- deaza-2'-deoxy-guanosine as 8-oxo-2' - 九州大学. (URL: [Link])

• Koch, A., et al. (2002). 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. Journal of Clinical Pathology: Molecular Pathology, 55(3), 182-185. (URL: [Link])

• Genini, D., et al. (2000). Deoxyadenosine analogs induce programmed cell death in chronic lymphocytic leukemia cells by damaging the DNA and by directly affecting the mitochondria. Blood, 96(10), 3537-3543. (URL: [Link])

• Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - NIH. (URL: [Link])

• Endogenous 7-DHC derivatives inhibit Hedgehog signaling. (A) Dose–... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Hanze, A. R. (1968). Nucleic acids. V. Nucleotide derivatives of tubercidin (7-deazaadenosine). Biochemistry, 7(3), 932-939. (URL: [Link])

• Cytotoxicity of compounds 1–7 against selected human cancer cell lines... - ResearchGate. (URL: [Link])

• Hyman, J. M., et al. (2009). Small-molecule inhibitors reveal multiple strategies for Hedgehog pathway blockade. Proceedings of the National Academy of Sciences of the United States of America, 106(33), 14132–14137. (URL: [Link])

• Adenosine - Wikipedia. (URL: [Link])

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• 5. 7-Deaza-9-phenyladenines. A new class of adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Leveraging (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine for Advanced Crystallographic Phasing

Introduction: Overcoming the Phase Problem with Chemical Precision

In the pursuit of high-resolution macromolecular structures, X-ray crystallography remains the gold standard. However, the infamous "phase problem"—the loss of phase information during the measurement of diffraction intensities—stands as a critical bottleneck.[1][2] While computational methods have advanced, experimental phasing techniques, particularly those leveraging anomalous scattering, offer a direct and powerful route to structure solution.[3] This guide details the application of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a strategic tool for introducing a potent anomalous scatterer into nucleic acid and protein-nucleic acid complexes.

The core of this technique lies in the iodine atom covalently attached to the 7-deazaadenosine core. Iodine, with its significant anomalous scattering signal at commonly used synchrotron wavelengths, provides the necessary phase information to resolve complex crystal structures through Single-wavelength Anomalous Diffraction (SAD) or Multi-wavelength Anomalous Dispersion (MAD) experiments.[3][4] The 7-deaza modification of the adenosine base prevents the formation of Hoogsteen base pairs, which can sometimes complicate structural interpretations, while maintaining Watson-Crick pairing geometry.[5] This document provides a comprehensive overview, from the underlying principles to detailed experimental protocols, for researchers aiming to incorporate this powerful phasing tool into their structural biology workflows.

Physicochemical Properties and Rationale for Use

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a modified deoxynucleoside designed for site-specific introduction of a heavy atom.[6][7][8] Its utility in crystallography is underpinned by a combination of its chemical structure and the physical properties of iodine.

Property	Value	Significance in Crystallography
Molecular Formula	C₁₁H₁₃IN₄O₃	Defines the elemental composition.[8]
Molecular Weight	376.15 g/mol	Important for calculating molar concentrations in experiments.[8][9]
Key Feature	Covalently bound Iodine atom	Iodine (Z=53) is an excellent anomalous scatterer, crucial for SAD/MAD phasing.[3]
Base Modification	7-Deazaadenine	Prevents non-canonical base pairing while preserving standard Watson-Crick interactions.[5]
Solubility	Very slightly soluble in water (0.71 g/L at 25°C)	Requires careful preparation of stock solutions, often using organic co-solvents like DMSO.[10]

The primary rationale for using this compound is to exploit the anomalous scattering of iodine. When X-rays interact with electrons, their energy can be absorbed and re-emitted, leading to a phase shift in the scattered wave.[1] This effect is most pronounced near the absorption edge of an atom.[3] By collecting diffraction data at a wavelength where iodine exhibits a strong anomalous signal, it is possible to break the phase ambiguity and calculate an initial electron density map.[11][12]

Experimental Design and Workflow

The successful use of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in crystallography involves a multi-step process, from incorporation into the target molecule to final structure solution. The general workflow is outlined below.

Figure 1: General workflow for structure determination using (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Protocols

Protocol 1: Preparation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine Stock Solution

Causality: The low aqueous solubility of this compound necessitates the use of an organic co-solvent to prepare a concentrated stock solution suitable for co-crystallization trials.[10] Dimethyl sulfoxide (DMSO) is a common choice due to its high solubilizing power and compatibility with most crystallization experiments at low final concentrations.

• Weighing: Accurately weigh out a desired amount (e.g., 5 mg) of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine powder in a sterile microcentrifuge tube.

• Solubilization: Add high-purity DMSO to the powder to achieve a high-concentration stock solution (e.g., 50-100 mM). Vortex thoroughly until the compound is completely dissolved. Gentle heating or sonication may be used to aid dissolution if necessary.[6]

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.[13]

Protocol 2: Co-crystallization of Protein-Nucleic Acid Complexes

Causality: Co-crystallization involves mixing the macromolecule and the ligand (in this case, the iodine-modified oligonucleotide) prior to setting up crystallization trials.[14] This approach is often necessary when the ligand induces a conformational change or is an integral part of the complex to be crystallized. The molar excess of the ligand is optimized to ensure saturation of the binding site without causing precipitation.

• Macromolecule Preparation: Purify the target protein and the iodine-modified oligonucleotide to homogeneity. Ensure they are in a compatible buffer system.

• Complex Formation: Mix the protein and the iodine-modified oligonucleotide at a specific molar ratio (e.g., 1:1.2 to 1:1.5 protein to oligo). The optimal ratio should be determined empirically.

• Incubation: Incubate the mixture on ice for a period ranging from 30 minutes to several hours to allow for stable complex formation.

• Crystallization Screening: Use the prepared complex solution to set up crystallization screens (e.g., using sitting-drop or hanging-drop vapor diffusion methods). Screen a wide range of commercially available or in-house crystallization conditions.

• Optimization: Once initial crystal hits are identified, optimize the conditions (e.g., precipitant concentration, pH, temperature, additives) to obtain diffraction-quality crystals.

Figure 2: Step-by-step workflow for the co-crystallization protocol.

Protocol 3: Anomalous Data Collection (SAD)

Causality: To maximize the anomalous signal from iodine, diffraction data must be collected at a synchrotron beamline that allows for wavelength tuning.[3] The wavelength is typically chosen at the peak of iodine's f'' anomalous scattering factor to maximize the Bijvoet differences, which are crucial for phasing.[3] High redundancy and accurate data processing are essential to measure these small differences reliably.[11][12]

• Crystal Preparation: Harvest a high-quality crystal and cryo-protect it by a quick soak in a solution containing the mother liquor and a suitable cryoprotectant (e.g., glycerol, ethylene glycol).[4] Flash-cool the crystal in liquid nitrogen.

• Synchrotron Setup: Use a tunable synchrotron beamline. Perform an X-ray fluorescence scan on the crystal to experimentally determine the absorption edge of iodine.

• Wavelength Selection: Select a wavelength corresponding to the peak of the anomalous signal (f'') for iodine (around 1.5-2.0 Å, though experimental verification is key).

• Data Collection Strategy:

  • Collect a highly redundant dataset (multiplicity > 10, ideally higher).

  • Employ a fine phi-slicing strategy (e.g., 0.1-0.2 degrees per image).

  • If possible, use inverse-beam or multi-orientation data collection strategies to enhance the measurement of anomalous differences.[11][12]

• Data Processing: Process the data with software capable of handling anomalous data (e.g., XDS, HKL2000/3000, DIALS). Crucially, do not merge Friedel pairs (keep anomalous pairs separate).

Data Analysis and Structure Solution

Once high-quality anomalous data is collected, the structure solution process can begin.

• Substructure Determination: Use phasing software (e.g., SHELXD, hkl2map, Phenix.Autosol, SOLVE) to locate the positions of the iodine atoms in the crystal unit cell. The success of this step is highly dependent on the quality of the anomalous signal.

• Phase Calculation: Based on the positions of the iodine atoms, the software calculates initial phases for all measured reflections.

• Density Modification: The initial phases are improved through density modification procedures like solvent flattening and histogram matching, which leverage known properties of protein crystals to produce a more interpretable electron density map.

• Model Building and Refinement: An initial model of the macromolecule is built into the electron density map using software like Coot. This model is then refined against the experimental data using programs like Phenix.refine or REFMAC5 to improve its fit and stereochemistry.

Troubleshooting and Expert Insights

• Low Occupancy of the Iodine Atom: If the anomalous signal is weak, it may be due to partial or disordered incorporation of the modified nucleoside. In such cases, increasing data redundancy and using long-wavelength beamlines can help detect weaker signals.[11][12]

• Radiation Damage: Iodine atoms can be susceptible to radiation damage, which can specifically degrade the anomalous signal over the course of data collection.[12] It is advisable to monitor data quality during collection and consider using multiple crystals if necessary.

• Crystal Soaking as an Alternative: If co-crystallization proves difficult, soaking pre-grown crystals of the native complex with the free (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine nucleoside can be attempted, although this is less likely to succeed for tightly integrated nucleic acid components.

By providing a strong and localized anomalous signal, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine serves as a powerful and reliable tool for overcoming the phasing problem in crystallography, enabling the determination of novel and challenging macromolecular structures.

References

• The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. ResearchGate. Available from: [Link]

• Identifying dynamic, partially occupied residues using anomalous scattering. IUCr Journals. Available from: [Link]

• Identifying dynamic, partially occupied residues using anomalous scattering. IUCr Journals. Available from: [Link]

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. National Institutes of Health (NIH). Available from: [Link]

• Identifying dynamic, partially occupied residues using anomalous scattering - Supporting information. IUCr Journals. Available from: [Link]

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem, National Institutes of Health (NIH). Available from: [Link]

• Phase Problem in X-ray Crystallography, and Its Solution. Encyclopedia of Life Sciences. Available from: [Link]

• Anomalous Diffraction in Crystallographic Phase Evaluation. PubMed Central, National Institutes of Health (NIH). Available from: [Link]

• Halides for Phasing. Hampton Research. Available from: [Link]

• Implications of AlphaFold2 for crystallographic phasing by molecular replacement. IUCr Journals. Available from: [Link]

• A Comprehensive Ab Initio Study of Halogenated A···U and G···C Base Pair Geometries and Energies. MDPI. Available from: [Link]

• 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. National Institutes of Health (NIH). Available from: [Link]

• Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. PubMed Central, National Institutes of Health (NIH). Available from: [Link]

• Guidelines for the successful generation of protein–ligand complex crystals. PubMed Central, National Institutes of Health (NIH). Available from: [Link]

• The phase problem: introduction to phasing methods. Structural Medicine. Available from: [Link]

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• 14. Guidelines for the successful generation of protein–ligand complex crystals - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: A Versatile Tool for Site-Specific DNA Functionalization

An In-Depth Guide to DNA Labeling Using (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

In the landscape of molecular biology and drug development, the ability to precisely modify and label DNA is paramount. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a modified nucleoside analog, offers a robust and versatile platform for the site-specific functionalization of DNA. Its unique structure incorporates two key features: a 7-deaza purine ring, which replaces the N7 nitrogen of adenine with a carbon, and an iodine atom at this new C7 position.[][2] This architecture provides a strategic advantage for researchers, enabling a powerful two-stage approach to DNA labeling:

• Enzymatic Incorporation: The triphosphate form of the nucleoside is incorporated into a growing DNA strand by a DNA polymerase during standard enzymatic reactions like PCR or primer extension.[3]

• Post-Synthetic Modification: The iodine atom serves as a chemically accessible handle for highly efficient palladium-catalyzed cross-coupling reactions, allowing for the covalent attachment of a vast array of functional molecules.[4]

This guide provides a comprehensive overview of the principles, detailed protocols, and expert insights for leveraging 7-deaza-7-iodo-2'-deoxyadenosine in your research. It is designed for scientists engaged in developing DNA probes, studying nucleic acid interactions, and constructing DNA-encoded libraries.

Principle of the Method

The core of this labeling strategy lies in the separation of DNA synthesis from the chemical labeling event. This bio-orthogonal approach ensures that sensitive functional groups, such as fluorophores, are not exposed to the conditions of DNA synthesis, and conversely, that the polymerase is not inhibited by a bulky, pre-labeled nucleotide.

Stage 1: Enzymatic Incorporation of the Modified Base

The process begins with the 5'-triphosphate derivative of 7-deaza-7-iodo-2'-deoxyadenosine (7-iodo-7-deaza-dATP). Many DNA polymerases, including thermostable enzymes like Taq and KOD XL, can recognize and incorporate this modified nucleotide into a DNA strand opposite a thymine base on the template.[3][5] The 7-deaza modification is particularly beneficial as it can disrupt non-canonical Hoogsteen base pairing, which helps to mitigate the formation of secondary structures like G-quadruplexes in GC-rich sequences, thereby improving the fidelity and efficiency of amplification.[6] While some modified 7-deazapurine triphosphates can fully replace their natural counterparts, 7-iodo-7-deaza-dATP may require the presence of natural dATP for optimal incorporation, a factor that must be optimized for each application.[5]

Caption: Overall workflow for enzymatic incorporation of 7-iodo-7-deaza-dA.

Stage 2: Post-Synthetic Labeling via Cross-Coupling Chemistry

With the iodine atom integrated into the DNA backbone, it becomes a versatile anchor point for modification. The carbon-iodine bond at the 7-position is a classic substrate for palladium-catalyzed cross-coupling reactions, most notably the Sonogashira and Suzuki-Miyaura reactions.[3] This allows researchers to "click" on a desired functional group with high efficiency and specificity under mild, aqueous conditions compatible with DNA integrity.[7][8]

• Sonogashira Coupling: This reaction forms a carbon-carbon bond between the C7 of the deaza-adenine and a terminal alkyne.[9] This is ideal for attaching molecules functionalized with an alkyne group, such as fluorescent dyes, biotin, or chemical cross-linkers.

• Suzuki-Miyaura Coupling: This reaction creates a carbon-carbon bond between the C7 position and a boronic acid or boronic ester derivative.[8] This opens the door to attaching aryl or heteroaryl moieties, which are common scaffolds in drug discovery and molecular probing.

Caption: Chemical principles of Sonogashira and Suzuki-Miyaura couplings on DNA.

Experimental Protocols

Disclaimer: These protocols provide a general framework. Optimal conditions, including reagent concentrations and reaction times, should be determined empirically for each specific application.

Protocol 1: Enzymatic Incorporation of 7-iodo-7-deaza-dATP via PCR

This protocol describes the generation of an iodine-modified DNA fragment using PCR. The key is to titrate the ratio of 7-iodo-7-deaza-dATP to natural dATP to achieve the desired modification density without significantly compromising amplification efficiency.

Materials:

• DNA Template

• Forward and Reverse Primers

• High-Fidelity DNA Polymerase (e.g., KOD XL, Pfu) and corresponding buffer

• Natural dNTP solution (dGTP, dCTP, dTTP)

• Natural dATP solution

• 7-iodo-7-deaza-dATP solution

• Nuclease-free water

• PCR purification kit

Procedure:

• Reaction Setup: On ice, prepare a master mix for the desired number of reactions. For a typical 50 µL reaction, combine the components as described in the table below.

  • Causality: Setting up reactions on ice prevents premature polymerase activity and potential primer-dimer formation. The ratio of modified to natural dATP is critical; start with a 1:3 ratio and optimize as needed. Higher ratios increase label density but may decrease PCR yield.[5]

Component	Stock Concentration	Final Concentration	Volume for 50 µL Rxn
10x Polymerase Buffer	10x	1x	5 µL
dNTPs (G, C, T)	10 mM each	200 µM each	1 µL
dATP	10 mM	50 µM	0.25 µL
7-iodo-7-deaza-dATP	10 mM	150 µM	0.75 µL
Forward Primer	10 µM	0.5 µM	2.5 µL
Reverse Primer	10 µM	0.5 µM	2.5 µL
DNA Template	10 ng/µL	1-10 ng	1 µL
DNA Polymerase	1 U/µL	1.0 U	1 µL
Nuclease-free H₂O	-	-	To 50 µL

• Thermal Cycling: Perform PCR using an appropriate thermal cycling program for your template and primers. A typical program might be:

  • Initial Denaturation: 95°C for 2 min

  • 30-35 Cycles:

    • Denaturation: 95°C for 20 sec

    • Annealing: 55-65°C for 30 sec

    • Extension: 72°C for 30-60 sec/kb

  • Final Extension: 72°C for 5 min

  • Hold: 4°C

• Verification and Purification:

  • Analyze 5 µL of the PCR product on an agarose gel to confirm successful amplification. The modified product should migrate similarly to an unmodified control.

  • Purify the remaining PCR product using a standard PCR purification kit to remove unincorporated nucleotides, primers, and polymerase. Elute the purified, iodine-modified DNA in a low-EDTA buffer or nuclease-free water.

Protocol 2: Post-Synthetic Labeling via Sonogashira Cross-Coupling

This protocol details the attachment of an alkyne-containing molecule to the iodine-modified DNA.

Materials:

• Purified iodine-modified DNA

• Alkyne-functionalized molecule (e.g., TAMRA-alkyne)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Reaction Buffer: 100 mM Tris-HCl, pH 8.0

• Anhydrous, degassed DMSO

• DNA purification method (e.g., ethanol precipitation or size-exclusion spin column)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the alkyne-functionalized molecule in anhydrous DMSO.

  • Prepare fresh stock solutions of the palladium catalyst and CuI in DMSO immediately before use.

  • Causality: Degassing solvents and using fresh catalyst solutions is crucial as palladium catalysts are sensitive to oxygen, which can lead to catalyst deactivation and poor reaction yields.

• Reaction Setup:

  • In a microfuge tube, combine the following in order:

    • Purified iodine-modified DNA (e.g., 10 µM final concentration)

    • Reaction Buffer

    • Alkyne-functionalized molecule (e.g., 200-500 µM final concentration)

    • CuI (e.g., 200 µM final concentration)

    • Palladium catalyst (e.g., 100 µM final concentration)

  • Gently mix the reaction and protect it from light (if using a light-sensitive dye).

  • Trustworthiness: Always include a "no catalyst" control to ensure that any observed labeling is a result of the specific cross-coupling reaction.

• Incubation: Incubate the reaction at 37°C for 4-16 hours.

• Purification: Purify the labeled DNA from the catalyst and excess reagents. Ethanol precipitation is a common and effective method. Alternatively, use a size-exclusion spin column appropriate for DNA to remove small molecules.

• Analysis: Verify successful labeling using denaturing polyacrylamide gel electrophoresis (PAGE). The labeled DNA will exhibit a noticeable shift in mobility compared to the unlabeled iodine-DNA. For fluorescent labels, the gel can be imaged on a fluorescence scanner before staining.

Parameter	Sonogashira Coupling	Suzuki-Miyaura Coupling
Functional Group	Terminal Alkyne (R-C≡CH)	Boronic Acid/Ester (R-B(OH)₂)
Key Reagents	Pd Catalyst, Cu(I) co-catalyst	Pd Catalyst, Base
Typical Application	Attaching fluorophores, biotin	Attaching aryl/heteroaryl groups
Considerations	Cu(I) can potentially damage DNA; use with care.	Requires careful selection of a DNA-compatible base.

Applications and Expert Insights

The ability to introduce a diverse range of functionalities into DNA via 7-deaza-7-iodo-dA opens up numerous applications:

• Advanced Microscopy: Incorporate fluorescent dyes to track DNA localization and dynamics within cells.[10]

• Biochemical Assays: Attach biotin for affinity capture of DNA-binding proteins or for immobilization on streptavidin-coated surfaces.

• Drug Discovery: This methodology is a cornerstone in the synthesis of DNA-Encoded Libraries (DELs), where the Suzuki and Sonogashira reactions are used to build vast combinatorial libraries of small molecules attached to unique DNA tags.[11][12]

• Probing DNA Structure: The 7-deaza modification itself alters the major groove of DNA, which can be used to probe DNA-protein interactions or protect DNA from cleavage by certain restriction endonucleases.[5]

Field-Proven Insight: Research has shown that 7-iodo-7-deazapurines are generally less reactive in palladium-catalyzed couplings than 5-iodopyrimidines.[3] Furthermore, their reactivity is significantly lower when located in an internal position of double-stranded DNA compared to a terminal position or within single-stranded DNA.[3] This is a critical consideration for experimental design. For internal labeling of dsDNA, higher catalyst concentrations or longer reaction times may be necessary.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low PCR Yield	Ratio of modified to natural dATP is too high, inhibiting the polymerase.	Decrease the ratio of 7-iodo-7-deaza-dATP to dATP (e.g., start at 1:5). Optimize annealing temperature and extension time.
Poor quality of DNA template or primers.	Use high-purity template and primers. Confirm primer design.
No Labeling in Coupling Reaction	Inactive catalyst.	Use fresh, high-quality catalyst and CuI. Prepare solutions immediately before use in anhydrous, degassed solvent.
Inefficient coupling at the target site.	As noted, internal dsDNA sites are less reactive.[3] Try increasing reaction time or catalyst concentration. If possible, redesign the DNA to place the modification at a terminal position.
Degraded DNA after Labeling	DNA damage from catalyst or buffer components.	Ensure the reaction pH is stable and within a DNA-compatible range (7.5-8.5). Minimize reaction time. Purify the DNA promptly after the reaction.
Nuclease contamination.	Use nuclease-free water and reagents throughout the entire workflow.

References

• Pivovarenko, V. G., et al. (2019). Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7-Deazapurine Nucleobases and Their Post-synthetic Modifications through the Suzuki-Miyaura Cross-Coupling Reactions. ResearchGate. Available at: [Link]

• Summerer, D., et al. (2006). Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. ResearchGate. Available at: [Link]

• Li, G., et al. (2021). Development of the Inverse Sonogashira Reaction for DEL Synthesis. ACS Medicinal Chemistry Letters. Available at: [Link]

• Favalli, N., et al. (2021). Large screening of DNA-compatible reaction conditions for Suzuki and Sonogashira cross-coupling reactions and for reverse amide bond formation. ResearchGate. Available at: [Link]

• Seela, F., & Berg, H. (1992). 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis. Nucleic Acids Research. Available at: [Link]

• Clarke, M. L., et al. (2023). Micelle-Mediated Sonogashira Coupling for DNA-Encoded Library Synthesis. Chemistry – A European Journal. Available at: [Link]

• Hutter, C. A. J., et al. (2013). DNA Modification under Mild Conditions by Suzuki–Miyaura Cross-Coupling for the Generation of Functional Probes. Chemistry – A European Journal. Available at: [Link]

• Kirpekar, F., et al. (1994). 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Cahová, H., et al. (2008). Cleavage of adenine-modified functionalized DNA by type II restriction endonucleases. ResearchGate. Available at: [Link]

• Gasiulė, S. (2020). The utility of modified nucleotides for high-throughput nucleic acid analysis. Vilnius University. Available at: [Link]

• Kodr, D., et al. (2021). Sonogashira cross-coupling strategies towards nucleosides and analogues. Books.

• Seela, F., & Jawalekar, A. M. (2010). "Double click" reaction on 7-deazaguanine DNA: synthesis and excimer fluorescence of nucleosides and oligonucleotides with branched side chains decorated with proximal pyrenes. Organic & Biomolecular Chemistry. Available at: [Link]

• Foley, T. L., et al. (2020). High Fidelity Suzuki-Miyaura Coupling for the Synthesis of DNA Encoded Libraries Enabled by Micelle Forming Surfactants. Bioconjugate Chemistry. Available at: [Link]

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• 2. 7-Deaza-7-iodo-2'-deoxyadenosine 98% | CAS: 166247-63-8 | AChemBlock [achemblock.com]
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• 5. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development of the Inverse Sonogashira Reaction for DEL Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DNA Modification under Mild Conditions by Suzuki–Miyaura Cross-Coupling for the Generation of Functional Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Micelle-Mediated Sonogashira Coupling for DNA-Encoded Library Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. High Fidelity Suzuki-Miyaura Coupling for the Synthesis of DNA Encoded Libraries Enabled by Micelle Forming Surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatile Probe: Application Notes for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and Its Derivatives

For researchers, scientists, and drug development professionals, the ability to visualize, track, and perturb biological processes at the molecular level is paramount. Nucleoside analogs have long served as powerful tools in this endeavor, and among them, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine stands out as a particularly versatile scaffold. This document provides an in-depth technical guide to the applications of this compound, not merely as a static molecule, but as a gateway to a diverse array of molecular probes designed for cutting-edge research.

Introduction: Beyond a Simple Nucleoside Analog

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a modified purine nucleoside structurally related to 2'-deoxyadenosine.[1] Its defining features are the replacement of the nitrogen atom at the 7-position of the purine ring with a carbon atom (a 7-deaza modification) and the presence of an iodine atom at this new C7 position.[2] These modifications confer unique properties that make it an ideal starting material for the synthesis of sophisticated molecular probes.

The 7-deaza modification is critical; it alters the electronic properties of the nucleobase and removes a hydrogen bond donor from the major groove of DNA without disrupting the Watson-Crick base pairing.[3][4] This can reduce the formation of secondary structures in G-C rich regions, such as G-quadruplexes, which is advantageous in applications like PCR and DNA sequencing.[5][6] More importantly for its role as a molecular probe, the C-I bond at the 7-position provides a reactive handle for the introduction of a wide variety of functional groups via palladium-catalyzed cross-coupling reactions, most notably the Sonogashira coupling.[7][8] This allows for the attachment of fluorophores, affinity tags, and other moieties, transforming the simple nucleoside into a powerful tool for biological investigation.

Core Applications and Underlying Mechanisms

The primary utility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine lies in its role as a precursor. Through chemical modification, it can be transformed into probes for a range of applications, each with a distinct underlying mechanism.

Fluorescent Labeling of Nucleic Acids

By coupling a terminal alkyne-containing fluorophore to the 7-iodo position, highly fluorescent nucleoside analogs can be synthesized.[7][8] These can then be incorporated into DNA or RNA, creating fluorescently labeled oligonucleotides for use in various imaging and detection applications.

Mechanism of Action: These fluorescently labeled oligonucleotides can be introduced into cells or used in in vitro systems to visualize nucleic acid localization, dynamics, and interactions. The 7-position of the deazaadenine base is located in the major groove of the DNA double helix, making the attached fluorophore accessible for detection without significantly disrupting the overall DNA structure.[3] The photophysical properties of the chosen fluorophore will dictate its suitability for different microscopy techniques.[7]

Antiviral and Anticancer Activity

Derivatives of 7-deazaadenosine have demonstrated significant potential as antiviral and anticancer agents.[9][10][11][12] This activity is contingent on the intracellular conversion of the nucleoside analog to its 5'-triphosphate form.

Mechanism of Action: The triphosphate derivative acts as a competitive inhibitor of viral or cellular polymerases.[9][13] For instance, 7-deaza-2'-C-methyladenosine has been shown to be a potent inhibitor of the RNA-dependent RNA polymerase (RdRp) of viruses like Hepatitis C and Zika.[8][9] Upon incorporation into the growing nucleic acid chain, the modified nucleoside can lead to chain termination or disrupt the polymerase's function, thereby inhibiting replication.[13][14]

Probing DNA-Protein Interactions

Oligonucleotides containing 7-deazaadenosine-derived probes can be used to study the interactions between DNA and proteins. The modification in the major groove can influence the binding of proteins that recognize specific DNA sequences or structures.

Mechanism of Action: The absence of the N7 atom and the presence of a bulky substituent at the C7 position can either inhibit or enhance the binding of specific proteins.[3] By comparing the binding of a protein to a modified versus an unmodified oligonucleotide, researchers can gain insights into the specific contacts made in the major groove.[15] Techniques like fluorescence anisotropy can be employed to quantify these binding interactions.[15]

Key Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and application of probes derived from (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Synthesis of a Fluorescent 7-Alkynyl-7-deaza-2'-deoxyadenosine Analog via Sonogashira Coupling

This protocol describes the synthesis of a fluorescent nucleoside by coupling an alkyne-functionalized fluorophore to the 7-iodo-7-deaza-2'-deoxyadenosine scaffold. The causality behind this choice is the high efficiency and functional group tolerance of the Sonogashira reaction for creating a stable C-C bond.[16]

Materials:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• Terminal alkyne-functionalized fluorophore (e.g., 1-ethynylpyrene)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine or diisopropylethylamine)

• Anhydrous, degassed solvent (e.g., DMF or THF)

• Inert atmosphere setup (Schlenk line or glovebox)

Protocol:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (1 equivalent) in the anhydrous, degassed solvent.

• Add the terminal alkyne-fluorophore (1.2-1.5 equivalents).

• Add the amine base (2-3 equivalents).

• In a separate vial, prepare a mixture of the palladium catalyst (0.05-0.1 equivalents) and CuI (0.1-0.2 equivalents) and add it to the reaction flask.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the progress by thin-layer chromatography (TLC). The reaction is often sensitive to oxygen, so maintaining an inert atmosphere is crucial.[17]

• Upon completion, quench the reaction and purify the product using column chromatography on silica gel.

Troubleshooting: Low yields can often be attributed to an inactive catalyst, impurities in the starting materials, or the presence of oxygen.[17] Using fresh reagents and thoroughly degassing the solvent are critical steps.

Caption: Sonogashira coupling workflow for fluorescent probe synthesis.

Enzymatic Incorporation of a Modified Nucleoside into DNA via PCR

This protocol outlines the incorporation of the 5'-triphosphate form of a 7-deazaadenosine analog into a DNA strand using Polymerase Chain Reaction (PCR). The triphosphate form is the active substrate for DNA polymerases.

Materials:

• 7-substituted-7-deaza-2'-deoxyadenosine-5'-triphosphate (modified dATP)

• DNA template

• Forward and reverse primers

• Thermostable DNA polymerase (e.g., Taq polymerase)

• Standard dNTPs (dCTP, dGTP, dTTP)

• PCR buffer

• Nuclease-free water

Protocol:

• Prepare the PCR reaction mixture in a sterile PCR tube. The key is to substitute a portion or all of the standard dATP with the modified dATP analog. A common starting point is a 3:1 ratio of modified dATP to standard dATP.[6]

• Assemble the reaction on ice:

  • DNA Template (1-10 ng)

  • Forward Primer (0.5 µM)

  • Reverse Primer (0.5 µM)

  • 10x PCR Buffer (5 µL)

  • dNTP mix (without dATP) (200 µM each)

  • dATP (50 µM)

  • Modified dATP (150 µM)

  • Taq DNA Polymerase (1-2.5 units)

  • Nuclease-free water to a final volume of 50 µL.

• Perform PCR using standard cycling conditions (denaturation, annealing, extension). The optimal annealing temperature and extension time may need to be adjusted based on the specific primers and template.

• Analyze the PCR product by gel electrophoresis to confirm successful amplification.

• Purify the modified DNA using a standard PCR purification kit.

Caption: Workflow for enzymatic incorporation of modified dATP via PCR.

Cellular Imaging with Fluorescently Labeled Oligonucleotides

This protocol describes the use of a fluorescently labeled oligonucleotide, synthesized as described above, for imaging in fixed cells.

Materials:

• Fluorescently labeled oligonucleotide probe

• Cells grown on coverslips

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Hybridization buffer

• Mounting medium with DAPI

• Fluorescence microscope

Protocol:

• Cell Fixation: Wash cells grown on coverslips twice with PBS. Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.[18]

• Permeabilization: Wash the fixed cells three times with PBS. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Hybridization: Wash the cells again with PBS. Add the hybridization buffer containing the fluorescently labeled oligonucleotide probe (at a concentration to be optimized, typically in the low nanomolar to micromolar range). Incubate in a humidified chamber for 1-3 hours at a temperature optimized for probe hybridization.

• Washing: Wash the cells several times with a wash buffer (e.g., PBS with 0.1% Tween 20) to remove the unbound probe.

• Mounting and Imaging: Mount the coverslip onto a microscope slide using a mounting medium containing DAPI for nuclear counterstaining.[19]

• Visualize the cells using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

DNA Polymerase Inhibition Assay

This protocol is designed to assess the inhibitory activity of the triphosphate form of a 7-deazaadenosine analog against a specific DNA polymerase.

Materials:

• Purified DNA Polymerase

• Primer-template DNA substrate

• 7-substituted-7-deaza-2'-deoxyadenosine-5'-triphosphate (inhibitor)

• Standard dNTPs (dATP, dCTP, dGTP, dTTP)

• Radiolabeled dNTP (e.g., [³H]-dTTP)

• Reaction buffer specific for the polymerase

• Filter paper and scintillation fluid

Protocol:

• Prepare reaction mixtures containing the primer-template DNA, reaction buffer, and all dNTPs except the one being competed with (in this case, dATP). Include the radiolabeled dNTP.

• Add varying concentrations of the 7-deaza-dATP analog to the reaction tubes.

• Initiate the reaction by adding the DNA polymerase.

• Incubate the reactions at the optimal temperature for the polymerase for a set period.

• Stop the reactions by spotting the mixtures onto filter paper and washing with cold trichloroacetic acid to precipitate the DNA.

• Measure the amount of incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of the analog and determine the IC₅₀ value (the concentration that inhibits 50% of the polymerase activity).[20]

Data Presentation

Quantitative data is essential for comparing the properties and activities of different molecular probes.

Table 1: Photophysical Properties of Selected 7-Alkynyl-7-deaza-2'-deoxyadenosine Derivatives

Fluorophore Attached at C7	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Reference
1-Ethynylpyrene	~350	~400	Moderate to High	[7]
2-Ethynyl-6-methoxynaphthalene	~318	~371	Moderate	[7]
9-Ethynylphenanthrene	~340	~395	Moderate	[7]
Bipyridyl-acetylene	~351	~406	-	[21]

Table 2: Antiviral Activity of 7-Deazaadenosine Analogs

Compound	Virus	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
7-deaza-2'-C-methyladenosine	Hepatitis C Virus (HCV)	Huh-7	~1	>100	>100	[9]
7-deaza-2'-C-methyladenosine	Zika Virus (ZIKV)	Vero	~5-15	>100	>6.7-20	[8]
7-deaza-2'-C-methyladenosine	Dengue Virus	-	~5-15	-	-	[9]
7-deaza-7-fluoro-2'-C-methyladenosine	SARS-CoV-2	Calu-3	8.2	51.0	6.2	[1]
7-deaza-7-fluoro-2'-C-methyladenosine	Yellow Fever Virus (YFV)	Huh-7	0.8 ± 0.4	>100	>111	[3]

Conclusion

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a powerful and versatile starting material for the creation of sophisticated molecular probes. Its unique chemical structure allows for the straightforward introduction of a wide range of functionalities, enabling researchers to synthesize custom tools for their specific needs. From fluorescently labeling nucleic acids for cellular imaging to developing potent antiviral agents and probing the intricacies of DNA-protein interactions, the applications of this compound are vast and continue to expand. By understanding the underlying chemical principles and biological mechanisms, researchers can fully exploit the potential of this remarkable molecular scaffold to advance our understanding of complex biological systems.

References

• Olsen, D. B., et al. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy, 48(10), 3944–3953. [Link]

• Barros, C. D. S., et al. (2025). Combating yellow fever virus with 7-deaza-7-fluoro-2′-C-methyladenosine. Antimicrobial Agents and Chemotherapy. [Link]

• Matarazzo, A., Brow, J., & Hudson, R. H. E. (2018). Synthesis and Photophysical Evaluation of New Fluorescent 7-Arylethynyl-7-Deazaadenosine Analogs. Canadian Journal of Chemistry. [Link]

• Gourronc, F. E., et al. (2009). Rapid method for measuring DNA binding to protein using fluorescence anisotropy. Protocol Exchange. [Link]

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• McConlogue, L., et al. (1990). Incorporation of 7-deaza dGTP during the amplification step in the polymerase chain reaction procedure improves subsequent DNA sequencing. DNA Sequence, 1(2), 137–140. [Link]

• Zmurko, J., et al. (2016). The Viral Polymerase Inhibitor 7-Deaza-2'-C-Methyladenosine Is a Potent Inhibitor of In Vitro Zika Virus Replication and Delays Disease Progression in a Robust Mouse Infection Model. PLoS Neglected Tropical Diseases, 10(5), e0004695. [Link]

• de Souza, I. F., et al. (2025). Broad-Spectrum Antiviral Efficacy of 7-Deaza-7-Fluoro-2'-C-Methyladenosine Against Multiple Coronaviruses In Vitro and In Vivo. bioRxiv. [Link]

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• Gosset, J. R. (n.d.). DNA synthesis inhibition via nucleoside analog incorporation. [Link]

• Sanchez-Aparicio, M. T., et al. (2023). Antiviral and Immunomodulatory Effects of 7-Deaza-2-methyladenosine (7DMA) in a Susceptible Mouse Model of Usutu Virus Infection. Viruses, 15(3), 748. [Link]

• Shpilt, Z., & Jäschke, A. (2023). Fluorescent Investigation of Proteins Using DNA-Synthetic Ligand Conjugates. Bioconjugate Chemistry, 34(9), 1545–1556. [Link]

• Dzantiev, L., et al. (2016). A general approach to visualize protein binding and DNA conformation without protein labelling. Nature Communications, 7, 10834. [Link]

• Prober, J. M., et al. (2005). Derivatives of 7-deaza-2′-deoxyguanosine-5'-triphosphate, preparation and use thereof. U.S.

• Taniguchi, Y., et al. (2016). Effects of 8-halo-7-deaza-2'-deoxyguanosine triphosphate on DNA synthesis by DNA polymerases and cell proliferation. Bioorganic & Medicinal Chemistry, 24(16), 3672–3676. [Link]

• Martin, J. L., et al. (1994). Effects of antiviral nucleoside analogs on human DNA polymerases and mitochondrial DNA synthesis. Antimicrobial Agents and Chemotherapy. [Link]

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• Kashida, H., et al. (2012). Synthesis and photophysical properties of pyrene-labeled 3-deaza-2′-deoxyadenosines comprising a non-π-conjugated linker: fluorescence quenching-based oligodeoxynucleotide probes for thymine identification. Organic & Biomolecular Chemistry, 10(36), 7297–7304. [Link]

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• ResearchGate. (2014). What is the best procedure for Sonogashira coupling?. [Link]

• Wagner, M., & Langhals, H. (2025). Experimental and Theoretical Studies of the Photophysical Properties of 2-and 2,7-Functionalized Pyrene Derivatives. ResearchGate. [Link]

• Bio-Synthesis Inc. (n.d.). 7-deaza-2'-deoxyguanosine, 7-deaza-dG Oligonucleotide Modification. [Link]

• ResearchGate. (2025). Acyclic 2-ethynylpyrene-modified 8-aza-3,7-dideaza-2'-deoxyadenosine affords thymine discrimination by probing the DNA minor groove environment. [Link]

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Unlocking Enzymatic Mechanisms: A Guide to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in Research

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in enzymatic studies. This synthetic nucleoside analog, a derivative of 2'-deoxyadenosine, offers unique properties that make it a valuable tool for probing enzyme-substrate interactions, developing novel therapeutics, and advancing our understanding of fundamental biological processes.

Introduction: The Strategic Advantage of a Modified Nucleoside

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, also known as 7-iodo-7-deazadeoxyadenosine, is a structurally modified purine nucleoside.[1] Two key alterations to the natural deoxyadenosine structure confer its specialized functions in enzymatic assays:

• The 7-Deaza Modification: The nitrogen atom at the 7-position of the purine ring is replaced by a carbon atom. This change alters the electronic properties of the nucleobase and removes a hydrogen bond acceptor site in the major groove of DNA, which can be critical for enzyme recognition.[] This modification is particularly useful in preventing the formation of Hoogsteen base pairs, thereby reducing secondary structures in GC-rich DNA sequences during polymerase-mediated synthesis.

• The 7-Iodo Substitution: The introduction of a bulky iodine atom at the 7-position provides a versatile chemical handle. This halogen atom can serve as a probe for steric hindrance within an enzyme's active site and as a reactive site for further chemical modifications, such as the attachment of fluorophores or cross-linking agents through palladium-catalyzed reactions.[3]

These modifications make 7-iodo-7-deazadeoxyadenosine a powerful tool for investigating a range of enzymes, including DNA polymerases, kinases, and DNA methyltransferases.

Physicochemical and Handling Properties

A clear understanding of the compound's properties is essential for accurate and reproducible experimental design.

Property	Value	Source
Chemical Formula	C₁₁H₁₃IN₄O₃	[1]
Molecular Weight	376.16 g/mol	[1]
Appearance	White to off-white crystalline powder	[]
Storage Conditions	Store at < -15°C, keep container well closed, keep dry.	[1]
Solubility	Soluble in DMSO.	Inferred from common practice for similar compounds.

Note: For enzymatic assays, the nucleoside must be converted to its 5'-triphosphate form, 7-Deaza-7-iodo-2'-deoxyadenosine-5'-triphosphate (7-iodo-7-deaza-dATP). This can be achieved through established chemical synthesis protocols or by purchasing the triphosphate derivative from a commercial supplier.

Application in DNA Polymerase Studies

The triphosphate of 7-iodo-7-deazadeoxyadenosine is a valuable substrate for DNA polymerases, allowing for the site-specific introduction of a modified base into a DNA strand. This enables a variety of applications, from studying polymerase fidelity to creating functionally enhanced DNA molecules.

Rationale and Experimental Causality

The 7-deaza modification can improve the efficiency of PCR amplification of GC-rich templates by reducing the formation of secondary structures that can stall the polymerase. The iodine at the 7-position, while bulky, is often tolerated by DNA polymerases, allowing for its incorporation into the nascent DNA strand. The presence of this modified base can then be used to probe DNA-protein interactions or as a site for post-synthetic modification.

Experimental Workflow: Polymerase Incorporation Assay

Caption: Workflow for an in vitro kinase inhibition assay.

Detailed Protocol: Luminescence-Based Kinase Assay

This protocol describes a common method for assessing kinase inhibition by measuring the amount of ATP remaining in the reaction after the kinase reaction. A decrease in luminescence indicates higher kinase activity (more ATP consumed) and lower inhibition.

Materials:

• Purified kinase

• Kinase-specific substrate (peptide or protein)

• 7-iodo-7-deazadeoxyadenosine

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Luminescence-based ATP detection kit (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

• Plate reader with luminescence detection

Procedure:

• Compound Preparation: Prepare a stock solution of 7-iodo-7-deazadeoxyadenosine in 100% DMSO. Create a serial dilution of the compound in the assay buffer.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • 5 µL of serially diluted 7-iodo-7-deazadeoxyadenosine or buffer (for control).

  • 10 µL of a solution containing the kinase and its substrate in assay buffer.

• Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the kinase.

• Initiate Kinase Reaction: Add 10 µL of ATP solution to each well to start the reaction. The final ATP concentration should be at or near the K_m for the specific kinase.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• ATP Detection: Add 25 µL of the ATP detection reagent to each well.

• Signal Stabilization: Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.

Application in DNA Methyltransferase Studies

The 7-deaza modification is a powerful tool for studying DNA methyltransferases (DNMTs). Since the N7 position of guanine is often a key recognition point for these enzymes, its replacement with a carbon atom can abolish or alter enzyme activity. The iodo-substituent can further probe the active site.

Rationale and Experimental Causality

By incorporating 7-iodo-7-deazadeoxyadenosine into a DNA substrate, researchers can investigate its effect on the methylation of a target cytosine by a DNMT. A lack of methylation on the modified substrate compared to a control would indicate that the N7 position is crucial for enzyme recognition or catalytic activity.

Detailed Protocol: In Vitro DNA Methyltransferase Assay

Materials:

• Purified DNA methyltransferase (e.g., DNMT1, M.SssI)

• Oligonucleotide substrate containing a CpG site

• Oligonucleotide substrate with 7-iodo-7-deazadeoxyadenosine replacing adenine in a specific context

• S-adenosyl-L-[methyl-³H]methionine ([³H]-SAM)

• DNMT reaction buffer

• Scintillation cocktail and counter

Procedure:

• Substrate Preparation: Synthesize and purify the control and modified oligonucleotide substrates. Anneal them to their complementary strands.

• Reaction Setup: Prepare the methylation reactions in a total volume of 20 µL:

  • 2 µL 10x DNMT reaction buffer

  • 1 µg of annealed DNA substrate

  • 1 µL [³H]-SAM

  • Purified DNMT (amount to be optimized)

  • Nuclease-free water to 20 µL

• Incubation: Incubate the reactions at 37°C for 1 hour.

• DNA Purification: Purify the DNA from the reaction mixture to remove unincorporated [³H]-SAM. This can be done using a spin column or by precipitation.

• Quantification: Measure the amount of radioactivity incorporated into the DNA using a scintillation counter.

• Analysis: Compare the level of methylation (in counts per minute) between the control and the 7-iodo-7-deazadeoxyadenosine-containing substrates. A significant reduction in methylation of the modified substrate indicates that the modification interferes with DNMT activity.

Conclusion and Future Perspectives

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a versatile chemical tool with broad applications in enzymology. Its unique structural features allow for the detailed investigation of enzyme mechanisms, the identification of novel enzyme inhibitors, and the creation of modified nucleic acids with tailored properties. As our understanding of the enzymatic processing of modified nucleosides grows, so too will the innovative applications of this and similar compounds in basic research and drug discovery.

References

• Enhancing the catalytic repertoire of nucleic acids. II.

• Cleavage of adenine-modified functionalized DNA by type II restriction endonucleases. ResearchGate. (URL: [Link])

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. National Institutes of Health. (URL: [Link])

• Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. National Institutes of Health. (URL: [Link])

• Steady-State Kinetic Analysis of DNA Polymerase Single-Nucleotide Incorporation Products. National Institutes of Health. (URL: [Link])

• X-ray crystallographic approach to enzyme structure and function. ResearchGate. (URL: [Link])

• DNA Methyltransferase Accessibility Protocol for Individual Templates by Deep Sequencing. (URL not available)
• Active-site studies of enzymes by X-ray diffraction methods. (URL not available)
• Pre-Steady-State Kinetic Analysis of Processive DNA Replication Including Complete Characterization of an Exonuclease-Deficient. (URL not available)

• Innovative Strategies in X-ray Crystallography for Exploring Structural Dynamics and Reaction Mechanisms in Metabolic Disorders. National Institutes of Health. (URL: [Link])

• The Crystallography of Enzymes: A Retrospective and Beyond. MDPI. (URL: [Link])

• X-Ray Crystallography. Springer Nature Experiments. (URL: [Link])

• Determining Steady-State Kinetics of DNA Polymerase Nucleotide Incorpor

• In vitro kinase assay. Protocols.io. (URL: [Link])

• A 7-Deazaadenosylaziridine Cofactor for Sequence-Specific Labeling of DNA by the DNA Cytosine-C5 Methyltransferase M.HhaI. National Institutes of Health. (URL: [Link])

• Can anyone suggest a protocol for a kinase assay? ResearchGate. (URL: [Link])

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. (URL: [Link])

• DNA Methyltransferase Assays. ResearchGate. (URL: [Link])

• DNA Methyl

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Application Note: A Framework for Evaluating (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a Potential ATP-Competitive Kinase Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Abstract

Protein kinases are a critical class of enzymes in cellular signaling and represent one of the most important target families for modern drug discovery. Nucleoside analogs have emerged as a "privileged scaffold" for designing potent and selective kinase inhibitors due to their intrinsic ability to mimic the endogenous substrate, adenosine triphosphate (ATP). Among these, 7-deazaadenosine derivatives have shown particular promise, with modifications at the 7-position enabling novel interactions within the kinase active site.[1][2] This document provides a comprehensive guide for the systematic evaluation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine , a specific nucleoside analog, as a potential kinase inhibitor. While this particular isomer is not yet extensively characterized in kinase inhibition literature, its structure merits investigation. We present a strategic framework and detailed biochemical protocols—from initial high-throughput screening to mechanism of action studies—to enable researchers to thoroughly characterize its inhibitory potential and determine its mode of action.

Scientific Background: Kinases and the 7-Deazaadenosine Scaffold

Protein kinases catalyze the transfer of a γ-phosphate group from ATP to serine, threonine, or tyrosine residues on substrate proteins. This phosphorylation event acts as a molecular switch, regulating a vast array of cellular processes.[3] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them prime therapeutic targets.[4] The majority of small-molecule kinase inhibitors achieve their effect by competing with ATP for binding within the highly conserved kinase active site.[5]

The 7-deazaadenosine scaffold is a modification of the natural adenosine base where the nitrogen atom at position 7 is replaced by a carbon atom. This subtle change has profound effects:

• It removes a hydrogen bond donor (N7-H).

• It alters the electronic distribution of the purine ring system.

• It creates a carbon atom at the 7-position that can be functionalized with various chemical groups to explore interactions in the solvent-exposed region of the ATP-binding pocket.

These properties have been successfully exploited to create potent inhibitors for various kinases, including Fibroblast Growth Factor Receptors (FGFRs), Cyclin-Dependent Kinase 2 (CDK2), and Epidermal Growth Factor Receptor (EGFR).[2][4] The addition of a bulky, hydrophobic iodine atom at the 7-position, as in the compound of interest, could potentially enhance binding affinity and confer selectivity against specific kinases.

Compound Profile: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

This molecule is an adenosine analog that mimics the core structure of ATP, making it a rational candidate for screening against ATP-dependent enzymes like kinases.

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[6]
Molecular Weight	376.15 g/mol	[6]
IUPAC Name	(2S,3S,5S)-5-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)oxolan-3-ol	[6]
Storage	Store stock solutions at -80°C for up to 6 months.	[7]

Below is a diagram illustrating the structural similarity between ATP and the candidate inhibitor.

Caption: Structural comparison of ATP and the candidate inhibitor.

A Strategic Workflow for Inhibitor Characterization

A tiered approach is essential for efficiently characterizing a novel compound. This screening cascade ensures that resources are focused on the most promising candidates and that comprehensive data is generated to support further development.

Caption: A tiered workflow for kinase inhibitor characterization.

Protocol 1: High-Throughput Primary Biochemical Screen

Principle: This protocol uses a universal luminescence-based kinase assay that quantifies the amount of ATP remaining in solution following a kinase reaction. As the kinase consumes ATP, the luminescent signal decreases. An effective inhibitor will prevent ATP consumption, resulting in a high signal. This "signal decrease" format is robust and suitable for screening against many different kinases.[8]

Causality: A single, high concentration (e.g., 10 µM) is used to quickly identify any potential inhibitory activity. This maximizes the chance of detecting even weak binders, which can be optimized later. The choice of a universal assay platform avoids the need for target-specific reagents, making it cost-effective for broad screening.[9]

Methodology:

• Reagent Preparation:

  • Compound Stock: Prepare a 10 mM stock of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in 100% DMSO.

  • Kinase Buffer: Prepare a buffer suitable for the kinase of interest (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • ATP Solution: Prepare a 2X ATP solution in kinase buffer at a concentration equal to twice the Michaelis constant (Km) for the specific kinase.

  • Kinase/Substrate Mix: Prepare a 2X solution of the kinase and its corresponding substrate in kinase buffer.

• Assay Procedure (384-well plate format):

  • Dispense 25 nL of compound stock or DMSO (for controls) into the appropriate wells.

  • Add 5 µL of the 2X Kinase/Substrate mix to all wells.

  • Incubate for 15-30 minutes at room temperature. This pre-incubation step can favor the identification of slow, tight-binding inhibitors.[8]

  • Initiate the kinase reaction by adding 5 µL of the 2X ATP solution. Final volume is 10 µL.

  • Incubate for 60 minutes at 30°C.

  • Stop the reaction and detect remaining ATP by adding 10 µL of a commercial ATP detection reagent (e.g., Kinase-Glo®).

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Controls:

    • High Signal (100% Inhibition): Wells with DMSO, but no kinase.

    • Low Signal (0% Inhibition): Wells with DMSO and active kinase.

  • Calculation: Percent Inhibition = 100 * (Signal_Compound - Signal_Low) / (Signal_High - Signal_Low)

  • A compound showing >50% inhibition is typically considered a "hit."

Protocol 2: IC₅₀ Potency Determination

Principle: To quantify the potency of the inhibitor, a dose-response curve is generated by measuring kinase inhibition across a range of compound concentrations. The IC₅₀ value is the concentration of inhibitor required to reduce enzyme activity by 50%.

Causality: Determining the IC₅₀ is critical for comparing the potency of different compounds and for prioritizing hits for further study. A full dose-response curve also provides insight into the inhibitor's behavior, such as its maximal effect and potential for non-specific inhibition at high concentrations.

Methodology:

• Compound Dilution:

  • Create a 10-point, 3-fold serial dilution of the compound in 100% DMSO, starting from the 10 mM stock. This will create a wide concentration range for testing (e.g., ~50 µM to ~2 nM final assay concentration).

• Assay Procedure:

  • Perform the kinase assay as described in Protocol 1.

  • Instead of a single concentration, add 25 nL of each concentration from the serial dilution series to the assay plate in triplicate.

• Data Analysis:

  • Calculate the percent inhibition for each concentration point.

  • Plot Percent Inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation (sigmoidal dose-response) using graphing software (e.g., GraphPad Prism, R) to determine the IC₅₀ value.

Hypothetical Data Presentation:

Kinase Target	Putative IC₅₀ (nM) for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine
Kinase A	85
Kinase B	1,250
Kinase C	>10,000

Protocol 3: Mechanism of Action (MOA) - ATP Competition Assay

Principle: This experiment elucidates whether the compound inhibits the kinase by competing with ATP. The assay is run at multiple fixed ATP concentrations. If the compound is ATP-competitive, its apparent IC₅₀ will increase as the concentration of ATP increases, because more inhibitor is needed to outcompete the higher concentration of the natural substrate.[8]

Causality: Understanding the mechanism of action is fundamental to the drug discovery process. An ATP-competitive mechanism is a well-validated approach for kinase inhibition.[5] This experiment provides direct evidence for this mechanism and validates the initial hypothesis based on the compound's structure.

Caption: Principle of ATP-competitive inhibition.

Methodology:

• Experiment Setup:

  • Design a matrix of experiments. You will determine the inhibitor's IC₅₀ value at several different ATP concentrations.

  • Choose ATP concentrations that span the Km value of the kinase (e.g., 10 µM, 30 µM, 100 µM, 300 µM, assuming an ATP Km of ~30 µM).

• Assay Procedure:

  • For each ATP concentration, perform a full 10-point dose-response experiment as described in Protocol 2. The only variable that changes between each experiment is the concentration of the ATP solution used to initiate the reaction.

• Data Analysis:

  • Calculate the IC₅₀ value for the inhibitor at each ATP concentration.

  • Self-Validation: A systematic increase in the apparent IC₅₀ value with increasing ATP concentration is strong evidence of an ATP-competitive mechanism of action.

Hypothetical Data Presentation:

ATP Concentration in Assay	Apparent IC₅₀ (nM)	Fold Shift vs. 10 µM ATP
10 µM	85	1.0x
30 µM	245	2.9x
100 µM	810	9.5x
300 µM	2,500	29.4x

References

• Rudolph, J. et al. (2008). High-throughput biochemical kinase selectivity assays: panel development and screening applications. Journal of Biomolecular Screening. Available at: [Link]

• Mamidipudi, S. et al. (2022). Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. Molecules. Available at: [Link]

• Jara, V. et al. (2024). Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. Pharmaceuticals. Available at: [Link]

• Celtarys Research (2024). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Website. Available at: [Link]

• Reaction Biology. Kinase Screening Assay Services. Reaction Biology Website. Available at: [Link]

• Eurofins Discovery. In Vitro Kinase Assays. Eurofins Discovery Website. Available at: [Link]

• Adriaenssens, E. (2023). In vitro kinase assay. Protocols.io. Available at: [Link]

• Olsen, D. B. et al. (2007). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Al-Ostoot, F. H. et al. (2023). Novel 7-Deazapurine Incorporating Isatin Hybrid Compounds as Protein Kinase Inhibitors: Design, Synthesis, In Silico Studies, and Antiproliferative Evaluation. Molecules. Available at: [Link]

• Ghosh, D. et al. (2015). Probing Protein Kinase-ATP Interactions Using a Fluorescent ATP Analog. Methods in Molecular Biology. Available at: [Link]

• Lamerz, J. et al. (2012). Assay Development for Protein Kinase Enzymes. Assay Guidance Manual. Available at: [Link]

• Merta, A. et al. (1990). Adenosine deaminase inhibitors. Synthesis and biological activity of deaza analogues of erythro-9-(2-hydroxy-3-nonyl)adenine. Journal of Medicinal Chemistry. Available at: [Link]

• National Center for Biotechnology Information. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem Compound Summary. Available at: [Link]

• Reaction Biology (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology Blog. Available at: [Link]

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Application Notes &amp; Protocols: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a Versatile Scaffold in Drug Discovery

Abstract

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetically versatile nucleoside analog that serves as a pivotal intermediate in the development of novel therapeutic agents.[1][2] Its unique trifecta of structural modifications—a 2'-deoxyribose sugar, a 7-deaza-purine core, and a reactive 7-iodo substituent—creates a scaffold with significant potential in drug discovery. The 2'-deoxy configuration targets DNA-centric processes, the 7-deaza modification enhances metabolic stability by preventing enzymatic degradation, and the 7-iodo group provides a reactive handle for extensive chemical diversification.[2][3][4] This guide provides an in-depth exploration of this compound's strategic applications, with a primary focus on the development of inhibitors for Adenosine Deaminase Acting on RNA 1 (ADAR1), a high-value target in immuno-oncology and autoimmune diseases.[5][6] We present detailed protocols for enzymatic inhibition assays, cell-based anti-proliferative studies, and synthetic derivatization to empower researchers in leveraging this scaffold for their discovery programs.

Section 1: Compound Properties and Handling

Proper handling and storage are critical for maintaining the integrity of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

1.1. Physicochemical Data

Property	Value	Reference
Chemical Name	7-(2-Deoxy-beta-D-erythro-pentofuranosyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine	[2]
CAS Number	166247-63-8	[1]
Molecular Formula	C₁₁H₁₃IN₄O₃	[7]
Molecular Weight	376.15 g/mol	[7]
Appearance	White to off-white solid	N/A
Solubility	Soluble in DMSO; very slightly soluble in water (0.71 g/L at 25°C)	[2]

1.2. Storage and Solution Preparation

• Storage: Store the solid compound at -20°C or below, protected from light and moisture, to prevent degradation.[8]

• Stock Solution Preparation: For biological assays, prepare a concentrated stock solution (e.g., 10-50 mM) in anhydrous DMSO. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.

• Working Solutions: When preparing working solutions for cell culture, dilute the DMSO stock in pre-warmed culture medium. Ensure the final DMSO concentration in the assay is non-toxic to the cells, typically ≤0.5%.

Section 2: The Strategic Value of the 7-Deaza-7-Iodo-Purine Core

The power of this compound in drug discovery stems from the synergistic effects of its structural modifications. Each element is deliberately designed to overcome common challenges in nucleoside analog development.

• The 7-Deaza (Pyrrolo[2,3-d]pyrimidine) Core: Replacing the N7 nitrogen of adenine with a carbon atom fundamentally alters the electronic properties of the purine ring.[2] This modification blocks the primary site of action for purine nucleoside phosphorylase (PNP), an enzyme that cleaves the glycosidic bond in many nucleoside drugs, rendering them inactive. This confers enhanced metabolic stability and bioavailability.[4]

• The 7-Iodo Substituent: The iodine atom at the C7 position is not merely a placeholder; it is a powerful and versatile synthetic handle. It readily participates in palladium-catalyzed cross-coupling reactions, such as Sonogashira, Suzuki, and Stille couplings.[3][9] This allows for the precise and efficient installation of a vast array of chemical functionalities (e.g., alkynes, aryl groups, heterocycles), enabling extensive structure-activity relationship (SAR) studies.

• The 2'-Deoxyribose Moiety: The absence of the 2'-hydroxyl group directs the compound and its derivatives towards DNA-related cellular machinery.[2] Once intracellularly phosphorylated to its triphosphate form, it can act as a competitive inhibitor or a chain-terminating substrate for DNA polymerases, making it a valuable scaffold for developing anticancer and antiviral agents that disrupt DNA replication.[2][8]

Caption: Key structural features of the scaffold.

Section 3: Therapeutic Hypotheses & Applications

Primary Application: Scaffolding ADAR1 Inhibitors for Immuno-Oncology

The Rationale: ADAR1 is an enzyme that edits double-stranded RNA (dsRNA) by converting adenosine to inosine (A-to-I editing).[6] A primary role of ADAR1 is to edit endogenous dsRNA, marking it as "self" to prevent activation of the innate immune sensor MDA5.[5][10] In the tumor microenvironment, many cancer cells overexpress ADAR1 to prevent the accumulation of immunogenic dsRNA, thereby suppressing the type I interferon response and evading immune destruction.[5] Therefore, inhibiting ADAR1 can unmask tumor cells to the immune system, making it a promising strategy for cancer immunotherapy.[11][12]

The Hypothesis: The 7-deazaadenosine core of our scaffold mimics the natural substrate of ADAR1. By using the 7-iodo handle to introduce novel chemical groups, derivatives can be designed to bind selectively to the catalytic pocket of ADAR1, acting as competitive inhibitors and preventing A-to-I editing.

Caption: ADAR1 inhibition pathway in cancer therapy.

Section 4: Experimental Protocols

The following protocols are designed to be representative starting points and should be optimized for specific experimental systems.

Protocol: In Vitro ADAR1 Enzyme Inhibition Assay

This protocol describes a fluorescence-based assay to screen for inhibitors of ADAR1 catalytic activity using a commercially available assay kit or custom-designed fluorescently labeled dsRNA substrate.

Principle: An adenosine-containing dsRNA substrate is incubated with recombinant ADAR1. In the absence of an inhibitor, ADAR1 converts adenosine to inosine. The remaining adenosine can be detected by a specific antibody or binding protein coupled to a fluorescent reporter, resulting in a signal that is inversely proportional to ADAR1 activity.

Materials:

• Recombinant human ADAR1p150 protein

• dsRNA substrate (e.g., fluorescently labeled)

• Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 50 mM KCl, 1 mM DTT, 5% glycerol)

• Test compounds (derivatives of the scaffold) and controls (e.g., known non-specific inhibitors)

• Detection reagent (e.g., HRP-conjugated antibody, fluorescent probe)

• 384-well black, flat-bottom assay plates

• Plate reader with fluorescence detection capabilities

Procedure:

• Compound Plating: Dispense 100 nL of test compounds (dissolved in DMSO) into the wells of a 384-well plate. For controls, add DMSO only (negative control) and a known inhibitor (positive control).

• Enzyme Preparation: Prepare a solution of ADAR1 in cold assay buffer at 2X the final desired concentration (e.g., 20 nM).

• Enzyme Addition: Add 10 µL of the ADAR1 solution to each well containing the test compounds. Mix by gentle shaking and incubate for 30 minutes at room temperature to allow for compound-enzyme binding.

• Substrate Preparation: Prepare a solution of the dsRNA substrate in assay buffer at 2X the final desired concentration (e.g., 100 nM).

• Reaction Initiation: Add 10 µL of the dsRNA substrate solution to each well to start the enzymatic reaction. The final reaction volume is 20 µL.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Detection: Stop the reaction and proceed with the detection step as per the manufacturer's instructions (e.g., add detection reagent, incubate, and read fluorescence).

• Data Analysis: Calculate the percent inhibition for each compound relative to the DMSO controls. Plot the percent inhibition against compound concentration to determine the IC₅₀ value.

Caption: Workflow for the in vitro ADAR1 inhibition assay.

Protocol: Cell-Based Anti-Proliferation Assay

This protocol assesses the cytotoxic or cytostatic effects of compounds derived from the scaffold on cancer cells.

Materials:

• Cancer cell line (e.g., A549 lung carcinoma, HeLa cervical cancer)

• Complete culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)

• Test compounds and vehicle control (DMSO)

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• 96-well clear, flat-bottom cell culture plates

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle-only controls.

• Incubation: Incubate the plate for 72 hours in a humidified incubator.

• Viability Assessment: Add 20 µL of Resazurin solution to each well and incubate for another 2-4 hours. Resazurin (blue, non-fluorescent) is reduced by metabolically active cells to resorufin (pink, highly fluorescent).

• Measurement: Measure the fluorescence of each well using a plate reader (Excitation: ~560 nm, Emission: ~590 nm).

• Data Analysis: Normalize the fluorescence readings to the vehicle control wells. Plot the normalized viability against the log of compound concentration and use a non-linear regression model to calculate the IC₅₀ value.

Data Summary Table:

Compound ID	Cell Line	IC₅₀ (µM)	Max Inhibition (%)
Control Cmpd	A549
Derivative 1	A549
Derivative 2	A549

Protocol: Representative Synthetic Derivatization (Sonogashira Coupling)

This protocol demonstrates how to utilize the 7-iodo group to install an alkyne functionality, a common step in creating fragments for further elaboration or for click chemistry applications.

Materials:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (starting material)

• Terminal alkyne (e.g., trimethylsilylacetylene)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions (Schlenk flask)

Procedure:

• Setup: To a dry Schlenk flask under an argon atmosphere, add the 7-iodo-deoxynucleoside (1 equiv), Pd(PPh₃)₄ (0.1 equiv), and CuI (0.2 equiv).

• Solvent and Reagents: Add anhydrous DMF, followed by triethylamine (4 equiv).

• Alkyne Addition: Add the terminal alkyne (1.5 equiv) dropwise to the stirring mixture.

• Reaction: Heat the reaction mixture to 50-60°C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify the crude product by silica gel column chromatography to yield the 7-alkynyl-7-deaza-2'-deoxyadenosine derivative.

Section 5: Data Interpretation & Troubleshooting

• ADAR1 Assay: A potent and selective inhibitor will show a low IC₅₀ value in the enzymatic assay. It's crucial to run counter-screens (e.g., against other deaminases) to confirm selectivity. High fluorescence in sample wells indicates strong inhibition.

• Cell-Based Assay: A low IC₅₀ value indicates potent anti-proliferative activity. However, this does not distinguish between targeted cell death (e.g., due to ADAR1 inhibition) and general cytotoxicity. Follow-up assays, such as measuring interferon-stimulated gene expression or dsRNA levels, are necessary to confirm the on-target mechanism of action in cells.

• Synthesis: Low yields in cross-coupling reactions can often be attributed to inactive catalyst or the presence of oxygen/moisture. Ensure all reagents are pure and the reaction is performed under a strictly inert atmosphere.

Conclusion

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is far more than a simple nucleoside analog; it is a strategically designed chemical scaffold for modern drug discovery. Its inherent metabolic stability and synthetic tractability make it an exceptional starting point for generating diverse chemical libraries. As demonstrated, its application in the pursuit of novel ADAR1 inhibitors for immuno-oncology represents a frontier of research where this compound can provide significant value, enabling the development of next-generation cancer therapeutics.

References

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• AZoLifeSciences. (2025-03-18). New Insights into RNA Editing Mechanisms for Autoimmune and Cancer Therapies. [Link]

• News-Medical.Net. (2025-03-17). New insights into ADAR1 mechanisms could revolutionize autoimmune and cancer therapies. [Link]

• Rice University. (Date not available). Scientists gain insight into RNA-editing protein that could lead to improved treatment for cancer, autoimmune diseases. [Link]

• CU Anschutz Newsroom. (2021-03-19). How RNA Editing Affects the Immune System. [Link]

• MDPI. (Date not available). Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. [Link]

• PubMed Central. (Date not available). Synthesis and antiviral activity of a series of 1′-substituted 4-aza-7,9-dideazaadenosine C-nucleosides. [Link]

• ASM Journals. (Date not available). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. [Link]

• ResearchGate. (Date not available). The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. [Link]

• National Institutes of Health. (Date not available). Dual N6/C7-Substituted 7-Deazapurine and Tricyclic Ribonucleosides with Affinity for G Protein-Coupled Receptors. [Link]

• Taylor & Francis Online. (Date not available). Synthesis and biological evaluation of 2- and 7-substituted 9-deazaadenosine analogues. [Link]

• Moores Cancer Center. (Date not available). Protocols. [Link]

• PubChem. (Date not available). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. [Link]

• Acolyte Biomedica Limited. (Date not available). 7-Deaza-2'-deoxy-7-iodoadenosine. [Link]

• PubMed Central. (2025-04-14). Combating yellow fever virus with 7-deaza-7-fluoro-2′-C-methyladenosine. [Link]

• PubMed Central. (Date not available). Enzyme assays with supramolecular chemosensors – the label-free approach. [Link]

• Journals@KU. (2025-02-11). An Overview of ADAR Inhibitors: Mechanisms, Applications and Future Directions. [Link]

• Harvard DASH. (Date not available). Development of Inhibitors of ADAR1. [Link]

• Public Health England. (Date not available). Cell culture protocols. [Link]

• PubMed. (2025-05-07). Combating yellow fever virus with 7-deaza-7-fluoro-2'-C-methyladenosine. [Link]

• PubMed. (2020-04-24). Enzymatic Assay for Rapid Measurement of Antiretroviral Drug Levels. [Link]

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• 7. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | C11H13IN4O3 | CID 124396401 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Application Note &amp; Protocols: A Modular Approach to the Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a pivotal intermediate in medicinal chemistry and chemical biology. We will explore the underlying chemical principles, provide validated, step-by-step protocols, and demonstrate the utility of this compound as a scaffold for creating diverse molecular libraries through palladium-catalyzed cross-coupling reactions.

Introduction: The Significance of the 7-Deazapurine Scaffold

The pyrrolo[2,3-d]pyrimidine, or 7-deazapurine, scaffold is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic drugs with significant biological activity.[1][2] By replacing the nitrogen atom at position 7 of the purine ring with a carbon, these analogs can circumvent metabolic pathways that target the N7 position, often leading to improved pharmacokinetic profiles. The 2'-deoxyadenosine analog, known as 2'-deoxytubercidin, and its derivatives have demonstrated potent antitumor and antiviral properties.[3][4][5]

The introduction of an iodine atom at the C7 position creates (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, an exceptionally versatile building block.[6][7] The carbon-iodine bond serves as a reactive handle for introducing a vast array of chemical functionalities via cross-coupling reactions, enabling the systematic exploration of structure-activity relationships (SAR) for drug development.[3][8] This guide details a robust and modular synthetic strategy, beginning with the stereoselective construction of the nucleoside core, followed by regioselective iodination.

Overall Synthetic Strategy

The synthesis is logically divided into two primary stages: the formation of the core nucleoside and its subsequent functionalization.

• Stage 1: Stereoselective Glycosylation. This crucial step involves the creation of the C-N glycosidic bond between the 7-deazapurine heterocycle and a protected 2-deoxyribose sugar. Achieving the correct β-anomer stereochemistry is paramount for biological recognition and activity.[9][10]

• Stage 2: Regioselective Iodination. Following the assembly of the nucleoside, an iodine atom is selectively introduced onto the electron-rich C7 position of the pyrrolo[2,3-d]pyrimidine ring system.

This two-stage approach provides a reliable pathway to the target intermediate, as illustrated below.

Sources

• 1. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives | MDPI [mdpi.com]
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• 5. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 7-Deaza-2'-deoxy-7-iodoadenosine | Conference on Nonlinear Systems Biology and Dynamics (CNSD) [ncnsd.org]
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• 9. Synthesis of 5-aza-7-deazapurine and 3,7-dideazapurine 2'-deoxyribofuranosides by solid-liquid phase-transfer glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in Click Chemistry

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a pivotal precursor for bioconjugation via click chemistry. We delve into the foundational chemistry, provide detailed, field-proven protocols, and explain the causal logic behind experimental choices. The guide focuses on the critical two-stage process: first, the installation of a terminal alkyne handle onto the 7-deazaadenosine core via Sonogashira cross-coupling, and second, the subsequent application of this functionalized nucleoside in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This powerful sequence enables the precise, covalent linkage of this important nucleoside analog to a vast array of molecules, facilitating advancements in diagnostics, therapeutics, and fundamental biological research.

Introduction: The Strategic Advantage of 7-Iodo-7-Deaza-2'-deoxyadenosine

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, also known as 2'-Deoxy-7-iodotubercidin, is a synthetic purine nucleoside analog with significant potential in chemical biology and drug discovery.[1][2] Its structure is unique in two key aspects:

• The 7-Deaza Core: The nitrogen atom at the 7-position of the purine ring is replaced by a carbon atom.[3] This modification is sterically conservative but electronically significant. It removes a hydrogen bond acceptor (N7) that is often involved in non-Watson-Crick interactions, which can be crucial for altering the binding properties of oligonucleotides.[3] Critically, this substitution provides a chemically stable position for functionalization that projects into the major groove of a DNA duplex, minimizing disruption to standard base pairing.[4]

• The 7-Iodo Group: The iodine atom at the C7 position is not merely a placeholder; it is a versatile chemical handle. As a halogen, it is an excellent leaving group in transition-metal-catalyzed cross-coupling reactions, most notably the Sonogashira reaction.[5][6]

This combination makes 7-Iodo-7-deaza-2'-deoxyadenosine an ideal starting material. It is not directly reactive in click chemistry but serves as a stable, readily available precursor to install the necessary alkyne functionality required for these powerful ligation reactions.

The Power of Click Chemistry

"Click chemistry" refers to a class of reactions that are rapid, high-yielding, bio-orthogonal, and generate only inoffensive byproducts.[4] The most prominent example is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which joins a terminal alkyne and an azide to form a highly stable 1,4-disubstituted 1,2,3-triazole ring.[7][][9] This reaction's bio-orthogonality is paramount; the alkyne and azide functional groups are essentially absent in natural biological systems, ensuring that the reaction proceeds with exquisite specificity, even in complex cellular environments.[4][10]

The overall strategy, therefore, is a two-step synthetic pathway to achieve targeted bioconjugation.

Fig. 1: Two-step workflow from the iodo-precursor to a final bioconjugate.

Part I: The Gateway Reaction - Sonogashira Coupling

To prepare 7-Iodo-7-deaza-2'-deoxyadenosine for click chemistry, the iodo group must be replaced with a terminal alkyne. The Sonogashira cross-coupling reaction is the premier method for this transformation.

Principle of Sonogashira Coupling

The Sonogashira reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[5] It is catalyzed by a palladium(0) complex, with copper(I) iodide (CuI) acting as a co-catalyst. The reaction proceeds via a catalytic cycle involving oxidative addition of the aryl iodide to the Pd(0) complex, followed by transmetalation with a copper(I) acetylide (formed in situ) and subsequent reductive elimination to yield the final product and regenerate the Pd(0) catalyst. An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is required to act as a solvent and to neutralize the hydrogen iodide byproduct.

Fig. 2: Core components of the Sonogashira cross-coupling reaction.

Protocol 1: Synthesis of 7-(Propargylamino)-7-deaza-2'-deoxyadenosine

This protocol details the coupling of propargylamine to the 7-iodo-7-deazaadenosine core. The resulting terminal alkyne is a versatile handle for subsequent CuAAC reactions.

Materials & Reagents:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (Mol. Wt. 376.16 g/mol )[1]

• Propargylamine

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) Iodide (CuI)

• Triethylamine (TEA), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Methanol (MeOH)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve 7-Deaza-2'-deoxy-7-iodoadenosine (1 equivalent) in anhydrous DMF.

  • Expert Insight: An inert atmosphere is critical to prevent the oxidation of the Pd(0) catalyst to its inactive Pd(II) state, which is a common cause of reaction failure.

• Addition of Reagents: To the stirred solution, add triethylamine (4 equivalents), Copper(I) Iodide (0.2 equivalents), and Tetrakis(triphenylphosphine)palladium(0) (0.1 equivalents).

  • Expert Insight: CuI facilitates the key transmetalation step. While essential, excess copper can sometimes lead to alkyne homocoupling (Glaser coupling); hence, it is used in sub-stoichiometric amounts.

• Add Alkyne: Add propargylamine (2 equivalents) dropwise to the reaction mixture.

• Reaction Conditions: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Expert Insight: The reaction is typically complete when the starting iodo-nucleoside spot is no longer visible by TLC. Using a mobile phase such as 10% MeOH in DCM is often effective.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the DMF.

• Purification: Resuspend the crude residue in a minimal amount of DCM/MeOH. Adsorb the crude material onto a small amount of silica gel and purify by column chromatography. Elute with a gradient of methanol in dichloromethane (e.g., 0% to 15% MeOH).

  • Expert Insight: Co-evaporation with toluene can help in the complete removal of residual DMF before loading onto the column.

• Characterization: Combine the pure fractions, evaporate the solvent, and dry the resulting product under high vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS to confirm its identity and purity. The expected product is 7-(propargylamino)-7-deaza-2'-deoxyadenosine.

Quantitative Data Summary: Sonogashira Reaction

Parameter	Recommended Value	Rationale
Substrate	1 equivalent	The limiting reagent.
Alkyne	1.5 - 3 equivalents	A slight excess drives the reaction to completion.
Pd(0) Catalyst	0.05 - 0.1 equivalents	Sufficient for catalytic turnover; higher amounts can complicate purification.
Cu(I) Co-catalyst	0.1 - 0.2 equivalents	Essential for the catalytic cycle; minimizes side reactions.
Amine Base	3 - 5 equivalents	Neutralizes the HI byproduct and acts as a solvent/ligand.
Solvent	Anhydrous DMF	Excellent solvent for polar nucleosides and reaction components.
Temperature	Room Temp to 50 °C	Mild conditions are usually sufficient and preserve sensitive functional groups.
Typical Yield	60 - 90%	Dependent on the specific alkyne and purification efficiency.[6]

Part II: Application in CuAAC Click Chemistry

With the alkyne handle installed, the modified nucleoside is now ready for the highly efficient CuAAC reaction. This allows for its conjugation to any molecule bearing an azide group, such as fluorescent dyes, biotin tags, or therapeutic agents.

Principle of CuAAC

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition is a 1,3-dipolar cycloaddition that, in the presence of a Cu(I) catalyst, proceeds rapidly under mild, often aqueous, conditions to exclusively form the 1,4-disubstituted 1,2,3-triazole isomer.[7] The Cu(I) catalyst is typically generated in situ by the reduction of Copper(II) sulfate (CuSO₄) with a reducing agent like sodium ascorbate.[7][11] For reactions involving sensitive biomolecules like DNA, a copper-stabilizing ligand such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) or TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine) is highly recommended to enhance reaction efficiency and prevent oxidative damage.[4][11]

Fig. 3: Workflow and components for a typical CuAAC reaction.

Protocol 2: CuAAC Ligation of an Azide-Dye to an Alkyne-Modified Nucleoside

This protocol describes the conjugation of a commercially available azide-functionalized fluorescent dye to the alkyne-nucleoside synthesized in Protocol 1.

Materials & Reagents:

• Alkyne-functionalized 7-deaza-2'-deoxyadenosine (from Protocol 1)

• Azide-functionalized molecule (e.g., Azide-Fluor 488)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• tert-Butanol (t-BuOH)

• Deionized Water

Step-by-Step Methodology:

• Prepare Stock Solutions:

  • Alkyne-nucleoside: 10 mM in DMSO or water.

  • Azide-Dye: 10 mM in DMSO.

  • CuSO₄: 100 mM in deionized water.

  • Sodium Ascorbate: 1 M in deionized water (must be prepared fresh).

  • THPTA: 100 mM in deionized water.

  • Expert Insight: Sodium ascorbate solutions are susceptible to oxidation by air. Preparing this solution immediately before use is crucial for achieving high reaction efficiency.

• Reaction Assembly: In a microcentrifuge tube, add the following in order:

  • t-BuOH and Water (e.g., to achieve a final 1:1 or 3:1 v/v ratio).

  • Alkyne-nucleoside solution (1 equivalent).

  • Azide-Dye solution (1.2 equivalents).

  • THPTA solution (0.3 equivalents).[7]

  • CuSO₄ solution (0.1 equivalents).[7]

  • Vortex briefly to mix.

  • Trustworthiness: The pre-complexation of Cu(II) with a ligand like THPTA helps maintain copper solubility and catalytic activity in aqueous media.[11]

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution (1-2 equivalents) to the mixture. Vortex thoroughly.

  • Expert Insight: The reaction is initiated upon the addition of the reductant, which generates the active Cu(I) species. A color change may be observed.

• Incubation: Incubate the reaction at room temperature for 1-4 hours. Protect the reaction from light if using a fluorescent dye.

• Monitoring and Purification: Monitor the reaction by LC-MS. Upon completion, the product can be purified using reverse-phase HPLC.

Advanced Alternative: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems where copper toxicity is a primary concern, the copper-free SPAAC reaction is the method of choice.[12]

• Principle: SPAAC utilizes a strained cyclooctyne (e.g., DBCO, DIBO) instead of a simple terminal alkyne. The high ring strain of the cyclooctyne provides the necessary activation energy for the cycloaddition with an azide to occur rapidly without any metal catalyst.[13][]

• Implementation: To use this method, one would need to synthesize a nucleoside bearing either an azide or a strained alkyne. Starting from the 7-iodo precursor, one could perform a Sonogashira coupling with a strained alkyne derivative. However, a more common route involves converting the 7-position to an azide, which can then react with a commercially available strained alkyne-labeled molecule (e.g., DBCO-NHS ester).

• Kinetics: SPAAC reactions are generally slower than CuAAC, but continuous improvements in cyclooctyne design have produced variants with significantly enhanced reaction rates.[12][15]

Cyclooctyne Reagent	Relative Reactivity	Key Feature
DIBO	+++	Good reactivity and stability.
DBCO (ADIBO)	++++	Fused aromatic rings increase strain and reactivity.
BCN	++	Bi-cyclononyne, highly stable and reasonably reactive.
DIFO	+++++	Fluorination lowers the LUMO, accelerating the reaction.[13]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Sonogashira: No Reaction	Inactive Pd(0) catalyst (oxidized).	Ensure a strictly inert atmosphere (Ar/N₂). Use fresh, high-quality catalyst.
Low purity of starting materials.	Purify starting materials before use.
Sonogashira: Low Yield	Insufficient base.	Increase the equivalents of amine base to 4-5 eq.
Alkyne homocoupling (Glaser).	Degas the solvent thoroughly. Reduce the amount of CuI co-catalyst.
CuAAC: Slow/Incomplete	Oxidized sodium ascorbate.	Prepare the sodium ascorbate solution fresh immediately before use.
Inactive Cu(I) species.	Increase equivalents of ascorbate. Use a stabilizing ligand (THPTA/TBTA).
Poor solubility of reagents.	Adjust the co-solvent ratio (e.g., add more DMSO or t-BuOH).
General: Complex Mixture	Side reactions or degradation.	Lower the reaction temperature. Monitor reaction closely by TLC/LC-MS to avoid over-running.

References

• Dal-Pra, I., et al. (2020). Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications. Molecules. Retrieved from [Link]

• Manetto, A., et al. (2008). The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Report 22.1. Retrieved from [Link]

• IntechOpen. (2024). Sonogashira cross-coupling strategies towards nucleosides and analogues. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. Retrieved from [Link]

• MDPI. (2020). Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications. Retrieved from [Link]

• Interchim. (n.d.). Click Chemistry: new protocol for the labeling and modification of biomolecules. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 124396401, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved from [Link]

• Bioclone. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. Retrieved from [Link]

• Cui, L., et al. (2017). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Molecules. Retrieved from [Link]

• Chinese Chemical Society. (2020). Strain-Promoted Azide-Alkyne Cycloaddition. Chinese Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 7-substituted-7-deaza-2'-deoxyadenosine analogs. Retrieved from [Link]

• Seela, F., et al. (2000). Synthesis and biological evaluation of 2- and 7-substituted 9-deazaadenosine analogues. Journal of Medicinal Chemistry.

• ResearchGate. (n.d.). Strain-promoted azide-alkyne cycloaddition (SPAAC) reaction. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). 7-Deaza-Adenosine, 7-Deaza-A RNA Modification. Retrieved from [Link]

• Mbua, N. E., et al. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. ChemBioChem. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). 7-Deaza-8-Aza-dA DNA Modification. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). 8-Aza-7-Deaza-Adenosine, 8-Aza-7-Deaza A Modified RNA Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling during the solid-phase synthesis. Retrieved from [Link]

• Wang, C., et al. (2022). Development of the Inverse Sonogashira Reaction for DEL Synthesis. ACS Medicinal Chemistry Letters. Retrieved from [Link]

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(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in vivo studies in mice

An in-depth guide for researchers, scientists, and drug development professionals on the in vivo evaluation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in murine models.

Introduction: Understanding the 7-Deazaadenosine Scaffold

The compound (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine belongs to a class of nucleoside analogs known as 7-deazaadenosines. These molecules are structurally similar to the natural nucleoside deoxyadenosine but feature a critical modification: the nitrogen atom at the 7-position of the purine ring is replaced by a carbon atom. This seemingly subtle change has profound biological implications. It alters the electronic properties of the heterocyclic base and removes a potential hydrogen bond acceptor site in the major groove of DNA, which can influence interactions with enzymes like polymerases.[1]

Analogs in this class have demonstrated a broad spectrum of activity, including antiviral, anticancer, and antibacterial properties.[2][3][][5][6][7] Their primary mechanism of action often involves intracellular phosphorylation to the active triphosphate form, which then acts as a competitive inhibitor or a chain terminator for viral or cellular polymerases.[6] The 7-deaza modification, in particular, has been shown to enhance inhibitory potency against viral enzymes like the Hepatitis C virus (HCV) RNA-dependent RNA polymerase (RdRp) and improve overall pharmacokinetic profiles.[8][9]

The specific compound, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, is an isomer of the more commonly studied 7-Deaza-2'-deoxy-7-iodoadenosine and may serve as an experimental control in comparative studies.[10][11] This guide provides a framework for designing and executing foundational in vivo studies in mice to assess the safety and potential efficacy of this compound, drawing upon established methodologies for closely related analogs.

Part 1: Proposed Mechanism of Action

The therapeutic potential of 7-deazaadenosine analogs is rooted in their ability to disrupt nucleic acid synthesis. As a deoxyadenosine analog, the compound is anticipated to be processed by cellular or viral kinases.

Causality of Experimental Design: The central hypothesis is that the triphosphate metabolite of the compound will be recognized by a target polymerase (e.g., viral RdRp or a cancer-associated DNA polymerase). The incorporation of this modified nucleotide into a growing nucleic acid chain is expected to terminate elongation, thereby halting replication.[6] The iodine at the 7-position further modifies the molecule's size and electronic properties, potentially enhancing its binding affinity to the target enzyme or improving its metabolic stability. In vivo studies are therefore designed to first establish a safe dose range and then to measure efficacy by quantifying the reduction in a disease-specific endpoint, such as viral load or tumor volume.

Caption: Proposed metabolic activation and mechanism of action.

Part 2: Compound Handling and Formulation

Proper handling and formulation are critical for ensuring the reproducibility and accuracy of in vivo studies. The information below is consolidated from supplier data sheets for the compound and its analogs.

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[2][11]
Molecular Weight	376.16 g/mol	[2][11]
CAS Number	166247-63-8 (Parent Compound)	[2][3][12]
Storage Conditions	Store at ≤ -15°C, keep container sealed and dry.	[2]
Appearance	Solid (white to yellow)	[13]

Protocol for Vehicle Preparation and Dosing Formulation

This protocol is adapted from successful in vivo studies of related 7-deazaadenosine analogs.[8] The choice of 0.5% methylcellulose is based on its common use as a safe and effective suspending agent for oral administration in mice.

Objective: To prepare a homogenous and stable suspension of the test compound for oral gavage.

Materials:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• Methylcellulose (e.g., Sigma-Aldrich M0512)

• Sterile deionized water

• Sterile magnetic stir bar and stir plate

• Sterile glass beaker or bottle

• Analytical balance and weigh boats

Procedure:

• Prepare 0.5% Methylcellulose Vehicle:

  • Heat approximately half of the required final volume of sterile deionized water to 60-70°C.

  • In a separate sterile container, weigh the required amount of methylcellulose powder to achieve a 0.5% (w/v) final concentration (e.g., 0.5 g for 100 mL).

  • Slowly add the methylcellulose powder to the heated water while stirring vigorously to ensure dispersion and prevent clumping.

  • Once dispersed, add the remaining volume of cold sterile water and continue to stir at 4°C (e.g., in an ice bath) until a clear, viscous solution is formed. Store the vehicle at 4°C.

  • Rationale: This hot/cold dispersion method is standard for methylcellulose, ensuring proper hydration and formation of a stable, homogenous suspension.

• Prepare Dosing Suspension:

  • On the day of dosing, bring the 0.5% methylcellulose vehicle to room temperature.

  • Calculate the total amount of compound needed based on the desired dose (mg/kg), the average weight of the mice, and the dosing volume (typically 10 mL/kg).

  • Accurately weigh the (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine powder.

  • Create a paste by adding a small amount of the vehicle to the powder and triturating with a spatula.

  • Gradually add the remaining vehicle while stirring continuously to achieve the final desired concentration. For example, for a 50 mg/kg dose in a 10 mL/kg volume, the final concentration is 5 mg/mL.

  • Stir the suspension for at least 30 minutes before dosing to ensure homogeneity. Continue to stir at a low speed throughout the dosing procedure.

  • Rationale: Creating a paste first prevents the powder from clumping. Continuous stirring is essential as this is a suspension, not a solution, and the compound may settle over time.

Part 3: In Vivo Experimental Protocols

The following protocols provide a framework for an initial assessment of the compound's safety and efficacy. All animal procedures must be conducted in accordance with institutional and national animal welfare guidelines.

Caption: General workflow for in vivo compound evaluation.

Protocol 3.1: Acute Oral Toxicity and Maximum Tolerated Dose (MTD) Study

This protocol is based on a study that determined a related compound, 7-deaza-2′-C-methyl-adenosine, to have an acute oral lethal dose exceeding 2,000 mg/kg in mice.[8][9]

Objective: To determine the acute toxicity and MTD of a single oral dose of the compound.

Animals:

• Species: CD-1 or similar outbred mouse strain

• Age: 6-8 weeks

• Sex: Female (or both, in separate cohorts)

• Group Size: 3-5 mice per dose group

Procedure:

• Acclimatization: Allow mice to acclimate to the facility for at least one week with ad libitum access to food and water.

• Dose Selection: Based on data from related compounds, a limit test approach can be used. Start with a high dose (e.g., 2,000 mg/kg) as a single group. If no toxicity is observed, this can be declared the no-observed-adverse-effect-level (NOAEL). If toxicity is seen, subsequent dose groups can be established at lower levels (e.g., 1000, 500, 250 mg/kg). A vehicle-only group serves as the negative control.

• Administration:

  • Fast the mice for 3-4 hours prior to dosing (water ad libitum).

  • Record the pre-dose body weight.

  • Administer a single dose of the prepared suspension via oral gavage using a proper-sized feeding needle.

  • Return food access 1-2 hours post-dosing.

• Observation:

  • Monitor animals continuously for the first 4 hours post-dosing, then daily for 14 days.

  • Record observations in a table, noting any clinical signs of toxicity (e.g., changes in posture, activity, breathing, fur appearance).

  • Record body weights on Day 0 (pre-dose), Day 7, and Day 14.[8]

• Endpoint: The MTD is defined as the highest dose that does not cause mortality or >15-20% body weight loss or other severe clinical signs.

Observation Parameter	Day 0	Day 1	...	Day 7	...	Day 14
Body Weight (g)
Clinical Signs
Mortality

Protocol 3.2: In Vivo Efficacy Study (Generic Framework)

This protocol is adapted from an antiviral study of 7-deaza-2-methyladenosine (7DMA) and can be modified for various disease models (e.g., viral infection, tumor xenograft).[6]

Objective: To evaluate the therapeutic efficacy of the compound in a relevant mouse disease model.

Animals:

• Species: Dependent on the model (e.g., IFNAR-/- mice for viral studies, immunodeficient mice for xenografts).

• Age/Sex: As required by the specific disease model.

• Group Size: 8-10 mice per group to ensure statistical power.

Procedure:

• Model Establishment: Induce the disease state (e.g., infect with virus, implant tumor cells).

• Group Assignment: Randomly assign animals to treatment groups:

  • Group 1: Vehicle Control

  • Group 2: Test Compound (Dose 1, e.g., 50 mg/kg)

  • Group 3: Test Compound (Dose 2, e.g., 25 mg/kg)

  • Group 4: Positive Control (if available)

• Administration:

  • Begin dosing at a pre-determined time point relative to disease induction (e.g., day of infection).

  • Administer the compound and vehicle daily (or as determined by pharmacokinetic data) via oral gavage for a specified duration (e.g., 7-14 days).

• Monitoring and Endpoints:

  • Primary Endpoints:

    • Survival analysis.

    • Disease-specific measure: Viral titer in blood/tissues or tumor volume (measured with calipers).[6]

  • Secondary Endpoints:

    • Daily body weight measurement.

    • Clinical scoring of disease progression.

    • At study termination, collect tissues for biomarker analysis (e.g., cytokine levels, viral load) or histopathology.

Part 4: Data Interpretation and Troubleshooting

Interpreting Results:

• Efficacy: A statistically significant reduction in the primary endpoint (e.g., viral load, tumor size) or a significant increase in survival in the compound-treated groups compared to the vehicle control indicates efficacy.

• Tolerability: Monitor body weight changes. A sustained loss of >15% body weight in a treatment group suggests poor tolerability at that dose, even in the absence of mortality.

• Self-Validation: The inclusion of a vehicle control group is essential to validate that any observed therapeutic effect is due to the compound itself and not the formulation. A positive control, when available, validates the sensitivity of the model.

Troubleshooting:

• Poor Solubility/Suspension: If the compound precipitates out of the vehicle, consider micronizing the powder or exploring alternative vehicles (e.g., 0.5% carboxymethylcellulose with 0.1% Tween-80).

• High Variability: In vivo studies can have inherent variability. Ensure consistent technique in dosing and measurements. Increase group sizes if necessary to achieve statistical significance.

• Lack of Efficacy: If no efficacy is observed, consider if the dose was too low, the dosing frequency was insufficient, or if the compound has poor oral bioavailability. Preliminary pharmacokinetic studies may be required to measure plasma exposure and confirm that the compound is being absorbed.

References

• Biosynth. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190.
• Biosynth. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | D-0050.
• Olsen, D. B., et al. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy, 48(10), 3944-3953.
• BOC Sciences. (n.d.). 7-Deaza-7-iodo-2'-deoxyadenosine.
• ResearchGate. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties.
• MedchemExpress. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine.
• PubMed. (1987). Adenosine deaminase inhibitors. Synthesis and biological activity of deaza analogues of erythro-9-(2-hydroxy-3-nonyl)adenine. Journal of Medicinal Chemistry, 30(7), 1273-1279.
• López-Sanz, L., et al. (2023). Antiviral and Immunomodulatory Effects of 7-Deaza-2-methyladenosine (7DMA) in a Susceptible Mouse Model of Usutu Virus Infection. Viruses, 15(2), 534.
• Wikipedia. (n.d.). Adenosine.
• MedchemExpress. (n.d.). 7-Iodo-7-deaza-2'-deoxyguanosine.
• MedChemExpress. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.
• Biosynth. (n.d.). 7-Deaza-2'-deoxy-7-ethynyladenosine | 2200269-27-6.
• National Center for Biotechnology Information. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem Compound Summary.
• Jena Bioscience. (n.d.). 7-Deaza-7-ethynyl-2'-deoxyadenosine (EdA), Alkyne-containing Nucleosides.
• ResearchGate. (n.d.). 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain.
• Gut, I. G., & Beck, S. (1995). 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. Journal of Clinical Pathology: Molecular Pathology, 48(4), M193–M195.
• Lu, Y., et al. (2007). A study of 7-deaza-2′-deoxyguanosine–2′-deoxycytidine base pairing in DNA. Nucleic Acids Research, 35(15), 5041–5052.

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Unlocking Single-Molecule Dynamics: A Guide to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine for Advanced Imaging

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a powerful tool for single-molecule imaging. We will delve into the rationale behind its use, from its unique chemical properties to its application in cutting-edge microscopy techniques, providing you with the knowledge to illuminate the intricate dance of molecules within your own research.

Introduction: The Gateway to High-Resolution Biological Inquiry

In the quest to understand the fundamental processes of life, observing the behavior of individual molecules in real-time is paramount. Single-molecule imaging techniques, such as single-molecule Förster resonance energy transfer (smFRET) and single-molecule tracking (SMT), have revolutionized our ability to dissect complex biological mechanisms that are often obscured by ensemble averaging.[1][2] A critical component of these powerful methodologies is the site-specific labeling of biomolecules with bright and photostable fluorophores.

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine emerges as a key enabling reagent in this context. It is not itself a fluorescent molecule, but rather a strategically modified deoxynucleoside that serves as a versatile precursor for the introduction of fluorescent probes into DNA.[3][4][5] Its significance lies in the 7-deaza-7-iodo modification of the adenine base. The replacement of nitrogen with carbon at the 7-position (7-deaza) provides a stable scaffold, while the iodine atom at this position serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, such as the Sonogashira coupling.[3][6] This allows for the covalent attachment of a wide array of functional groups, most notably terminal alkynes, which are then readily available for bioorthogonal "click chemistry" reactions.

This approach offers a robust and efficient pathway to label DNA with high specificity, paving the way for high-resolution imaging of DNA replication, repair, and transcription, as well as the dynamics of DNA-protein interactions.

Core Principles: Why (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

The utility of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine for single-molecule imaging is rooted in several key principles:

• Site-Specific Labeling: The 7-position of the deazaadenine base projects into the major groove of the DNA double helix. This positioning allows for the attachment of bulky fluorophores with minimal disruption to the overall DNA structure and its interactions with other molecules.[3]

• Chemical Versatility: The iodo-group is a versatile handle for introducing a variety of modifications. The most prominent application is the introduction of an alkyne group, which serves as a bioorthogonal handle for click chemistry.[7][8] This two-step labeling strategy (enzymatic incorporation followed by click reaction) provides high efficiency and specificity.

• Enzymatic Compatibility: The triphosphate form of 7-deaza-7-alkynyl-2'-deoxyadenosine can be efficiently incorporated into DNA by various DNA polymerases during in vitro replication, such as PCR.[9] This allows for the labeling of specific DNA sequences in a controlled manner.

• Improved Photophysical Properties: The 7-deaza modification can reduce the quenching of certain fluorophores and minimize the formation of G-quadruplex structures in guanine-rich sequences, potentially leading to brighter and more stable fluorescent signals.

Below is a diagram illustrating the overall workflow from the precursor molecule to a fluorescently labeled DNA ready for single-molecule imaging.

Caption: From Precursor to Imaging: The Labeling Workflow.

Data Presentation: Photophysical Properties of Relevant Fluorophores

The choice of fluorophore is critical for successful single-molecule imaging. The following table summarizes the photophysical properties of common azide-modified fluorophores that can be attached to alkyne-modified DNA via click chemistry.

Fluorophore (Azide Derivative)	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)
Alexa Fluor 488 Azide	495	519	0.92	71,000
Cyanine3 (Cy3) Azide	550	570	0.15	150,000
Alexa Fluor 555 Azide	555	565	0.10	150,000
Cyanine5 (Cy5) Azide	649	670	0.28	250,000
Alexa Fluor 647 Azide	650	668	0.33	239,000

Note: Quantum yields and extinction coefficients can be influenced by the local environment within the DNA duplex.

Experimental Protocols

This section provides detailed step-by-step methodologies for the key experiments involved in labeling DNA for single-molecule imaging using (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a starting point.

Protocol 1: Synthesis of 7-Alkynyl-7-deaza-2'-deoxyadenosine Triphosphate (alkyne-dATP)

This protocol outlines the chemical synthesis of the alkyne-modified nucleoside triphosphate, which is the substrate for enzymatic incorporation.

Part A: Sonogashira Coupling to Introduce the Alkyne Moiety

• Reaction Setup: In a reaction vessel, dissolve (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in a suitable solvent such as DMF or a mixture of DMF and acetonitrile.

• Add Reagents: Add a terminal alkyne (e.g., propargylamine, protected if necessary), a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., triethylamine).

• Reaction Conditions: Stir the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at room temperature or slightly elevated temperature until the reaction is complete, as monitored by TLC or LC-MS.

• Purification: Upon completion, purify the resulting 7-alkynyl-7-deaza-2'-deoxyadenosine by column chromatography.

Part B: Triphosphorylation

• Phosphorylation: The purified 7-alkynyl-7-deaza-2'-deoxyadenosine is then subjected to a triphosphorylation reaction. A common method is the Ludwig-Eckstein reaction, which uses phosphoryl chloride (POCl₃) in trimethyl phosphate.

• Quenching and Hydrolysis: The reaction is quenched with a buffer (e.g., triethylammonium bicarbonate) and the resulting phosphite is oxidized (e.g., with iodine in pyridine/water). The protecting groups are then removed.

• Purification: The final 7-alkynyl-7-deaza-2'-deoxyadenosine triphosphate (alkyne-dATP) is purified by anion-exchange chromatography (e.g., using a DEAE-Sephadex column).

Protocol 2: Enzymatic Incorporation of alkyne-dATP into DNA via PCR

This protocol describes the site-specific incorporation of the alkyne-modified nucleotide into a DNA strand of interest.

• PCR Reaction Setup: Prepare a standard PCR reaction mixture containing the DNA template, forward and reverse primers, a thermostable DNA polymerase (e.g., Taq or Pfu polymerase), dNTPs (dCTP, dGTP, dTTP), and the synthesized alkyne-dATP. The ratio of alkyne-dATP to natural dATP should be optimized depending on the desired labeling density.

• Thermal Cycling: Perform PCR using standard thermal cycling conditions (denaturation, annealing, and extension). The number of cycles can be adjusted to obtain the desired amount of product.

• PCR Product Purification: After PCR, purify the alkyne-modified DNA product from the reaction mixture using a standard DNA purification kit to remove primers, unincorporated dNTPs, and the polymerase.

Caption: Workflow for Enzymatic Incorporation of alkyne-dATP.

Protocol 3: Fluorescent Labeling of Alkyne-Modified DNA via Click Chemistry

This protocol describes the final step of attaching a fluorescent probe to the incorporated alkyne handle.

• Reaction Setup: In a microcentrifuge tube, dissolve the purified alkyne-modified DNA in a suitable buffer (e.g., phosphate buffer).

• Prepare Click Reagents: Prepare fresh stock solutions of the azide-modified fluorophore, a copper(I) source (e.g., copper(II) sulfate and a reducing agent like sodium ascorbate, or a pre-formed copper(I) complex), and a copper-chelating ligand (e.g., TBTA or THPTA) to improve reaction efficiency and protect the DNA.

• Click Reaction: Add the azide-fluorophore, the copper source, and the ligand to the DNA solution. The molar ratio of the fluorophore and other reagents to the alkyne-modified DNA should be optimized, but a molar excess of the fluorophore is typically used.

• Incubation: Incubate the reaction mixture at room temperature, protected from light, for 1-4 hours.

• Purification: Purify the fluorescently labeled DNA from unreacted fluorophore and other reaction components using a DNA purification kit or through ethanol precipitation.

• Verification: Confirm the successful labeling by gel electrophoresis (observing a mobility shift) and/or UV-Vis spectroscopy (detecting the absorbance peaks of both the DNA and the fluorophore).

The fluorescently labeled DNA is now ready for single-molecule imaging experiments.

Conclusion and Future Perspectives

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine provides a robust and versatile entry point for the site-specific fluorescent labeling of DNA. The combination of enzymatic incorporation of its alkyne-modified derivative and subsequent click chemistry with a diverse palette of fluorophores opens up a myriad of possibilities for single-molecule studies. This approach allows researchers to probe the dynamics of DNA and its associated machinery with unprecedented detail, contributing to a deeper understanding of complex biological processes. As super-resolution microscopy techniques continue to evolve, the demand for precise and efficient labeling strategies will only increase, further cementing the importance of precursor molecules like (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in the toolkit of molecular and cellular biologists.

References

• Watanabe, D., Hiroshima, M., Yasui, M. et al. Single molecule tracking based drug screening. Nat Commun15 , 5343 (2024). [Link]

• Matarazzo, A., & Hudson, R. H. E. (2018). Synthesis and photophysical evaluation of new fluorescent 7-arylethynyl-7-deazaadenosine analogs. Canadian Journal of Chemistry, 96(8), 753-762. [Link]

• Gellner, M., et al. (2012). Click chemistry facilitates direct labelling and super-resolution imaging of nucleic acids and proteins. Chemical Communications, 48(67), 8344-8346. [Link]

• Seela, F., & Zulauf, M. (2000). 7-Substituted 7-Deaza-2'-deoxyadenosines and 8-Aza-7-deaza-2'-deoxyadenosines: Fluorescence of DNA-Base Analogues Induced by the 7-Alkynyl Side Chain. Helvetica Chimica Acta, 83(5), 910-927. [Link]

• Hocek, M., et al. (2017). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 23(42), 10074-10078. [Link]

• Nanda, A., et al. (2024). Direct transposition of native DNA for sensitive multimodal single-molecule sequencing. Nature Genetics, 56, 1076–1085. [Link]

• Seela, F., & Peng, X. (2005). Design and synthesis of fluorescent 7-deazaadenosine nucleosides containing π-extended diarylacetylene motifs. Tetrahedron, 61(43), 10248-10257. [Link]

• Lönnberg, T. (2014). Characterization of photophysical and base-mimicking properties of a novel fluorescent adenine analogue in DNA. Nucleic Acids Research, 42(14), 9476–9484. [Link]

• Carl ROTH. Click Chemistry. [Link]

• Raindlová, V., et al. (2015). Milligram‐Scale Enzymatic Synthesis of Base‐Modified DNA through Primer Extension: Polymerase Synthesis and NMR Structures of DNA Containing Phenyl‐Substituted Nucleobases. Chemistry – A European Journal, 21(30), 10745-10755. [Link]

• Brown, T., & Brown, D. J. S. (2010). Click chemistry with DNA. Chemical Society Reviews, 39(4), 1388-1405. [Link]

• Ni, Y., et al. (2018). Bioorthogonal Click Chemistry Enables Site-specific Fluorescence Labeling of Functional NMDA Receptors for Super-Resolution Imaging. Neurophotonics, 5(4), 045008. [Link]

• Chen, J., et al. (2021). Single-Molecule Tracking and Its Application in Biomolecular Binding Detection. Biosensors, 11(11), 442. [Link]

• PubChem. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. [Link]

• Larsen, A. F., et al. (2014). Single-Molecule Fluorescence Using Nucleotide Analogs: A Proof-of-Principle. Journal of the American Chemical Society, 136(7), 2588–2591. [Link]

• Preus, S., et al. (2018). Single-molecule detection of oligonucleotides using the fluorescent nucleobase analogue ABN. Chemical Science, 9(21), 4787–4792. [Link]

• Knop, K., et al. (2019). Genetic Code Expansion and Click-Chemistry Labeling to Visualize GABA-A Receptors by Super-Resolution Microscopy. International Journal of Molecular Sciences, 20(22), 5658. [Link]

• Roy, R., et al. (2008). A practical guide to single-molecule FRET. Nature Methods, 5(6), 507–516. [Link]

• Pearson, N. D., et al. (2001). Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. Nucleic Acids Research, 29(7), 1555–1562. [Link]

• Grote, M., et al. (2023). Chemo-Enzymatic Generation of Highly Fluorescent Nucleoside Analogs Using Purine-Nucleoside Phosphorylase. International Journal of Molecular Sciences, 24(21), 15891. [Link]

Sources

• 1. Single-Molecule Tracking and Its Application in Biomolecular Binding Detection | Functional Optical Imaging Laboratory [foil.bme.utexas.edu]
• 2. carlroth.com [carlroth.com]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Click chemistry facilitates direct labelling and super-resolution imaging of nucleic acids and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support resource for the synthesis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with or planning to synthesize this important nucleoside analog. As a key intermediate for creating functionalized nucleic acids through reactions like Sonogashira coupling, optimizing the yield and purity of this compound is critical.[1][2]

This document moves beyond a simple recitation of steps, offering a troubleshooting framework in a question-and-answer format to address the practical challenges encountered in the lab. We will delve into the causality behind procedural choices, helping you to not only execute the synthesis but also to intelligently troubleshoot and adapt it.

Overall Synthesis Workflow

The synthesis of 7-deaza-2'-deoxy-7-iodoadenosine is typically a multi-step process starting from a 7-deazapurine nucleobase. A common and effective route involves three primary stages: Glycosylation, Iodination, and Deprotection.

Caption: High-level workflow for the synthesis of the target compound.

Part 1: Glycosylation Troubleshooting

The first critical step is the coupling of the 7-deazaadenine base with a protected 2-deoxyribose sugar, typically a chloro-sugar like 1-chloro-2-deoxy-3,5-di-O-p-toluoyl-α-d-erythro-pentofuranose.

Q1: My glycosylation yield is significantly lower than the reported ~70%. What are the most likely causes?

A1: Low yield in this Vorbrüggen-style nucleosidation often points to one of three areas: base activation, reagent quality, or reaction conditions.

• Ineffective Deprotonation: The reaction requires the formation of the sodium salt of 7-deazaadenine to create a potent nucleophile.

  • Cause: Incomplete deprotonation due to old or low-quality sodium hydride (NaH). NaH can oxidize upon storage.

  • Solution: Use fresh, high-purity NaH (e.g., 60% dispersion in mineral oil). Ensure the reaction is performed under strictly anhydrous conditions (dry acetonitrile, inert atmosphere like argon or nitrogen) as NaH reacts violently with water.

• Impure Starting Materials:

  • Cause: The chloro-sugar donor is moisture-sensitive and can hydrolyze over time. Contaminants in the 7-deazaadenine can interfere with the reaction.

  • Solution: Use freshly prepared or properly stored chloro-sugar. Verify the purity of your 7-deazaadenine starting material by NMR or LC-MS.

• Suboptimal Reaction Temperature:

  • Cause: While the reaction is typically run at room temperature, minor temperature fluctuations can affect the rate and side reactions.[3]

  • Solution: Maintain a consistent room temperature and ensure efficient stirring to avoid local hot spots during the addition of reagents.

Q2: I am observing multiple products on my TLC/LC-MS analysis after the glycosylation step. Why is this happening?

A2: This is likely a regioselectivity issue. The 7-deazapurine ring has multiple nitrogen atoms that could potentially attack the anomeric carbon of the sugar. The primary competition is between N7 and N9 glycosylation. The desired product is the N7-linked isomer.

Caption: Competing reaction pathways in the glycosylation step.

To favor the desired N7 isomer, ensure slow addition of the chloro-sugar to the pre-formed sodium salt of the nucleobase. This allows the thermodynamically favored product to form. Proper choice of solvent (acetonitrile is standard) also plays a key role in directing the regioselectivity.

Part 2: Iodination Troubleshooting

This step introduces the iodine atom at the C7 position of the pyrrole ring, a crucial handle for subsequent modifications. The most common reagent is N-iodosuccinimide (NIS).

Q3: The iodination reaction is sluggish and does not go to completion, even after 3 days as reported. What's wrong?

A3: Incomplete iodination is a frequent issue. The electrophilic iodination of the electron-rich pyrrole ring is generally efficient but can be hampered by several factors.

• Reagent Quality and Stoichiometry:

  • Cause: NIS can decompose over time, especially if exposed to light or moisture. Using an insufficient amount will naturally lead to incomplete conversion.

  • Solution: Use fresh, high-purity NIS. It is often beneficial to use a slight excess (e.g., 1.1-1.2 equivalents). Store NIS in a dark, dry place.

• Solvent Purity:

  • Cause: The reaction is typically run in dimethylformamide (DMF). Water contamination in the DMF can quench the electrophilic iodinating species.

  • Solution: Use anhydrous DMF. Purchasing a sealed bottle or drying the solvent over molecular sieves prior to use is highly recommended.

• Reaction Monitoring:

  • Cause: The reported 3-day reaction time is a guideline.[3] The actual time can vary based on scale and specific lab conditions.

  • Solution: Do not rely solely on the prescribed time. Monitor the reaction progress regularly using TLC or LC-MS. If the reaction stalls, a small, fresh portion of NIS can sometimes drive it to completion.

Q4: I'm seeing a significant amount of a di-iodinated side product. How can I prevent this?

A4: The formation of di-iodinated species or other over-halogenated products occurs when the reaction conditions are too harsh or the stoichiometry is incorrect.[4][5]

• Control Stoichiometry: Avoid using a large excess of NIS. Carefully measure your reagents and start with 1.05-1.1 equivalents of NIS.

• Temperature Control: While performed at room temperature, ensure the reaction mixture does not overheat, as this can increase the rate of side reactions.

• Slow Addition: For larger-scale reactions, consider adding the NIS portion-wise over a period of time rather than all at once. This maintains a lower instantaneous concentration of the iodinating agent, improving selectivity.

Part 3: Deprotection and Purification

The final steps involve removing the p-toluoyl protecting groups from the sugar moiety and purifying the final product.

Q5: The deprotection with methanolic ammonia seems incomplete, and purification is difficult.

A5: Incomplete deprotection leaves a mixture of partially protected and fully deprotected nucleosides, which can be challenging to separate.

• Reaction Conditions:

  • Cause: The ammonolysis requires elevated temperatures (e.g., 65-70°C) in a sealed vessel to proceed to completion.[3] Insufficient temperature or time will result in incomplete reaction.

  • Solution: Ensure your sealed reaction vessel can withstand the pressure generated at the reaction temperature. Use a reliable heating source (oil bath) to maintain a consistent temperature for the entire duration (typically 4 days).[3]

• Ammonia Concentration:

  • Cause: Using a methanolic ammonia solution that has degraded or is of a lower concentration can slow the reaction.

  • Solution: Use a saturated solution of ammonia in methanol. It is often best to prepare this solution fresh or use a recently purchased commercial solution.

Q6: What is the most effective method for purifying the final product to a high degree of purity (>98%)?

A6: High purity is essential, especially if the compound is to be used in enzymatic reactions or for synthesizing oligonucleotides. A multi-step purification strategy is often best.

• Initial Workup: After deprotection, the solvent is evaporated. The crude residue should be dissolved in a suitable solvent and filtered to remove any insoluble by-products.

• Silica Gel Chromatography: This is the primary method for purification. A gradient elution system, often starting with dichloromethane (DCM) and gradually increasing the polarity with methanol (e.g., DCM/MeOH 95:5 to 90:10), is typically effective at separating the product from less polar impurities and any remaining starting material.

• Recrystallization (Optional): If a crystalline solid is obtained after chromatography, recrystallization from a suitable solvent system (e.g., methanol/water) can further enhance purity.

• HPLC for Ultra-High Purity: For applications requiring the highest purity, reversed-phase HPLC (RP-HPLC) is the method of choice.[6]

Purification Method	Pros	Cons
Silica Chromatography	Good for bulk purification, removes major impurities.	May not separate closely related impurities; solvent intensive.
Recrystallization	Excellent for final polishing, can yield high-purity crystals.	Product must be a solid that crystallizes well; potential for yield loss.
RP-HPLC	Provides very high purity (>99%); good for analytical validation.	Limited sample load; requires specialized equipment.[6]

Summary of Optimized Protocol

This table summarizes a validated protocol with expected yields at each stage.

Step	Reagents & Conditions	Typical Yield	Key Optimization Points
Glycosylation	7-Deazaadenine, NaH, Anhydrous CH3CN; then add protected chloro-sugar. Room temp.	70-75%	Use fresh NaH and anhydrous solvent. Slow addition of the sugar.
Iodination	Protected Nucleoside, N-Iodosuccinimide (1.1 eq), Anhydrous DMF. Room temp, 3 days.	85-90%[3]	Use fresh NIS. Monitor reaction by TLC/LC-MS.
Deprotection	Protected 7-Iodo Nucleoside, Saturated NH3/MeOH. 65-70°C in a sealed vessel, 4 days.	85-90%[3]	Ensure the vessel is properly sealed and the temperature is maintained.

References

• Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. ResearchGate. Available at: [Link]

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. National Institutes of Health (NIH). Available at: [Link]

• Regioselective Syntheses of 7-Halogenated 7-Deazapurine Nucleosides Related to 2-Amino-7-deaza-2′-deoxyadenosine and 7-Deaza-2′-deoxyisoguanosine. ResearchGate. Available at: [Link]

• Scheme 4. Synthesis of 7-substituted-7-deaza-2 0 -deoxyadenosine analogs. ResearchGate. Available at: [Link]

• 7-Deaza-2'-deoxy-7-iodoadenosine. PubChem, National Institutes of Health (NIH). Available at: [Link]

• 7-Deaza-2'-deoxyguanosine: Selective Nucleobase Halogenation, Positional Impact of Space-Occupying Substituents, and Stability of DNA with Parallel and Antiparallel Strand Orientation. PubMed, National Institutes of Health (NIH). Available at: [Link]

• 7-Deaza-2'-deoxyguanosine: Selective Nucleobase Halogenation, Positional Impact of Space-Occupying Substituents and Stability of DNA with Parallel and Antiparallel Strand Orientation. ResearchGate. Available at: [Link]

• 7-substituted 8-aza-7-deazapurines and 2,8-diaza-7-deaza-purines: synthesis of nucleosides and oligonucleotides. PubMed, National Institutes of Health (NIH). Available at: [Link]

• Purification and characterisation of oligonucleotides. ATDBio. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 7-substituted 8-aza-7-deazapurines and 2,8-diaza-7-deaza-purines: synthesis of nucleosides and oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 7-Deaza-2'-deoxyguanosine: Selective Nucleobase Halogenation, Positional Impact of Space-Occupying Substituents, and Stability of DNA with Parallel and Antiparallel Strand Orientation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. atdbio.com [atdbio.com]

Technical Support Center: Crystallization of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support center for the crystallization of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this modified deoxynucleoside. Our approach is rooted in fundamental principles of physical chemistry and extensive field experience to provide you with not just solutions, but a deeper understanding of the crystallization process.

Introduction to Crystallizing 7-Deaza-2'-deoxy-7-iodoadenosine

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a pivotal intermediate in the synthesis of various active pharmaceutical ingredients and research compounds.[1] Its structure, featuring a polar pyrrolo[2,3-d]pyrimidine core, a deoxyribose sugar, and a heavy iodine atom, presents a unique set of crystallization challenges. Success hinges on carefully controlling solubility, supersaturation, and nucleation. This guide will provide a systematic approach to troubleshooting common issues, ensuring you can obtain high-quality crystals essential for downstream applications.

Core Principles: The Crystallization Workflow

Successful crystallization is a process of controlled precipitation, aiming for the slow formation of a highly ordered solid state. The general workflow involves dissolving the solute in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution, followed by slow cooling to induce supersaturation and subsequent crystal formation.

Caption: General workflow for the crystallization of organic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors for successfully crystallizing (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

A1: The three most critical factors are:

• Purity of the Starting Material: Nucleoside analog syntheses can result in complex mixtures with numerous by-products.[2] Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to poor crystal quality. Aim for a purity of >95% as determined by HPLC or NMR before attempting crystallization.

• Solvent Selection: This compound's polarity requires a careful choice of solvent. A good solvent will dissolve the compound at elevated temperatures but have limited solubility at lower temperatures.

• Rate of Cooling: Rapid cooling often leads to the formation of small, impure crystals or even amorphous precipitation. A slow, controlled cooling process is essential for growing large, well-defined crystals.

Q2: What is the expected solubility of this compound?

A2: Based on its structure and data from similar compounds like 5-iodotubercidin, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is expected to be soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[2][3] It will likely have limited solubility in less polar solvents such as alcohols (methanol, ethanol), and very poor solubility in non-polar solvents like hexanes or toluene.

Q3: Can I use a solvent mixture for crystallization?

A3: Absolutely. Using a binary solvent system (a "solvent" and an "anti-solvent") is a powerful technique. The compound should be highly soluble in the "solvent" and poorly soluble in the "anti-solvent." The two solvents must be miscible. For this compound, a polar solvent like DMSO or methanol could be the "solvent," with a less polar, miscible anti-solvent like isopropanol or acetonitrile added to induce crystallization.

Troubleshooting Guide: A-Q&A Approach

This section addresses specific problems you may encounter during the crystallization of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Problem 1: The compound will not dissolve in common crystallization solvents.

• Question: I've tried heating my compound in ethanol and isopropanol, but it remains largely insoluble. What should I do?

• Answer & Rationale: This is expected due to the polar nature of the 7-deazaadenosine core. You need to select a more polar solvent system.

  Step-by-Step Protocol:

  • Initial Solvent Selection: Start with a small amount of your compound and test its solubility in highly polar solvents like DMSO or DMF at room temperature. A product sheet for the related compound 5-Iodotubercidin indicates good solubility in DMSO.[3]

  • Elevated Temperature: Gently heat the solvent/solute mixture. Many organic compounds show a significant increase in solubility with temperature.

  • Solvent/Anti-Solvent System: If the compound is too soluble even at room temperature in solvents like DMSO, consider a solvent/anti-solvent approach.

    • Dissolve the compound in a minimum amount of hot DMSO.

    • Slowly add a miscible anti-solvent (e.g., isopropanol, acetonitrile, or even water) dropwise until the solution becomes slightly turbid (cloudy).

    • Add a few drops of the primary solvent (DMSO) to redissolve the precipitate and then allow the solution to cool slowly.

Problem 2: No crystals form upon cooling.

• Question: My compound dissolved completely in hot methanol, but after cooling to room temperature and even placing it in an ice bath, no crystals have appeared.

• Answer & Rationale: This indicates that the solution is not sufficiently supersaturated, or that nucleation is inhibited.

  Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches on the glass can provide nucleation sites.

    • Seeding: If you have a small amount of the solid compound, add a single, tiny crystal (a "seed crystal") to the solution. This provides a template for further crystal growth.

  • Increase Supersaturation:

    • Evaporation: If the solution is stable, you can slowly evaporate some of the solvent. This can be done by leaving the flask partially open in a fume hood or by using a gentle stream of nitrogen gas.

    • Add an Anti-solvent: If you are using a single solvent system, you can try adding a miscible anti-solvent to decrease the overall solubility.

  • Re-evaluate Solvent Choice: It's possible that the compound is too soluble in the chosen solvent even at low temperatures. You may need to choose a solvent in which the compound is less soluble or use a solvent/anti-solvent system.

Problem 3: The compound "oils out" instead of crystallizing.

• Question: Upon cooling, my compound separated as an oily liquid at the bottom of the flask, not as crystals.

• Answer & Rationale: "Oiling out" occurs when the solubility of the compound decreases so rapidly upon cooling that it comes out of solution as a liquid phase (a supersaturated solution) before it has time to form an ordered crystal lattice. This is common with compounds that have relatively low melting points or when the solution is highly concentrated.

  Corrective Actions:

  • Increase Solvent Volume: Reheat the mixture to dissolve the oil. Add more solvent to make the solution more dilute, and then cool it again, more slowly this time.

  • Slower Cooling: A very slow cooling rate is crucial. You can insulate the flask to slow down heat loss.

  • Change Solvent System: The polarity of the solvent may be too different from that of the solute. Try a solvent with a polarity that is more similar to your compound.

Problem 4: The resulting crystals are very small or needle-like.

• Question: I managed to get crystals, but they are extremely fine needles, almost like a powder. How can I grow larger crystals?

• Answer & Rationale: The formation of very small crystals indicates rapid nucleation and growth. To obtain larger crystals, you need to slow down the crystallization process.

  Strategies for Larger Crystals:

  • Slower Cooling: This is the most effective method. Let the solution cool to room temperature on the benchtop, undisturbed, before moving it to a colder environment like a refrigerator.

  • Reduce Supersaturation: Use a slightly larger volume of solvent to ensure the solution is not excessively supersaturated upon cooling.

  • Vapor Diffusion: This is an excellent technique for growing high-quality single crystals from small amounts of material.

    • Dissolve your compound in a small vial using a good solvent.

    • Place this inner vial inside a larger, sealed container (like a beaker covered with parafilm) that contains a small amount of a volatile anti-solvent.

    • The anti-solvent will slowly diffuse into the inner vial, gradually reducing the solubility of your compound and promoting slow crystal growth.

Caption: A decision tree for troubleshooting common crystallization issues.

Data Summary: Solvent Properties

Choosing the right solvent is paramount. The following table summarizes the properties of solvents that may be useful for the crystallization of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Primary Solvents (High Solubility)
Dimethyl Sulfoxide (DMSO)	189	47.2	Excellent solvent for polar compounds, but high boiling point can make it difficult to remove.
Dimethylformamide (DMF)	153	36.7	Good alternative to DMSO, lower boiling point.
Methanol	65	32.7	A good starting point for polar compounds. Can be used in a solvent/anti-solvent system.
Anti-Solvents (Low Solubility)
Acetonitrile	82	37.5	Miscible with many polar solvents. Can act as an anti-solvent.
Isopropanol	82	18.2	Less polar than methanol/ethanol. Good as an anti-solvent.
Water	100	80.1	Highly polar, but can be an effective anti-solvent for moderately polar organic compounds.
Dichloromethane (DCM)	40	9.1	Low boiling point, good for vapor diffusion, but likely a very poor solvent for this compound.

References

• Zhang, L., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Molecules. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved January 6, 2026, from [Link]

• Seela, F., & Zulauf, M. (1998). The synthesis of 7-deaza-7-iodo-2'-deoxyadenosine. Nucleosides and Nucleotides, 17(1-3), 205-217. Available at: [Link]

• PubChem. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved January 6, 2026, from [Link]

• Acolyte Biomedica Limited. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved January 6, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved January 6, 2026, from [Link]

• wikiHow. (2024). 9 Ways to Crystallize Organic Compounds. Retrieved January 6, 2026, from [Link]

• University of California, Irvine, Department of Chemistry. (n.d.). 4. Crystallization. Retrieved January 6, 2026, from [Link]

• Quora. (2017). What should I do if crystallisation does not occur? Retrieved January 6, 2026, from [Link]

• University of Connecticut. (n.d.). By compound. Retrieved January 6, 2026, from [Link]

• University of Geneva. (n.d.). Guide for crystallization. Retrieved January 6, 2026, from [Link]

Sources

• 1. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine Solubility

Welcome to the technical support guide for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges associated with this potent nucleoside analog. Here, we provide in-depth, field-proven insights and practical troubleshooting protocols to ensure the successful integration of this compound into your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary solvent recommended for dissolving (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and why?

A1: The primary recommended solvent is Dimethyl Sulfoxide (DMSO).[1][2] (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a hydrophobic molecule, and DMSO is a highly polar aprotic solvent capable of effectively solvating a wide range of organic compounds, including many nucleoside analogs that exhibit poor solubility in aqueous solutions.[3] Commercial suppliers report solubility in DMSO to be at least 50 mg/mL (132.93 mM).[1][2]

• Causality: The efficacy of DMSO stems from its ability to disrupt the intermolecular forces within the crystalline structure of the compound, allowing individual molecules to be surrounded by solvent molecules. Its high dielectric constant and dipole moment facilitate the dissolution of polar functional groups present in the nucleoside analog.

Q2: I'm observing precipitation when adding my DMSO stock solution to an aqueous buffer for my cell-based assay. What is causing this and how can I prevent it?

A2: This is a common issue known as "antisolvent precipitation." It occurs because the highly soluble compound in your DMSO stock solution is rapidly transferred to an aqueous environment where its solubility is significantly lower. The final concentration of DMSO in your aqueous medium is critical.

• Troubleshooting Steps:

  • Minimize Final DMSO Concentration: Aim for a final DMSO concentration in your cell culture medium that does not exceed 0.5%.[4] Higher concentrations can be toxic to cells and can also cause the compound to precipitate.

  • Serial Dilutions: Prepare intermediate dilutions of your stock solution in your culture medium. This gradual decrease in DMSO concentration can help maintain the compound's solubility.

  • Vortexing/Mixing: Ensure thorough and immediate mixing upon adding the DMSO stock to the aqueous buffer. This helps to rapidly disperse the compound and prevent localized high concentrations that can trigger precipitation.

  • Temperature: Perform dilutions at room temperature or 37°C, as lower temperatures can decrease the solubility of some compounds.[5]

Q3: My compound is not fully dissolving in DMSO, even at concentrations reported to be soluble. What could be the issue?

A3: Several factors can contribute to incomplete dissolution in DMSO:

• Hygroscopic Nature of DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air.[1][2] Water-contaminated DMSO has a significantly reduced solvating power for hydrophobic compounds.

  • Solution: Always use newly opened or properly stored anhydrous DMSO.[1][2]

• Insufficient Energy Input: The dissolution process may require energy to overcome the crystal lattice energy of the solid compound.

  • Solution: Gentle warming (up to 37°C) and/or sonication in an ultrasonic water bath can aid dissolution.[1]

• Compound Purity and Polymorphism: Impurities or different crystalline forms (polymorphs) of the compound can have different solubility characteristics.

Troubleshooting Guides

Guide 1: Protocol for Preparing a High-Concentration Stock Solution

This protocol outlines the best practices for preparing a stable, high-concentration stock solution of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Materials:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic water bath

Step-by-Step Protocol:

• Weigh the Compound: Accurately weigh the desired amount of the solid compound in a sterile microcentrifuge tube.

• Add DMSO: Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 50 mg/mL).

• Initial Mixing: Vortex the tube vigorously for 1-2 minutes.

• Ultrasonication (If Necessary): If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10 minutes.[1] Monitor the solution to ensure it does not become excessively hot.

• Gentle Warming (Optional): If sonication is insufficient, warm the solution to 37°C for a short period, with intermittent vortexing.

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Once dissolved, aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability, protected from light.[2][6]

Guide 2: Troubleshooting Precipitation in Aqueous Buffers

This guide provides a systematic approach to resolving precipitation issues when diluting your DMSO stock solution into aqueous media for experiments.

Caption: Troubleshooting workflow for precipitation issues.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[7][8][9]
Molecular Weight	376.15 g/mol	[7][8]
Solubility in DMSO	≥ 50 mg/mL (132.93 mM)	[1]
XLogP3	0.3
Storage Temperature	-20°C or -80°C (in solution)	[2][6]

Advanced Considerations

Impact of pH on Solubility

While primarily soluble in organic solvents, the solubility of nucleoside analogs can also be influenced by the pH of aqueous solutions.[10] As a weak base, the amino group of the adenine moiety can be protonated at acidic pH. This protonation can increase the aqueous solubility of the molecule.[11] However, for most cell-based assays conducted at physiological pH (~7.4), the compound will be predominantly in its less soluble, neutral form. Therefore, relying on pH adjustment to maintain solubility in typical biological experiments is often not a viable strategy and can interfere with experimental conditions.

Caption: Impact of solvent polarity on solubility.

References

• 7-Deaza-2'-deoxy-7-iodoadenosine | Deoxynucleoside - MedchemExpress.com.

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine - PubChem - NIH.

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | Isomer | MedChemExpress.

• A Comparative Guide to the Biological Activity of 2',3'-O-Isopropylideneadenosine and Related Nucleoside Analogs - Benchchem.

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | Isomer | MedChemExpress.

• 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | D-0050 - Biosynth.

• 7-DEAZA-7-IODO-2'-DEOXYADENOSINE | 166247-63-8 - ChemicalBook.

• 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 - Biosynth.

• 7-Deaza-7-iodo-2'-deoxyadenosine 98% | CAS: 166247-63-8 - Advanced ChemBlocks.

• Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PMC - NIH.

• 7-Iodo-7-deaza-2'-deoxyguanosine (Synonyms - MedchemExpress.com.

• Nucleoside Analogs: A Review of Its Source and Separation Processes - MDPI.

• Solvation of Nucleosides in Aqueous Mixtures of Organic Solvents: Relevance to DNA Open Basepairs - PMC - PubMed Central.

• Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API) - CORE.

• Impact of Gastric pH Variations on the Release of Amorphous Solid Dispersion Formulations Containing a Weakly Basic Drug and Enteric Polymers - PMC - NIH.

• Scheme 4. Synthesis of 7-substituted-7-deaza-2 0 -deoxyadenosine analogs.

• 7-Deaza-7-ethynyl-2'-deoxyadenosine (EdA), Alkyne-containing Nucleosides.

• DMSO Solubility Assessment for Fragment-Based Screening - MDPI.

• 7-DEAZA-2'-DEOXYADENOSINE | 60129-59-1 - ChemicalBook.

• 16.4: The Effects of pH on Solubility - Chemistry LibreTexts.

• Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC - NIH.

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC - NIH.

• pH- and ion-sensitive polymers for drug delivery - PMC - PubMed Central.

• Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis - PubMed Central.

• Troubleshooting Guide for Common Protein Solubility Issues - Patsnap Synapse.

• Hydrophobic Interaction: A Promising Driving Force for the Biomedical Applications of Nucleic Acids - PubMed Central.

• Accuracy of calculated pH-dependent aqueous drug solubility - PubMed.

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC.

• Preclinical Investigation of PLGA Nanocapsules and Nanostructured Lipid Carriers for Organoselenium Delivery: Comparative In Vitro Toxicological Profile and Anticancer Insights - MDPI.

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - MDPI.

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• 5. Troubleshooting Guide for Common Protein Solubility Issues [synapse.patsnap.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | C11H13IN4O3 | CID 124396401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | D-0050 [biosynth.com]
• 9. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 [biosynth.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Impact of Gastric pH Variations on the Release of Amorphous Solid Dispersion Formulations Containing a Weakly Basic Drug and Enteric Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support resource for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the stability and degradation of this critical nucleoside analog. Our goal is to empower you with the scientific rationale and practical methodologies to anticipate, identify, and resolve challenges in your experiments.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues you may encounter. We delve into the root causes and provide actionable, step-by-step protocols for diagnosis and resolution.

Question 1: I'm observing an unexpected peak in my HPLC analysis that grows over time. How can I identify if it's a degradation product?

Answer:

The appearance of a new peak, particularly one that increases in area percentage relative to the parent compound over time, is a classic indicator of degradation. The chemical structure of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine suggests a few likely degradation pathways that can be systematically investigated. The 7-deaza modification generally increases the stability of the N-glycosidic bond compared to standard deoxyadenosine, but the C-I bond on the pyrrolo[2,3-d]pyrimidine core is a potential liability, particularly to light and certain reaction conditions.[1][2][3]

Core Insight: The primary suspect for initial degradation is often deiodination, resulting in the formation of (2S,3R,5S)-7-Deaza-2'-deoxyadenosine. This product would have a lower molecular weight and typically a shorter retention time in reversed-phase HPLC.

Sources

• 1. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Labeling Efficiency of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide provides in-depth troubleshooting advice and frequently asked questions to help you improve the efficiency of your labeling experiments. The methodologies discussed herein are grounded in established principles of organic chemistry and have been validated in numerous research applications.

Core Principles of Labeling 7-Deaza-2'-deoxy-7-iodoadenosine

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a crucial building block in the synthesis of modified oligonucleotides for various diagnostic and therapeutic applications. The 7-iodo substituent on the deazapurine ring offers a versatile handle for introducing a wide range of functionalities, including radiolabels, fluorescent dyes, and other reporter groups, typically via palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura or Stille couplings.

The efficiency of these labeling reactions is paramount for obtaining high-quality probes with high specific activity. Low labeling efficiency can lead to wasted starting material, difficult purification, and unreliable experimental results. This guide will address the common challenges encountered during the labeling of this compound and provide practical solutions to overcome them.

Troubleshooting Guide: A Question-and-Answer Approach

This section is designed to directly address specific issues you may encounter during your labeling experiments.

Low or No Product Formation

Question: I am attempting a Suzuki-Miyaura coupling to label my 7-deaza-2'-deoxy-7-iodoadenosine with a boronic acid derivative, but I am observing very low to no product formation. What are the likely causes and how can I troubleshoot this?

Answer: Low or no product formation in a Suzuki-Miyaura coupling of a nucleoside analog can stem from several factors. Let's break down the most common culprits and their solutions:

• Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Its inactivation is a primary reason for reaction failure.

  • Cause: Palladium(0) catalysts are sensitive to oxidation.[1] Exposure to air can lead to the formation of palladium oxides, which are catalytically inactive. Phosphine ligands are also prone to oxidation.

  • Solution:

    • Use Fresh Reagents: Ensure your palladium catalyst and phosphine ligands are fresh and have been stored under an inert atmosphere (argon or nitrogen).[1]

    • Degas Your Solvents: Thoroughly degas all solvents by bubbling with an inert gas for at least 30 minutes before use.[2]

    • Inert Atmosphere: Set up your reaction under a strict inert atmosphere. This involves using Schlenk techniques or a glovebox.[2]

• Inefficient Oxidative Addition: The first step of the catalytic cycle, oxidative addition of the aryl iodide to the Pd(0) complex, can be sluggish.

  • Cause: While aryl iodides are generally reactive, the electronic properties of the deazapurine ring system can influence this step.

  • Solution:

    • Ligand Choice: Employ electron-rich and bulky phosphine ligands, such as those from the Buchwald-type ligand family (e.g., SPhos, XPhos), which are known to facilitate oxidative addition.[3]

    • Temperature Optimization: Gradually increase the reaction temperature. While higher temperatures can sometimes lead to side reactions, they can also overcome the activation barrier for oxidative addition.[3]

• Problems with Transmetalation: The transfer of the organic group from the boron reagent to the palladium center can be a rate-limiting step.

  • Cause: The boronic acid needs to be activated by a base to form a more nucleophilic boronate species. The choice and quality of the base are critical.

  • Solution:

    • Base Selection: Use a stronger, non-nucleophilic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[3] Ensure the base is finely powdered to maximize its surface area and reactivity.

    • Solvent System: A mixture of an organic solvent (like dioxane or THF) with water is often beneficial. Water can help dissolve the base and facilitate the formation of the active boronate species.[2][3]

• Boronic Acid Decomposition (Protodeboronation): Boronic acids, especially electron-deficient ones, can be unstable under the reaction conditions and undergo protodeboronation, where the boronic acid group is replaced by a hydrogen atom.[1]

  • Cause: This side reaction is often promoted by the presence of water and a strong base.

  • Solution:

    • Milder Base: If protodeboronation is suspected, switch to a milder base like potassium fluoride (KF).[3]

    • Anhydrous Conditions: For particularly sensitive boronic acids, running the reaction under strictly anhydrous conditions with a base like potassium trimethylsilanolate (TMSOK) can be effective.[3]

    • Use of Boronic Esters: Consider using more stable boronic acid derivatives like pinacol esters (BPin) or MIDA esters, which are more resistant to protodeboronation.[1][3]

Multiple Spots on TLC, Including Starting Material

Question: My reaction is showing multiple spots on the TLC plate, including a significant amount of my starting 7-deaza-2'-deoxy-7-iodoadenosine, even after a long reaction time. How can I drive the reaction to completion?

Answer: The presence of starting material and multiple other spots indicates an incomplete or inefficient reaction with potential side reactions. Here's a systematic approach to improve the conversion:

• Reaction Time and Temperature:

  • Cause: The reaction may simply be slow and require more time or a higher temperature to reach completion.

  • Solution:

    • Monitor Progress: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 2-4 hours).

    • Increase Temperature: If the reaction stalls, consider increasing the temperature in increments of 10-20°C.[3]

• Catalyst Loading:

  • Cause: The amount of catalyst may be insufficient to drive the reaction to completion, especially if some of it deactivates over time.

  • Solution:

    • Increase Catalyst Loading: While typically 1-5 mol% of the palladium catalyst is used, increasing the loading to 5-10 mol% can sometimes be beneficial, particularly for challenging substrates.

    • Second Addition of Catalyst: If the reaction stalls, a second portion of the catalyst can be added to the reaction mixture.

• Homocoupling of the Boronic Acid:

  • Cause: The boronic acid can couple with itself to form a biaryl byproduct, consuming the reagent and potentially complicating purification.

  • Solution:

    • Stoichiometry: Use a slight excess of the boronic acid (1.2-1.5 equivalents) relative to the 7-deaza-2'-deoxy-7-iodoadenosine. Avoid a large excess, which can promote homocoupling.

    • Slow Addition: In some cases, slow addition of the boronic acid to the reaction mixture can minimize homocoupling.

Product Instability and Deiodination

Question: I am concerned about the stability of my labeled product. Can the iodine or the newly introduced label be lost during the reaction or workup?

Answer: The stability of both the starting material and the product is a valid concern.

• Deiodination of the Starting Material:

  • Cause: The carbon-iodine bond can be susceptible to cleavage under certain conditions, leading to the formation of the corresponding de-iodinated deazaadenosine. This can be promoted by light, heat, or certain impurities.

  • Solution:

    • Protect from Light: Conduct the reaction in a flask wrapped in aluminum foil.

    • Moderate Temperatures: Avoid excessively high temperatures if possible.

    • High-Purity Reagents: Use high-purity starting materials and solvents to minimize potential side reactions.

• Instability of the Labeled Product:

  • Cause: The stability of the final product depends on the nature of the introduced label. Some functional groups may be sensitive to the reaction conditions or the workup procedure.

  • Solution:

    • Mild Workup: Use a mild aqueous workup. Avoid strongly acidic or basic conditions if your label is sensitive to them.

    • Purification Method: Choose a purification method that is appropriate for your compound's stability. Flash column chromatography on silica gel is common, but for more sensitive compounds, preparative HPLC might be a better option.

Frequently Asked Questions (FAQs)

Q1: What is the best palladium catalyst for labeling 7-deaza-2'-deoxy-7-iodoadenosine?

A1: There is no single "best" catalyst, as the optimal choice depends on the specific coupling partner (boronic acid or organostannane). However, for Suzuki-Miyaura reactions, Pd(PPh₃)₄ and Pd(dppf)Cl₂ are commonly used and effective precatalysts.[3] For more challenging couplings, catalyst systems generated in situ from a palladium source like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) often give superior results.[3]

Q2: How do I choose the right solvent for my labeling reaction?

A2: The polar nature of unprotected nucleosides makes them poorly soluble in many common organic solvents.[4][5] Therefore, polar aprotic solvents like DMF or a mixture of an organic solvent (e.g., 1,4-dioxane, THF) and water are generally preferred.[2][4][5] The aqueous component helps to dissolve the nucleoside and the inorganic base.[4][5]

Q3: How can I monitor the progress of my radiolabeling reaction?

A3: Radio-Thin Layer Chromatography (radio-TLC) is a simple and rapid method for monitoring the progress of radiolabeling reactions.[6][7] By spotting a small aliquot of the reaction mixture on a TLC plate and developing it in an appropriate solvent system, you can separate the radiolabeled product from the unreacted radiolabeled precursor. The distribution of radioactivity on the plate can be visualized using a phosphorimager or a radio-TLC scanner.[6] Radio-HPLC is another powerful technique that provides better resolution and quantification.[6][7]

Q4: What are the best practices for purifying the final radiolabeled product?

A4: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is often the method of choice for purifying radiolabeled nucleosides. It provides excellent resolution and allows for the separation of the desired product from unreacted starting materials and side products.

• Solid-Phase Extraction (SPE): For rapid, small-scale purifications, SPE cartridges can be effective in removing unreacted radiolabel and some impurities.

• Gel Filtration: This technique is useful for separating the labeled oligonucleotide from unincorporated nucleotides.[8]

Q5: My labeled product appears to be degrading over time. How can I improve its stability?

A5: The stability of radiolabeled compounds can be a concern.

• Storage Conditions: Store your purified radiolabeled compound at low temperatures (-20°C or -80°C) and protected from light.

• pH: The pH of the storage solution can be critical. A slightly acidic or neutral pH is often optimal.

• Antioxidants: For some compounds, the addition of a small amount of an antioxidant, such as ethanol or ascorbic acid, can help prevent degradation.

Experimental Protocols & Data Presentation

General Protocol for Suzuki-Miyaura Labeling

This protocol is a general guideline and may require optimization for your specific boronic acid derivative.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (1 equivalent), the boronic acid or boronic ester (1.2-1.5 equivalents), and a finely powdered base (e.g., K₃PO₄, 3 equivalents).

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1 v/v) to the flask. The concentration should typically be in the range of 0.1-0.2 M with respect to the limiting reagent.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 5 mol%) and any additional ligand to the reaction mixture under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by radio-TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or preparative HPLC.

Data Summary: Key Reaction Parameters

Parameter	Recommended Range	Rationale
Catalyst Loading	1-10 mol%	Balances reaction efficiency with cost and potential for side reactions.
Ligand-to-Metal Ratio	1:1 to 4:1	Optimizes catalyst stability and activity.
Base	K₃PO₄, Cs₂CO₃, KF	Strong, non-nucleophilic bases are generally effective.
Solvent	Dioxane/H₂O, THF/H₂O, DMF	Polar solvents or solvent mixtures are needed to dissolve the polar nucleoside.
Temperature	80-110°C	Provides sufficient energy to overcome activation barriers.
Reaction Time	2-24 hours	Varies depending on the reactivity of the coupling partners.

Visualizing the Workflow

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Flowchart

Caption: A systematic approach to troubleshooting low labeling efficiency.

References

• Purification of Labeled Oligonucleotides by Precipitation with Ethanol. (2021). Semantic Scholar.
• Shaughnessy, K. H. (2015). Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides. Molecules, 20(5), 8997-9033.
• Kuntsch, G., et al. (2019). High-throughput radio-TLC analysis. EJNMMI Radiopharmacy and Chemistry, 4(1), 28.
• Sultan, D. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Overcoming low yields in Suzuki coupling with functionalized boronic acids. (2025). Benchchem.
• Shaughnessy, K. H. (2015). Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides.
• 7-Deaza-2'-deoxy-7-iodoadenosine. MedchemExpress.com.
• Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling with Methyl 4-Boronobenzo
• Peko, T. D., et al. (2020). A rapid and systematic approach for the optimization of radio-TLC resolution. EJNMMI Radiopharmacy and Chemistry, 5(1), 19.
• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit.
• Palladium-catalyzed modification of nucleosides, nucleotides and oligonucleotides. (2018). De Gruyter.
• Bigge, C. F., et al. (1990). Palladium-catalyzed coupling reactions of uracil nucleosides and nucleotides. Journal of the American Chemical Society, 112(22), 8081-8083.
• Failed suzuki coupling, any suggenstions? (2024). Reddit.
• Shaughnessy, K. H. (2015). Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides. Semantic Scholar.
• Regioselective Syntheses of 7Halogenated 7-Deazapurine Nucleosides Related to 2Amino7-deaza-2′-deoxyadenosine and 7-Deaza-2′-deoxyisoguanosine. (2009).
• Grosjean, H., et al. (2004). Detection and quantification of modified nucleotides in RNA using thin-layer chromatography. Methods in Molecular Biology, 265, 347-373.
• Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7‐Deazapurine Nucleobases and Their Post‐synthetic Modifications through the Suzuki‐Miyaura Cross‐Coupling Reactions. (2018).
• Pohl, R., et al. (2007). An efficient synthesis of 7-functionalized 7-deazapurine beta-D- Or beta-L-ribonucleosides: glycosylation of pyrrolo[2,3-D]pyrimidines with 1-O-acetyl-2,3,5-tri-O-benzoyl-D-Or L-ribofuranose. Nucleosides, Nucleotides & Nucleic Acids, 26(6-7), 603-606.
• Srivatsan, S. G., et al. (2016). Posttranscriptional Suzuki-Miyaura Cross-Coupling Yields Labeled RNA for Conformational Analysis and Imaging. Methods in Enzymology, 572, 269-293.
• Davis, D. R., et al. (2013). DNA Modification under Mild Conditions by Suzuki–Miyaura Cross-Coupling for the Generation of Functional Probes. Chemistry - A European Journal, 19(34), 11138-11142.
• Seela, F., & Giller, G. (2017). Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. Medicinal Research Reviews, 37(5), 1146-1189.
• New Flexible Analogues of 8-Aza-7-deazapurine Nucleosides as Potential Antibacterial Agents. (2023). MDPI.
• Analysis of natural nucleosides and their derivatives by thin-layer chromatography. (2012).
• 7-Deaza-2'-deoxy-7-iodoadenosine. Biosynth.
• DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. (2022). Frontiers in Chemistry, 10, 908816.
• 7-Deaza-7-iodo-2'-deoxyadenosine. BOC Sciences.
• Buchwald, S. L., et al. (2005). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Rosemeyer, H., et al. (2005). Halogenated 7-deazapurine nucleosides: stereoselective synthesis and conformation of 2′-deoxy-2′-fluoro-β-d-arabinonucleosides. Organic & Biomolecular Chemistry, 3(21), 3986-3994.
• 7-Deaza-2'-deoxy-7-iodoadenosine. Biosynth.
• 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. (2001). Nucleic Acids Research, 29(15), e77.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. High-throughput radio-TLC analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A rapid and systematic approach for the optimization of radio-TLC resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Introduction

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic nucleoside analog. As a derivative of deoxyadenosine, its primary, or "on-target," mechanism of action is expected to be the disruption of nucleic acid synthesis. Upon intracellular phosphorylation to its triphosphate form, it can be recognized by DNA polymerases and incorporated into DNA, leading to chain termination and the inhibition of replication.[1] This property underlies its potential as an antiviral and anticancer agent.[2]

However, like many small molecules designed to interact with fundamental cellular processes, the possibility of "off-target" effects is a critical consideration for researchers. Off-target interactions occur when a compound modulates the activity of proteins other than its intended target, which can lead to unexpected experimental outcomes, data misinterpretation, and potential cytotoxicity.[3] This guide provides a framework for identifying, understanding, and troubleshooting potential off-target effects of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Frequently Asked Questions (FAQs)

Q1: What is the expected on-target effect of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

The expected on-target effect is the inhibition of DNA synthesis. After being anabolized to the triphosphate form by cellular kinases, it acts as a substrate for DNA polymerases. Its incorporation into a growing DNA strand should lead to the termination of chain elongation, thereby arresting DNA replication and consequently, cell proliferation.[1]

Q2: Why is it crucial to consider off-target effects for this compound?

As a purine analog, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine has the potential to interact with a broad range of purine-binding proteins beyond DNA polymerases.[3] The most notable of these are protein kinases, which utilize ATP, a natural purine nucleoside triphosphate. Unintended inhibition of kinases or other ATP-dependent enzymes can lead to a variety of cellular effects that are independent of DNA synthesis inhibition, confounding data interpretation.[3]

Q3: What are the potential indicators of an off-target effect in my experiment?

Key indicators that you may be observing an off-target effect include:

• Unexpected Cellular Phenotypes: Changes in cell morphology, adhesion, or signaling pathways that cannot be readily explained by the arrest of DNA replication.

• Discrepancy in Potency: A significant difference between the concentration required to inhibit purified DNA polymerase (biochemical IC50) and the concentration needed to achieve a cellular effect (cellular EC50).[3]

• Rapid Onset of Effects: Some off-target effects, such as the inhibition of certain kinases, may manifest more rapidly than the consequences of DNA synthesis arrest, which often requires progression through the cell cycle.

• Inconsistent Results with Other DNA Synthesis Inhibitors: If other well-characterized DNA synthesis inhibitors (e.g., aphidicolin, cytarabine) do not reproduce the phenotype observed with your compound, an off-target mechanism is likely.

Q4: How can I begin to distinguish between on-target and off-target effects?

A multi-pronged approach is recommended:

• Dose-Response Analysis: Establish a clear dose-response curve for your observed phenotype. Off-target effects often occur at higher concentrations than on-target effects.

• Use of Controls: Compare the cellular effects of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine with a structurally unrelated DNA synthesis inhibitor.

• Rescue Experiments: A "rescue" experiment can provide strong evidence for an on-target effect. For example, if the compound's toxicity can be mitigated by the addition of a natural deoxynucleoside that competes for uptake and/or incorporation, it supports an on-target mechanism.

• Target Engagement: Use an assay like the Cellular Thermal Shift Assay (CETSA) to confirm that the compound is interacting with its intended target (or a suspected off-target) in a cellular context.[4]

Troubleshooting Guide for Unexpected Experimental Results

This section addresses common issues encountered when using (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and provides a logical workflow for their investigation.

Scenario 1: You observe an unexpected cellular phenotype (e.g., rapid changes in morphology, apoptosis induction at low concentrations, or modulation of a specific signaling pathway).

This is a strong indicator of a potential off-target effect. The following workflow can help you dissect the observation.

Caption: Troubleshooting workflow for unexpected cellular phenotypes.

Scenario 2: The compound shows high potency in a biochemical DNA polymerase assay but is much less potent in a cellular proliferation assay.

This discrepancy is common and can arise from several factors within the cellular environment.

Potential Cause	Troubleshooting Steps
Poor Cell Permeability	The compound may not efficiently cross the cell membrane. Consider using a cell line with known high expression of nucleoside transporters.
Metabolic Inactivation	The compound may be rapidly metabolized to an inactive form. Perform time-course experiments to assess the duration of the effect.
Insufficient Anabolism	The conversion of the nucleoside to its active triphosphate form may be inefficient in your cell line. Measure the intracellular levels of the triphosphate metabolite via LC-MS/MS if possible.
Drug Efflux	The compound may be a substrate for efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell. Co-treatment with a known efflux pump inhibitor (e.g., verapamil) can help diagnose this issue.

Scenario 3: You observe significant cytotoxicity that appears unrelated to cell cycle arrest.

While inhibition of DNA synthesis is ultimately cytotoxic, some off-target effects can induce cell death through alternative mechanisms.

• Mitochondrial Toxicity: Some nucleoside analogs can interfere with mitochondrial DNA polymerase (Polγ), leading to mitochondrial dysfunction. Assess mitochondrial health using assays for membrane potential (e.g., TMRE staining) or reactive oxygen species (ROS) production.

• Kinase Inhibition: Inhibition of critical survival kinases (e.g., AKT) can trigger apoptosis. Screen a panel of key survival and stress-related kinases via western blot to assess their phosphorylation status.

• General Cellular Stress: The compound might be inducing a general stress response. Examine markers of the unfolded protein response (UPR) or other stress pathways.

Experimental Protocols

Protocol 1: On-Target Validation - DNA Synthesis Inhibition Assay (EdU Incorporation)

This protocol uses the click chemistry-based detection of 5-ethynyl-2'-deoxyuridine (EdU) to quantify active DNA synthesis.

• Cell Seeding: Plate cells in a 96-well plate at a density that ensures they are in the logarithmic growth phase during the experiment. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in culture medium. Include a vehicle control (e.g., DMSO) and a positive control for DNA synthesis inhibition (e.g., 1 µM Gemcitabine).

• Incubation: Treat cells with the compound for a duration appropriate for your cell line's doubling time (e.g., 24 hours).

• EdU Labeling: Add EdU to the culture medium at a final concentration of 10 µM and incubate for an additional 2-4 hours.

• Fixation and Permeabilization: Wash cells with PBS, then fix with 4% paraformaldehyde for 15 minutes. Permeabilize with 0.5% Triton™ X-100 in PBS for 20 minutes.

• Click Chemistry Reaction: Prepare the click reaction cocktail according to the manufacturer's instructions (e.g., containing a fluorescent azide). Incubate the cells with the cocktail for 30 minutes in the dark.

• Nuclear Staining: Stain cell nuclei with Hoechst 33342 or DAPI.

• Imaging and Analysis: Acquire images using a high-content imager or fluorescence microscope. Quantify the intensity of the EdU signal within the nuclear region. A reduction in EdU signal indicates inhibition of DNA synthesis.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is used to verify that a compound binds to its target protein in intact cells, as binding stabilizes the protein against heat-induced denaturation.[5]

• Cell Culture and Treatment: Culture cells to ~80% confluency. Treat the cells with the desired concentration of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine or vehicle for 1-2 hours.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in PBS supplemented with a protease inhibitor cocktail.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. Include an unheated control.

• Cell Lysis: Lyse the cells by three freeze-thaw cycles (e.g., liquid nitrogen followed by a 25°C water bath).

• Centrifugation: Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated, denatured protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Protein Analysis: Collect the supernatant and analyze the amount of a suspected target protein (e.g., a specific DNA polymerase subunit or a candidate off-target kinase) by Western blot or another protein quantification method.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift of the melting curve to a higher temperature in the drug-treated samples indicates target engagement.

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

Summary of Potential On- and Off-Target Effects

Target Class	Potential Effect	Suggested Validation Assays
ON-TARGET
DNA Polymerases	Inhibition of DNA replication, cell cycle arrest (S-phase).	EdU incorporation assay, cell cycle analysis by flow cytometry.
POTENTIAL OFF-TARGETS
Protein Kinases	Modulation of signaling pathways, altered cell morphology, apoptosis.	Kinase profiling screen, phospho-specific Western blots.
Mitochondrial Polymerase γ	Mitochondrial dysfunction, increased ROS, ATP depletion.	Mitochondrial membrane potential assay (e.g., TMRE), ROS measurement.
Purine Salvage Pathway Enzymes	Altered nucleotide pools.	Metabolomic analysis of nucleotide levels.
Nucleoside Transporters	Competitive inhibition of natural nucleoside uptake.	Radiolabeled nucleoside uptake assays.

References

• Controlling miRNA-like Off-target Effects of an siRNA with Nucleobase Modifications. PMC. [Link]

• Controlling miRNA-like off-target effects of an siRNA with nucleobase modifications. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Nucleoside Analogs in the Study of the Epitranscriptome. PMC. [Link]

• Nucleoside Analogs: Cellular Pharmacology, Mechanisms of Action, and S. Taylor & Francis. [Link]

• Identification of a nucleoside analog active against adenosine kinase–expressing plasma cell malignancies. NIH. [Link]

• Selective protection of tubercidin toxicity by nitrobenzyl thioinosine in normal tissues but not in human neuroblastoma cells. PubMed. [Link]

• Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. Promega Connections. [Link]

• A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. PMC. [Link]

• Monitoring drug–target interactions through target engagement-mediated amplification on arrays and in situ. Nucleic Acids Research | Oxford Academic. [Link]

• Techniques used to study the DNA polymerase reaction pathway. PMC. [Link]

• Identification of natural compounds tubercidin and lycorine HCl against small‐cell lung cancer and BCAT1 as a therapeutic target. NIH. [Link]

• Efficacy of the tubercidin antileishmania action associated with an inhibitor of the nucleoside transport. PubMed. [Link]

• Identification of natural compounds tubercidin and lycorine HCl against small-cell lung cancer and BCAT1 as a therapeutic target. PubMed. [Link]

• An Off-Target Effect in Genome Editing Defined. YouTube. [Link]

• DNA Polymerases as Therapeutic Targets. PMC. [Link]

• 7-Deaza-2'-deoxyguanosine allows PCR and sequencing reactions from CpG islands. PubMed Central. [Link]

Sources

• 1. DNA Polymerases as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 7-Deaza-2'-deoxyguanosine allows PCR and sequencing reactions from CpG islands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. promegaconnections.com [promegaconnections.com]

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine Cytotoxicity Assessment

Welcome to the technical support center for the cytotoxicity assessment of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) related to the experimental use of this potent nucleoside analog.

I. Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the fundamental properties, mechanism of action, and handling of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Q1: What is (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and what is its primary mechanism of action?

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a synthetic deoxynucleoside analog. As a purine analog, its primary mechanism of action is believed to be the inhibition of nucleic acid synthesis. After cellular uptake, it is phosphorylated to its active triphosphate form. This triphosphate metabolite can then be incorporated into DNA, leading to chain termination and stalling of replication forks. This disruption of DNA replication and repair ultimately triggers apoptotic cell death.

Q2: What are the main applications of this compound in research?

This compound is primarily investigated for its potential antiviral and anticancer properties. Its ability to interfere with DNA synthesis makes it a candidate for therapies targeting rapidly proliferating cells, such as cancer cells, or for inhibiting viral replication.

Q3: How should I properly handle and store (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

For long-term storage, the lyophilized powder should be stored at -20°C. For preparing stock solutions, dimethyl sulfoxide (DMSO) is a commonly used solvent. Once dissolved, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. It is advisable to protect the compound from light.

Q4: What are the expected cytotoxic concentration ranges for this compound?

The half-maximal inhibitory concentration (IC50) of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine can vary significantly depending on the cell line and the duration of the assay. While specific IC50 values for this exact isomer are not widely published, related 7-deazapurine nucleoside analogs have shown potency in the micromolar to nanomolar range in various cancer cell lines.

Compound Class	Typical IC50 Range (µM)	Cell Lines
7-Deazapurine Nucleoside Analogs	0.1 - 50	Various cancer cell lines (e.g., MCF-7, HCT-116, HeLa)[1][2][3][4]

It is crucial to perform a dose-response experiment to determine the optimal concentration range for your specific cell model.

II. Troubleshooting Experimental Issues

This section provides guidance on common challenges encountered during the cytotoxicity assessment of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Q1: I am observing high variability in my cytotoxicity assay results between replicates. What could be the cause?

High variability can stem from several factors:

• Uneven Cell Seeding: Ensure a homogenous single-cell suspension before plating. "Edge effects" in multi-well plates can also contribute to variability; consider not using the outer wells for experimental data.

• Compound Precipitation: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, like many organic compounds, may have limited solubility in aqueous media. Visually inspect your treatment media for any signs of precipitation. If observed, you may need to adjust the final DMSO concentration (typically kept below 0.5%) or use a different solubilization method.

• Inconsistent Incubation Times: Adhere strictly to the planned incubation times for both compound treatment and assay reagent addition.

Q2: My untreated control cells are showing low viability. What should I do?

Low viability in control wells points to a problem with your cell culture conditions or assay setup:

• Cell Health: Ensure your cells are in the logarithmic growth phase and are not over-confluent. Use cells with a low passage number.

• Contamination: Visually inspect your cultures for any signs of microbial contamination.

• Reagent Toxicity: Some assay reagents can be toxic to certain cell lines. If you suspect this, you can try reducing the incubation time with the reagent.

Q3: How can I be sure that the observed cytotoxicity is due to the intended mechanism of action and not off-target effects?

This is a critical consideration for any purine analog. Due to their structural similarity to ATP, off-target effects on kinases are a possibility.[5] To address this:

• Use the Lowest Effective Concentration: This minimizes the risk of engaging lower-affinity off-targets.

• Employ Orthogonal Assays: Confirm your findings using different cytotoxicity assays that measure distinct cellular parameters (e.g., metabolic activity with MTT vs. membrane integrity with LDH release).

• Rescue Experiments: If the compound is hypothesized to inhibit a specific enzyme, a rescue experiment can be performed. For example, if the compound targets an enzyme in the purine synthesis pathway, supplementing the media with the downstream product might reverse the cytotoxic effects.[5]

III. Experimental Protocols & Workflows

A. General Experimental Workflow for Cytotoxicity Assessment

Caption: General workflow for assessing cytotoxicity.

B. Detailed Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and incubate for the desired duration (e.g., 48 or 72 hours). Include vehicle-only controls.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the media and add 100-200 µL of a solubilizing agent (e.g., DMSO) to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

C. Detailed Protocol: Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of the compound for the chosen duration.

• Cell Harvesting: Harvest the cells, including any floating cells from the supernatant.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

IV. Signaling Pathway Visualization

Hypothesized Apoptotic Pathway

As a nucleoside analog, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine likely induces apoptosis through the intrinsic, or mitochondrial, pathway.

Caption: Hypothesized intrinsic apoptosis pathway.

V. References

• IC50 values for compounds 1 and 2 in various cancer cell lines and a... ResearchGate. Available at: [Link]

• Compounds 5-7 inhibit cancer cell proliferation. (A) IC 50 values for... ResearchGate. Available at: [Link]

• The IC50 values expressed in (µM) of the target compounds against the MCF-7, HCT-116, and HepG-2 tumor cells. ResearchGate. Available at: [Link]

• 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain. ResearchGate. Available at: [Link]

• IC 50 values against MCF-7, MDA-MB-231, and HaCaT cell lines for... ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support center for the purification of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the purification of this important nucleoside analog. Our goal is to equip you with the necessary knowledge to overcome common challenges and achieve high-purity material for your research and development endeavors.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the purification of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Q1: What are the most common methods for purifying (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

A1: The most prevalent and effective methods for purifying (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine are High-Performance Liquid Chromatography (HPLC) and silica gel column chromatography.[1] HPLC, particularly reversed-phase (RP-HPLC), is often the method of choice for achieving high purity suitable for demanding applications.[2][3][4]

Q2: What are the likely impurities I might encounter during purification?

A2: Impurities can originate from the synthetic route. Common impurities include unreacted starting materials such as 7-deaza-2'-deoxyadenosine, iodinating reagents like N-iodosuccinimide (NIS), and related byproducts from the synthesis.[5] Additionally, you might find small amounts of diastereomers or degradation products.

Q3: How can I assess the purity of my final product?

A3: A multi-pronged approach is recommended for purity assessment. High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential for confirming the chemical identity and assessing purity.[6][7] Analytical RP-HPLC with UV detection is a powerful tool for quantifying purity and detecting minor impurities.

Q4: My compound seems to be degrading during purification. What can I do?

A4: Nucleoside analogs can be sensitive to prolonged exposure to acidic or basic conditions and elevated temperatures.[6][8] If you suspect degradation, consider using buffered mobile phases for HPLC and avoid harsh conditions during workup and purification. Storing the compound in a cool, dark, and dry place is also crucial.[9]

Q5: Can I use ion-exchange chromatography for purification?

A5: Yes, ion-exchange chromatography (IEC) can be a viable option, especially for separating charged impurities or if the target molecule itself carries a charge.[10][11] Anion-exchange chromatography, in particular, separates oligonucleotides and their analogs based on the negative charges of the phosphate backbone.[10][11]

II. Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the purification of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

A. HPLC Troubleshooting

High-Performance Liquid Chromatography is a powerful purification technique, but it can present challenges. Here's how to address common problems:

• Possible Causes:

  • Secondary Interactions: The basic nature of the adenine moiety can lead to interactions with residual acidic silanol groups on the silica-based stationary phase of the HPLC column, causing peak tailing.[12]

  • Column Overload: Injecting too much sample can lead to peak distortion.

  • Inappropriate Mobile Phase pH: If the mobile phase pH is too close to the pKa of the compound, it can exist in both ionized and non-ionized forms, leading to poor peak shape.

  • Sample Solvent Mismatch: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.[12]

  • Column Void or Contamination: A void at the column inlet or contamination can disrupt the flow path and lead to distorted peaks.[13][14]

• Solutions:

  • Mobile Phase Modification: Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase to mask the silanol groups. Alternatively, use a mobile phase with a lower pH to protonate the basic sites on the analyte.

  • Reduce Sample Concentration: Dilute your sample and inject a smaller volume.

  • Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the pKa of your compound.

  • Match Sample Solvent: Dissolve your sample in the initial mobile phase or a weaker solvent.

  • Column Maintenance: If you suspect a column issue, try flushing the column or replacing it with a new one. Using a guard column can help prolong the life of your analytical column.[12]

• Possible Causes:

  • Insufficient Resolution: The chosen column and mobile phase may not be providing enough selectivity to separate the target compound from closely related impurities.

  • Similar Polarity of Compounds: Impurities with polarities very similar to the product will be difficult to separate.

• Solutions:

  • Optimize the Gradient: A shallower gradient can improve the separation of closely eluting peaks.

  • Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation.

  • Try a Different Column: A column with a different stationary phase (e.g., a phenyl-hexyl or a polar-embedded phase) might provide the necessary selectivity.

  • Adjust Mobile Phase pH: Altering the pH can change the ionization state of the analyte and impurities, potentially improving separation.

B. Silica Gel Column Chromatography Troubleshooting

• Possible Causes:

  • Inappropriate Solvent System: The chosen eluent may be too polar or not polar enough, leading to either no retention or no elution of the compound.

  • Column Overloading: Applying too much crude material to the column.

  • Improper Column Packing: Channels or cracks in the silica bed can lead to poor separation.

• Solutions:

  • Optimize the Solvent System: Use Thin Layer Chromatography (TLC) to screen for an optimal solvent system that gives a retention factor (Rf) of around 0.2-0.3 for the target compound.

  • Reduce the Load: Use a larger column or reduce the amount of material being purified.

  • Repack the Column: Ensure the silica gel is packed uniformly without any air bubbles or cracks.

• Possible Causes:

  • Acidity of Silica Gel: The acidic nature of silica gel can cause degradation of sensitive compounds.

  • Prolonged Exposure: Long purification times can lead to product degradation.

• Solutions:

  • Neutralize the Silica: The silica gel can be pre-treated with a base, such as triethylamine, by adding a small amount to the eluent.

  • Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral) or a bonded silica phase.

  • Work Quickly: Optimize the separation to minimize the time the compound spends on the column.

III. Experimental Protocols

Here are detailed step-by-step methodologies for the purification of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Protocol 1: Reversed-Phase HPLC Purification

This protocol is designed for high-purity final purification.

1. HPLC System and Column:

• System: A preparative or semi-preparative HPLC system equipped with a UV detector.
• Column: A C18 reversed-phase column is a good starting point. Dimensions will depend on the scale of purification (e.g., 10 x 250 mm for semi-preparative).

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
• Mobile Phase B: 0.1% TFA in acetonitrile.
• Note: The use of an ion-pairing agent like TFA can improve peak shape for basic compounds.

3. Gradient Elution Program:

Time (min)	% Mobile Phase B	Flow Rate (mL/min)
0	5	4
30	50	4
35	95	4
40	95	4
41	5	4
50	5	4

4. Sample Preparation and Injection:

• Dissolve the crude product in a minimal amount of a mixture of Mobile Phase A and B (e.g., 95:5 A:B).
• Filter the sample through a 0.45 µm syringe filter before injection.
• Inject the sample onto the column.

5. Fraction Collection and Analysis:

• Monitor the elution profile at a suitable wavelength (e.g., 260 nm).
• Collect fractions corresponding to the main peak.
• Analyze the collected fractions by analytical HPLC to confirm purity.

6. Post-Purification Work-up:

• Combine the pure fractions.
• Remove the organic solvent (acetonitrile) under reduced pressure.
• Lyophilize the remaining aqueous solution to obtain the purified product as a solid.

Protocol 2: Silica Gel Column Chromatography

This protocol is suitable for initial purification of larger quantities of crude material.

1. Column Preparation:

• Choose an appropriately sized glass column.
• Prepare a slurry of silica gel in the starting eluent.
• Carefully pack the column with the slurry, ensuring a uniform bed.

2. Solvent System Selection:

• Use TLC to determine a suitable solvent system. A good starting point is a mixture of dichloromethane (DCM) and methanol (MeOH). A gradient elution from 100% DCM to a mixture of DCM:MeOH (e.g., 95:5 or 90:10) is often effective.

3. Sample Loading:

• Dissolve the crude product in a minimal amount of the starting eluent or a slightly more polar solvent.
• Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading) and carefully apply it to the top of the column.

4. Elution and Fraction Collection:

• Begin elution with the starting solvent system.
• Gradually increase the polarity of the eluent.
• Collect fractions and monitor their composition by TLC.

5. Product Isolation:

• Combine the fractions containing the pure product.
• Evaporate the solvent under reduced pressure to obtain the purified compound.

IV. Visualizations

Purification Workflow

Caption: General workflow for the purification and analysis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

HPLC Troubleshooting Logic

Caption: A logical approach to troubleshooting common HPLC issues.

V. References

• Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography. (URL not available)

• Kerkhoff, D., et al. (2025). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. [Link]

• Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. (URL not available)

• Oligonucleotides analysis by Ion Exchange Chromatography and Effects of pH Changes in the Mobile Phase on Separation. Shimadzu. (URL not available)

• Oligonucleotide Purification using Ion Pair Reversed-Phase Liquid Chromatography. Agilent. (URL not available)

• Technical Support Center: Optimizing HPLC Peak Resolution for Nucleoside Analogs. Benchchem. (URL not available)

• Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. Request PDF. ResearchGate. (URL not available)

• Solutions for Oligonucleotide Analysis and Purification. Part 2: Reversed Phase Chromatography. (URL not available)

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. (URL not available)

• Solutions for Oligonucleotide Analysis and Purification. (URL not available)

• Application Notes and Protocols for Solid-Phase Synthesis of 7-deaza-dG Modified Oligonucleotides. Benchchem. (URL not available)

• Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. (URL not available)

• Tips and Tricks of HPLC System Troubleshooting. Agilent. (URL not available)

• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. (URL not available)

• US6906185B1 - Derivatives of 7-deaza -2′-deoxyguanosine-5'-triphosphate, preparation and use thereof - Google Patents.

• Purification and characterisation of oligonucleotides. ATDBio. [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. atdbio.com [atdbio.com]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 [biosynth.com]
• 10. shimadzu.com [shimadzu.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]

optimizing (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine concentration for assays

Welcome to the technical support guide for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This resource is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting strategies for optimizing the use of this potent nucleoside analog in your assays. Our goal is to move beyond simple protocols and explain the causal relationships behind experimental choices, ensuring your results are both accurate and reproducible.

Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and characteristics of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Q1: What is (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and what is its general mechanism of action?

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a modified deoxynucleoside, structurally related to deoxyadenosine.[1] The key modifications—the replacement of nitrogen at the 7-position with a carbon (a "deaza" modification) and the addition of an iodine atom—confer unique properties. The 7-deaza modification is known to increase the stability of the glycosidic bond and can alter the molecule's interaction with target enzymes.[2]

While this specific isomer is often used as a building block for synthesizing other active compounds or modified oligonucleotides[3][4], the broader class of 7-deaza-adenosine analogs exhibits significant biological activities. Depending on other structural modifications, these analogs can act as:

• Inhibitors of Viral Polymerases: The triphosphate form of some analogs can compete with natural nucleotides, inhibiting viral RNA-dependent RNA polymerases (RdRp) and acting as chain terminators in viral replication.[5][6][7]

• Substrates for Cellular Kinases: Like other nucleoside analogs, it likely requires intracellular phosphorylation by cellular kinases (e.g., adenosine kinase) to its active triphosphate form.[8][9] This phosphorylation step is critical for its biological activity.

• Antiproliferative Agents: By interfering with DNA and RNA synthesis, these compounds can inhibit the growth of cancer cells.[1][10]

Q2: How do I properly dissolve and store this compound?

Proper handling is critical to ensure compound integrity and experimental reproducibility. Based on supplier data sheets and best practices, follow these guidelines:

Parameter	Recommendation	Rationale & Expert Insight
Solvent	High-purity, anhydrous DMSO	The compound is highly soluble in DMSO (≥ 50 mg/mL or ~133 mM).[3][4] Using hygroscopic (water-containing) DMSO will significantly reduce solubility and can lead to compound precipitation upon dilution in aqueous assay buffers. Always use a fresh, unopened bottle or aliquots of anhydrous DMSO.
Stock Concentration	10-50 mM	A high-concentration stock minimizes the volume of DMSO added to your assay, reducing solvent-induced artifacts. A 10 mM stock is a practical starting point for most applications.
Dissolution Method	Ultrasonic agitation may be required.[3]	This is not a simple "dissolve on vortex" compound. If you observe particulates, sonication in a water bath for 5-10 minutes is recommended to ensure complete dissolution.
Storage (Stock)	-80°C for up to 6 months ; -20°C for up to 1 month.[4]	Store in small, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound. Protect from light.[4]
Storage (Diluted)	Prepare fresh for each experiment.	Diluted solutions in aqueous buffers are not recommended for long-term storage. Compound stability can be compromised, and it may be susceptible to adsorption to plasticware.

Q3: My compound precipitates when I add it to my aqueous cell culture media or assay buffer. What's wrong?

This is a classic solubility problem. The issue almost always arises from either "crashing out" of the DMSO stock or exceeding the aqueous solubility limit.

• Problem: High concentration DMSO stock is added too quickly to the aqueous buffer without sufficient mixing.

• Solution: Add the DMSO stock drop-wise to your buffer while vortexing or stirring vigorously. This gradual introduction allows for better dispersion and prevents localized high concentrations that lead to precipitation.

• Problem: The final concentration in your assay exceeds the compound's aqueous solubility.

• Solution: Check the final DMSO concentration in your assay. It should typically be kept below 0.5% (v/v) to maintain solubility and avoid solvent toxicity to cells. If precipitation persists even with proper mixing, you may need to lower the final concentration of the test compound.

Part 2: The Optimization Workflow: A Step-by-Step Guide

Optimizing the concentration of any bioactive compound is a multi-step process. The goal is to find a concentration that elicits the desired biological effect (e.g., enzyme inhibition, antiviral activity) without causing off-target toxicity that would confound the results.

Below is a logical workflow to guide you from initial range-finding to selecting a final, validated concentration.

Caption: Workflow for optimizing compound concentration.

Protocol 1: Determining Maximum Non-Toxic Concentration (MNTC)

Rationale: Before assessing the specific activity of the compound, you must first identify the concentration range where it does not kill or stress the cells. Performing a functional assay on unhealthy cells can produce misleading artifacts.[11]

Methodology (Example using MTT Assay):

• Cell Seeding: Seed your chosen cell line into a 96-well plate at a pre-optimized density and allow cells to adhere overnight.[12]

• Compound Preparation: Prepare a 2X serial dilution series of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in culture medium. A broad range is recommended for the first pass (e.g., 100 µM down to ~50 nM).

• Treatment: Remove the old medium from the cells and add the compound-containing medium. Include "untreated" (medium only) and "vehicle control" (medium with the highest concentration of DMSO, e.g., 0.5%) wells.

• Incubation: Incubate for a period relevant to your planned functional assay (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C. Viable cells with active metabolism will convert MTT to a purple formazan product.

• Solubilization: Add solubilization solution (e.g., acidified isopropanol or DMSO) to dissolve the formazan crystals.

• Readout: Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Analysis: Normalize the data to the vehicle control (set to 100% viability). The MNTC is the highest concentration that shows no statistically significant decrease in cell viability (e.g., >90% viability).

Part 3: Troubleshooting Common Assay Problems

This section provides solutions to specific issues you may encounter during your experiments.

Q4: My signal-to-noise ratio is poor in my enzyme inhibition assay. What are the likely causes?

A low signal-to-noise ratio can be caused by either high background or a weak signal. A systematic approach is needed to diagnose the root cause.[13]

Caption: Decision tree for troubleshooting high background.

Q5: I've determined the MNTC, but I see very little activity in my functional assay even at the highest non-toxic concentrations. Why?

This suggests the compound is either not reaching its target or is not potent enough in the chosen system.

• Cell Permeability Issues: The compound may not efficiently cross the cell membrane. While not a direct solution, this is a common reason for discrepancies between biochemical assays (with purified protein) and cell-based assays.

• Insufficient Phosphorylation: As a nucleoside analog, its activity is likely dependent on conversion to the triphosphate form.[6] If the cell line used has low levels of the required kinase(s) (e.g., adenosine kinase), the active form of the drug will not be generated. Consider using a cell line known to have high kinase activity or performing an in vitro kinase assay.[9][14]

• Target Not Expressed or Engaged: Confirm that your cell line expresses the intended target protein at sufficient levels.

• Compound Stability in Media: The compound might be unstable in the cell culture medium over the long incubation period. Consider reducing the incubation time or replenishing the compound.[15] The presence of serum proteins can also sometimes bind to and sequester the compound, reducing its effective concentration.[16]

Q6: How do I generate a reliable IC50/EC50 value?

An IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) is the standard measure of a compound's potency. Generating a reliable value requires careful experimental design.[17][18]

Protocol 2: Generating a Refined Dose-Response Curve

Rationale: A preliminary IC50/EC50 is determined from your broad-range screen. A refined experiment using a narrower concentration range provides a more accurate value.

Methodology:

• Select Concentration Range: Based on your preliminary data, choose a range of 8-12 concentrations centered around the estimated IC50/EC50. For example, if the preliminary IC50 is 1 µM, you might test concentrations from 10 µM down to 10 nM. Ensure all concentrations are below the MNTC.

• Perform Assay: Run your functional assay (e.g., enzyme activity, viral inhibition) with the refined concentration series. Include appropriate positive and negative controls.

• Data Normalization: Convert your raw data into a percentage response.

  • For inhibition assays: Set the "no inhibitor" control to 100% activity and the "maximal inhibition" control (or highest compound concentration if it gives a full effect) to 0% activity.

  • For activation assays: Set the "no compound" control to 0% effect and the "maximal activation" control to 100% effect.

• Non-Linear Regression: Plot the % response versus the log of the compound concentration. Fit the data using a non-linear regression model, typically a four-parameter logistic (4PL) equation.[19]

• Determine IC50/EC50: The IC50/EC50 is the concentration at which the response is 50% of the maximum. This value is calculated by the analysis software.

Example Dose-Response Data Table:

Log [Compound] (M)	[Compound] (µM)	% Inhibition (Rep 1)	% Inhibition (Rep 2)	% Inhibition (Rep 3)
-8.0	0.01	2.5	3.1	2.8
-7.5	0.03	8.9	10.2	9.5
-7.0	0.10	25.4	28.1	26.3
-6.5	0.32	48.9	51.5	50.1
-6.0	1.00	75.6	73.9	74.8
-5.5	3.16	92.1	90.8	91.5
-5.0	10.00	98.2	99.1	98.7

This structured approach will ensure that you select a concentration for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine that is both biologically active and experimentally valid, forming a solid foundation for your research.

References

• Warren, T. K., et al. (2010). Synthesis of a 6-Methyl-7-Deaza Analogue of Adenosine that Potently Inhibits Replication of Polio and Dengue Viruses. ACS Medicinal Chemistry Letters. Available at: [Link]

• Olsen, D. B., et al. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy, 48(10), 3944–3953. Available at: [Link]

• Vila, T., et al. (2023). Antiviral and Immunomodulatory Effects of 7-Deaza-2-methyladenosine (7DMA) in a Susceptible Mouse Model of Usutu Virus Infection. MDPI. Available at: [Link]

• Lee, H., et al. (2023). Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors. MDPI. Available at: [Link]

• NOVOCIB. (n.d.). Adenosine Kinase Assay Kit. Retrieved from [Link]

• Olsen, D. B., et al. (2004). A 7-deaza-adenosine analog is a potent and selective inhibitor of hepatitis C virus replication with excellent pharmacokinetic properties. PubMed. Available at: [Link]

• BellBrook Labs. (n.d.). Adenosine Kinase Assay. Retrieved from [Link]

• Biocompare. (2018). Ten Tips for Optimizing Cell-Based Assays. Retrieved from [Link]

• Kirpekar, F., et al. (1999). Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. Nucleic Acids Research. Available at: [Link]

• American Research Products, Inc. (n.d.). Elisa troubleshooting tips – High background. Retrieved from [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Retrieved from [Link]

• ResearchGate. (2019). How do you find IC50 for a 7-day treatment?. Retrieved from [Link]

• Zhang, J. H., et al. (2014). Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. The AAPS Journal. Available at: [Link]

• Lioi, M. B., et al. (2009). The effect of serum withdrawal on the protein profile of quiescent human dermal fibroblasts in primary cell culture. PubMed. Available at: [Link]

• Azure Biosystems. (n.d.). In-cell Western Assays for IC50 Determination. Retrieved from [Link]

Sources

• 1. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | D-0050 [biosynth.com]
• 2. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A 7-deaza-adenosine analog is a potent and selective inhibitor of hepatitis C virus replication with excellent pharmacokinetic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of a 6-Methyl-7-Deaza Analogue of Adenosine that Potently Inhibits Replication of Polio and Dengue Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adenosine Kinase Assay Kit -ADK Assay Kit [novocib.com]
• 10. mdpi.com [mdpi.com]
• 11. biocompare.com [biocompare.com]
• 12. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 [biosynth.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bellbrooklabs.com [bellbrooklabs.com]
• 15. researchgate.net [researchgate.net]
• 16. The effect of serum withdrawal on the protein profile of quiescent human dermal fibroblasts in primary cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. clyte.tech [clyte.tech]
• 18. azurebiosystems.com [azurebiosystems.com]
• 19. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support resource for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As a stereoisomer of the biologically active 7-Deaza-2'-deoxy-7-iodoadenosine, this compound is primarily intended for use as an experimental control.[1] Understanding its behavior and potential for experimental artifacts is crucial for the correct interpretation of your results.

I. Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling, properties, and use of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

1. What is the primary application of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is the stereoisomer of 7-Deaza-2'-deoxy-7-iodoadenosine.[1] Its primary application is as a negative control in experiments where the corresponding biologically active isomer is being investigated. Due to its different stereochemistry, it is expected to have significantly lower or no biological activity in systems where the other isomer is active.

2. What are the recommended storage and handling conditions?

For long-term storage, it is recommended to store the solid compound at -20°C, protected from light.[1] Stock solutions should be stored at -80°C for up to six months or at -20°C for up to one month, also protected from light.[1] To maintain the integrity of the compound, it is advisable to prepare aliquots of stock solutions to avoid repeated freeze-thaw cycles.

3. How should I prepare solutions of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine?

The solubility of modified nucleosides can be a challenge.[2][3] For cell culture experiments, it is recommended to dissolve the compound in a high-quality solvent such as dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution. This stock solution can then be diluted into your aqueous experimental buffer or media. Ensure the final concentration of the organic solvent is compatible with your experimental system and does not exceed a level that could cause artifacts.

4. Can this compound be incorporated into DNA by polymerases?

II. Troubleshooting Guide: Experimental Artifacts

This section provides a systematic approach to identifying and resolving potential experimental artifacts when using (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a negative control.

Issue 1: Unexpected Biological Activity of the Control Compound

Symptoms:

• The negative control group shows a biological response (e.g., cytotoxicity, changes in signaling pathways, antiviral activity).

• The difference between the active compound and the negative control is smaller than expected.

Potential Causes and Solutions:

• Contamination with the Active Isomer: The most likely cause of unexpected activity is contamination of the control compound with its biologically active stereoisomer.

  • Troubleshooting Steps:

    • Verify Purity: Request the certificate of analysis (CoA) from the supplier to check for isomeric purity.[1]

    • Analytical Characterization: If possible, perform chiral chromatography (e.g., HPLC with a chiral column) to separate and quantify the isomers.

    • Source a New Lot: If contamination is suspected, obtain a new lot of the compound from a reputable supplier and repeat the experiment.

• Off-Target Effects: Although designed to be inactive, high concentrations of any small molecule can lead to off-target effects. 7-deazaadenosine analogs have been investigated for a range of biological activities, including as kinase inhibitors.[4][5]

  • Troubleshooting Steps:

    • Dose-Response Curve: Perform a dose-response experiment with the control compound alone to determine if the observed effect is concentration-dependent.

    • Lower Concentrations: If a dose-dependent effect is observed, use the lowest effective concentration of the active compound and a corresponding concentration of the control.

    • Alternative Controls: Consider using an additional, structurally unrelated negative control to confirm the specificity of the active compound's effects.

• Compound Degradation: Iodinated nucleosides can be susceptible to degradation, potentially leading to products with unexpected activity.

  • Troubleshooting Steps:

    • Proper Storage: Ensure the compound has been stored correctly, protected from light and moisture.

    • Fresh Solutions: Always prepare fresh dilutions from a frozen stock for each experiment.

    • Analytical Verification: Use techniques like HPLC or mass spectrometry to check for the presence of degradation products in your working solutions.

Troubleshooting Workflow for Unexpected Activity

Caption: Troubleshooting workflow for unexpected biological activity.

Issue 2: Poor Solubility and Compound Precipitation

Symptoms:

• Visible precipitate in the stock solution or experimental wells.

• Inconsistent or non-reproducible experimental results.

Potential Causes and Solutions:

• Low Aqueous Solubility: Modified nucleosides, particularly those with hydrophobic moieties, often have limited solubility in aqueous buffers.[2]

  • Troubleshooting Steps:

    • Optimize Stock Solution: Prepare a higher concentration stock solution in a suitable organic solvent like DMSO.

    • Gentle Warming and Sonication: Briefly warm the solution (e.g., to 37°C) or use a sonicator to aid dissolution. Avoid excessive heat, which could cause degradation.

    • Serial Dilutions: When diluting the stock into aqueous media, add it dropwise while vortexing to prevent immediate precipitation.

    • Check Final Concentration: Ensure the final concentration in your assay does not exceed the compound's solubility limit in the final buffer composition.

Issue 3: Interference with Analytical Readouts

Symptoms:

• Unexpected peaks in HPLC or mass spectrometry analysis.

• Quenching or enhancement of fluorescence signals in assay readouts.

Potential Causes and Solutions:

• Inherent Properties of the Compound: The 7-deaza-7-iodoadenosine moiety has specific spectral properties.

  • Troubleshooting Steps:

    • Run a Compound-Only Control: Analyze a sample of your experimental buffer containing only the control compound to identify its signature in your analytical method.

    • Fluorescence Interference: Some 7-deazaadenosine analogs are known to be fluorescent.[6] If using a fluorescence-based assay, check for any intrinsic fluorescence of the compound at the excitation and emission wavelengths used.

    • Mass Spectrometry Adducts: In mass spectrometry, be aware of the potential for adduct formation (e.g., with sodium or potassium ions) which could be misinterpreted as impurities.

III. Experimental Protocols

Protocol: Preparation of Stock and Working Solutions

This protocol provides a standardized method for preparing solutions of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine to minimize solubility-related artifacts.

Materials:

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (solid)

• Anhydrous DMSO, sterile-filtered

• Sterile microcentrifuge tubes

• Sterile, nuclease-free water or appropriate buffer

• Vortex mixer

• Sonicator bath

Procedure:

• Pre-warm the solid compound: Allow the vial of the solid compound to equilibrate to room temperature before opening to prevent condensation of moisture.

• Prepare a 10 mM stock solution:

  • Calculate the mass of the compound needed to prepare a 10 mM solution in a desired volume of DMSO. The molecular weight is 376.15 g/mol .[7]

  • Add the appropriate volume of anhydrous DMSO to the vial.

  • Vortex thoroughly for 2-3 minutes to dissolve the compound. If necessary, sonicate for 5-10 minutes.

• Aliquot and store:

  • Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, protected from light.

• Prepare working solutions:

  • Thaw an aliquot of the stock solution immediately before use.

  • Perform serial dilutions in your final experimental buffer or media to achieve the desired concentration.

  • When diluting, add the stock solution to the buffer and vortex immediately to ensure proper mixing and minimize precipitation.

IV. Data Presentation

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₃IN₄O₃	[7]
Molecular Weight	376.15 g/mol	[7]
Purity (example)	99.56%	[1]
Storage (solid)	4°C, protect from light	[1]

| Storage (solution) | -80°C (6 months), -20°C (1 month) |[1] |

V. Signaling Pathways and Logical Relationships

Diagram: Role as a Negative Controldot

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | C11H13IN4O3 | CID 124396401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support guide for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This document provides in-depth guidance for researchers, scientists, and drug development professionals to ensure the stability and successful application of this compound in your experiments. We will address common challenges related to its handling, storage, and use, explaining the chemical principles behind our recommendations.

Section 1: Understanding the Instability of 7-Iodo-7-deazaadenosine Analogs

The core structure of 7-deaza-2'-deoxyadenosine is, in many ways, more stable than its natural counterpart, 2'-deoxyadenosine. The replacement of the N7 nitrogen with a carbon atom strengthens the N-glycosidic bond, which links the base to the sugar. This modification confers increased resistance to deglycosylation (base loss) under acidic conditions and enhances stability in applications like mass spectrometry[1].

However, the introduction of an iodine atom at the 7-position creates a new potential point of instability. The carbon-iodine (C-I) bond is the most labile of the carbon-halogen bonds and can be susceptible to cleavage under various conditions, a process known as de-iodination or dehalogenation. This degradation is often accelerated by factors such as light, elevated temperatures, and the presence of moisture or reducing agents[2][3]. Understanding this specific vulnerability is critical for maintaining the integrity of the compound.

Figure 1: Primary degradation pathway of 7-iodo-7-deazaadenosine.

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and storage of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Q1: What are the correct storage conditions for the solid compound?

A: The solid compound should be stored at -20°C or below in a tightly sealed container, protected from light[4][5]. For long-term storage, an argon or nitrogen atmosphere is recommended to displace oxygen and moisture, which can contribute to degradation. The vial should be allowed to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture onto the compound.

Q2: My solid compound has a slight yellow or brownish tint. Is it still usable?

A: A yellow or brown discoloration is often an indicator of degradation, specifically the release of elemental iodine. While a very faint off-white or pale yellow color might be acceptable depending on the supplier's specification, any noticeable brown or dark yellow tint suggests significant degradation. We strongly recommend verifying the purity by HPLC (see Protocol 4.2) before use. If the purity is compromised, the material should be discarded to avoid inaccurate concentrations and potential interference in downstream applications.

Q3: How should I prepare and store stock solutions?

A: For maximum stability, stock solutions should be prepared using anhydrous solvents like DMSO or DMF. If aqueous buffers are required, use freshly prepared, sterile buffers and prepare the solution immediately before use.

• Short-term storage (up to 1 month): Store aliquots at -20°C, protected from light[6].

• Long-term storage (up to 6 months): Store aliquots at -80°C, protected from light[6].

Avoid repeated freeze-thaw cycles by preparing single-use aliquots. When thawing, bring the vial to room temperature slowly and centrifuge briefly to ensure all contents are collected at the bottom before opening.

Q4: Can I substitute (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine for dATP in my PCR or sequencing reaction?

A: Yes, the triphosphate form (7-deaza-7-iodo-dATP) can be used as a substrate for DNA polymerases[7]. The 7-deaza modification can be beneficial in sequencing GC-rich regions by reducing secondary structures[8]. However, due to the potential for degradation of the iodinated nucleoside, it is crucial to use high-purity, freshly prepared or properly stored solutions of its triphosphate form to ensure efficient and accurate incorporation.

Section 3: Troubleshooting Guide

Use this guide to diagnose and resolve common experimental issues.

Figure 2: Troubleshooting workflow for experiments using the compound.

Symptom	Likely Cause(s)	Recommended Action
Inconsistent enzymatic activity (e.g., PCR yield, sequencing signal)	Compound degradation leading to inaccurate concentration; presence of inhibitory degradation byproducts.	1. Prepare a fresh stock solution from solid material.2. Verify the concentration of the solution using UV-Vis spectroscopy.3. Confirm the purity of the solid material via HPLC if the problem persists.
Unexpected peaks in HPLC or Mass Spec analysis	De-iodination of the parent compound. The primary degradation product will have a molecular weight corresponding to 7-deaza-2'-deoxyadenosine (~251.26 g/mol ), a loss of ~126.9 g/mol from the parent compound[9].	1. Analyze the mass of the unexpected peak to confirm its identity.2. If degradation is confirmed, discard the material.3. Review handling and storage procedures to prevent future degradation.
Oligonucleotide synthesis failure or low yield	Use of degraded nucleoside phosphoramidite; instability during synthesis cycles.	1. Ensure the phosphoramidite form of the compound is fresh and has been stored under anhydrous conditions.2. Use extended coupling times if initial attempts show low efficiency.
Solution discoloration (yellow/brown)	Formation of elemental iodine due to compound degradation, often from light exposure or improper storage.	1. Discard the solution immediately.2. Prepare a fresh solution from a reliable solid stock.3. Store all new solutions in amber vials or wrap them in foil to protect from light.

Section 4: Key Protocols

Protocol 4.1: Recommended Handling & Storage

• Receiving Solid Compound: Upon receipt, immediately inspect the compound for discoloration. Log the date of receipt and store the vial in a -20°C (or -80°C for long-term) freezer, away from light sources.

• Preparing for Use: Transfer the vial from the freezer to a desiccator and allow it to equilibrate to room temperature for at least 30 minutes before opening. This prevents moisture condensation.

• Weighing: Weigh the desired amount of compound quickly in a low-humidity environment. Minimize exposure to ambient light.

• Solution Preparation: Dissolve the solid in an appropriate anhydrous solvent (e.g., DMSO) to the desired concentration. Ensure the solvent is of the highest purity.

• Aliquoting and Storage: Dispense the stock solution into single-use, light-protecting (amber) microfuge tubes. Store immediately at -20°C for short-term or -80°C for long-term use.

Protocol 4.2: Purity Assessment by Reverse-Phase HPLC

This protocol provides a general method for assessing the purity of the compound and detecting the de-iodinated product.

• Column: C18, 3.5-5 µm particle size (e.g., Agilent ZORBAX, Waters SunFire).

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0, or 50 mM Ammonium Acetate.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 270 nm[7].

• Gradient:

  • 0-2 min: 5% B

  • 2-17 min: Linear gradient from 5% to 50% B

  • 17-20 min: 50% B

  • 20-22 min: Linear gradient from 50% to 5% B

  • 22-25 min: 5% B (re-equilibration)

• Expected Elution: The de-iodinated product (7-deaza-2'-deoxyadenosine) is less hydrophobic and will elute earlier than the parent iodinated compound. Purity is determined by integrating the peak area of the parent compound relative to all other peaks.

Section 5: Stability Data Summary

The following table summarizes the stability guidelines based on vendor information and chemical principles of iodinated aromatic compounds.

Parameter	Condition	Stability Impact	Recommendation
Temperature	Solid: > 4°CSolution: > -20°C	High Risk	Store solid at ≤ -20°C[4][5]. Store solutions at -80°C for long term[6].
Light	Ambient or UV light exposure	High Risk	Always store and handle in light-protecting containers (amber vials) or in the dark.
pH	Strongly acidic or basic conditions	Moderate Risk	When using aqueous solutions, maintain a neutral pH range (6.5-7.5).
Moisture	Presence of water, high humidity	Moderate Risk	Use anhydrous solvents for stock solutions. Store solids in a desiccated environment.
Freeze/Thaw	Multiple cycles (>3)	Moderate Risk	Prepare single-use aliquots to avoid repeated temperature cycling.

By adhering to these guidelines, you can significantly mitigate the risk of degradation and ensure the reliability and reproducibility of your experimental results.

References

• Kirpekar, F., et al. (1999). Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. Rapid Communications in Mass Spectrometry, 13(7), 565-569. [Link]

• Buhr, C. A., et al. (1996). Oligodeoxynucleotides Containing C-7 Propyne Analogs of 7-Deaza-2′-Deoxyguanosine and 7-Deaza-2′-Deoxyadenosine. Nucleic Acids Research, 24(15), 2974–2980. [Link]

• Sarter, C., et al. (2016). The role of alkyl substituents in deazaadenine-based diarylethene photoswitches. Beilstein Journal of Organic Chemistry, 12, 1249-1258. [Link]

• Olsen, D. B., et al. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy, 48(10), 3944–3953. [Link]

• Ghate, M., et al. (2019). Investigation of 8-Aza-7-Deaza Purine Nucleoside Derivatives. Molecules, 24(5), 978. [Link]

• Jena Bioscience. (n.d.). 7-Deaza-7-ethynyl-2'-deoxyadenosine (EdA). Product Page. [Link]

• National Center for Biotechnology Information. (n.d.). (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem Compound Summary for CID 124396401. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2'-Deoxyadenosine. Application Note. [Link]

• Jena Bioscience. (n.d.). 7-Deaza-dATP. Product Page. [Link]

• PubMed. (1996). Oligodeoxynucleotides containing C-7 propyne analogs of 7-deaza-2'-deoxyguanosine and 7-deaza-2'-deoxyadenosine. National Library of Medicine. [Link]

• PubMed. (2016). Additions of Thiols to 7-Vinyl-7-deazaadenine Nucleosides and Nucleotides. Synthesis of Hydrophobic Derivatives of 2'-Deoxyadenosine, dATP and DNA. National Library of Medicine. [Link]

• Seela, F., et al. (1991). 7-Deaza-2'-deoxyadenosine and 3-deaza-2'-deoxyadenosine replacing dA within d(A6)-tracts: differential bending at 3'- and 5'-junctions of d(A6)·d(T6) and B-DNA. Nucleic Acids Research, 19(21), 5893-5900. [Link]

• Mannar, V. & Dunn, J.T. (Eds.). (n.d.). Recent Advances in Stability of Iodine in Iodized Salt. Salt and Health. [Link]

• Assey, V.D., et al. (2017). Study of the effect of storage conditions on stability of iodine in iodized table salt. International Journal of Development Research, 7(11), 16909-16913. [Link]

• Kelly, F. C. (1953). Studies on the stability of iodine compounds in iodized salt. Bulletin of the World Health Organization, 9(2), 217–230. [Link]

• Biber, F. Z., Ünak, P., & Yurt, F. (2002). Stability of Iodine Content in Iodized Salt. Isotopes in Environmental and Health Studies, 38(2), 87-93. [Link]

• Diosady, L. L., & Mannar, M. G. V. (1993). Stability of Iodine in Iodized Salt Used for Correction of Iodine Deficiency Disorders. Report to the Micronutrient Initiative. [Link]

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• 1. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Studies on the stability of iodine compounds in iodized salt - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 [biosynth.com]
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(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine reaction condition refinement

An in-depth technical guide by a Senior Application Scientist.

Technical Support Center: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Welcome to the technical support resource for the synthesis and handling of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this critical intermediate for advanced applications, such as the synthesis of modified oligonucleotides via Sonogashira or Suzuki-Miyaura cross-coupling reactions.[1][2][3] This document provides troubleshooting advice and answers to frequently asked questions to help you refine your reaction conditions and ensure high-quality results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions that arise during the synthesis of 7-iodo-7-deaza-2'-deoxyadenosine.

Q1: What is the standard and most reliable method for synthesizing 7-iodo-7-deaza-2'-deoxyadenosine?

The most widely adopted method is the direct electrophilic iodination of the 7-deaza-2'-deoxyadenosine precursor at the C7 position of the pyrrolo[2,3-d]pyrimidine core.[4] The reaction is typically performed using N-Iodosuccinimide (NIS) as the iodinating agent in an anhydrous polar aprotic solvent, such as N,N-Dimethylformamide (DMF).[1] This approach is favored due to its high regioselectivity and generally good yields. The starting material, 7-deaza-2'-deoxyadenosine (also known as 2'-deoxytubercidin), is commercially available or can be synthesized via established glycosylation procedures.

Q2: My iodination reaction is sluggish or results in a low yield. What are the critical parameters I should investigate?

Low conversion is a frequent issue that can often be traced back to a few key parameters. Here is a systematic troubleshooting guide:

• Reagent Quality: N-Iodosuccinimide (NIS) is sensitive to light and moisture and can degrade over time, releasing free iodine (visible as a brownish or purplish tint). Always use freshly opened or properly stored NIS. For best results, consider recrystallizing aged NIS from dioxane/CCl₄.

• Solvent Anhydrousness: The presence of water in the DMF can quench the electrophilic iodination reaction. Use a freshly opened bottle of anhydrous DMF or solvent passed through a drying system.

• Reaction Time: This reaction is often slow, sometimes requiring up to 3 days to reach completion at room temperature.[1] Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC). Do not halt the reaction prematurely. If the reaction stalls, a slight increase in temperature (e.g., to 40°C) can sometimes drive it to completion, but this should be done cautiously to avoid side reactions.

• Atmosphere: While not always essential, performing the reaction under an inert atmosphere (e.g., Argon or Nitrogen) can prevent oxidative side reactions and protect sensitive reagents, potentially improving consistency and yield.

Q3: I'm observing multiple spots on my TLC analysis. What are the likely side-products and how can they be minimized?

Besides your starting material and desired product, other spots can complicate purification and analysis.

• Unidentified Polar Spots: These could be minor degradation products. The N-glycosylic bond in 7-deazapurine nucleosides is significantly more stable than in standard purine nucleosides, but harsh conditions can still cause some degradation.[5][6] Ensure the reaction is not overheated and that the work-up is performed without unnecessary delay.

• Succinimide: A major byproduct from the reaction is succinimide. It is highly polar and typically removed during the aqueous work-up. However, residual amounts may appear on TLC.

• Baseline Material: If you observe significant streaking or material at the baseline of your TLC, it may indicate the formation of insoluble polymers or degradation. This is more common if the temperature is too high or if reactive impurities are present.

To minimize side products, focus on the fundamentals: use high-purity starting materials and anhydrous solvents, maintain a consistent temperature, and monitor the reaction closely to avoid prolonged reaction times after completion.

Q4: What are the recommended procedures for the purification of 7-iodo-7-deaza-2'-deoxyadenosine?

The product is a polar molecule, requiring careful chromatographic purification.

• Work-up: After the reaction, a standard aqueous work-up is necessary to remove DMF and succinimide. This typically involves diluting the reaction mixture with a solvent like ethyl acetate and washing with water and brine.

• Chromatography: Flash column chromatography on silica gel is the method of choice.

  • Stationary Phase: Standard silica gel (230-400 mesh) is effective.

  • Mobile Phase: A gradient of methanol (MeOH) in dichloromethane (DCM) or chloroform (CHCl₃) is commonly used. For example, a gradient from 1% to 10% MeOH in DCM usually provides good separation. Adding a small amount of triethylamine (0.1-0.5%) to the mobile phase can help reduce peak tailing on silica gel.

Q5: Are there alternative iodinating reagents to NIS, and what are their advantages?

Yes, other electrophilic iodine sources can be used, each with its own characteristics.[7][8]

• 1,3-Diiodo-5,5-dimethylhydantoin (DIH): This reagent is sometimes considered more reactive and selective than NIS. It can be advantageous for less reactive substrates or to shorten reaction times. However, it is also more expensive.

• Iodine (I₂) with an Oxidant: Using molecular iodine in the presence of an oxidant (e.g., H₂O₂, NaIO₄) can generate a potent electrophilic iodine species in situ.[7][9] This method can be cost-effective but may require more optimization to control regioselectivity and avoid over-reaction.

The choice of reagent depends on your specific substrate, budget, and optimization timeline. For 7-deaza-2'-deoxyadenosine, NIS remains the most well-documented and reliable choice.

Experimental Protocol & Data

Detailed Protocol: Iodination of 7-Deaza-2'-deoxyadenosine

This protocol is adapted from established literature procedures.[1]

Materials:

• 7-Deaza-2'-deoxyadenosine

• N-Iodosuccinimide (NIS)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask dried under vacuum, dissolve 7-deaza-2'-deoxyadenosine (1.0 eq) in anhydrous DMF.

  • Scientist's Note: The concentration should be sufficient to ensure full dissolution but not overly dilute, typically around 0.1 M.

• Reagent Addition: Add N-Iodosuccinimide (1.1-1.2 eq) to the solution in one portion. Protect the flask from light by wrapping it in aluminum foil.

  • Scientist's Note: A slight excess of NIS ensures the reaction goes to completion. Protecting from light is crucial as NIS is light-sensitive.

• Reaction: Stir the mixture at room temperature under an inert atmosphere (e.g., Argon).

• Monitoring: Monitor the reaction progress by TLC (e.g., 10% MeOH in DCM). The product spot should be less polar (higher Rf) than the starting material. The reaction may take 24-72 hours.

• Work-up: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ (to quench excess iodine), water, and brine.

  • Scientist's Note: The Na₂S₂O₃ wash is critical for removing any residual I₂ or electrophilic iodine species, which can complicate purification.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. A high-vacuum pump is needed to completely remove DMF.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel using a gradient of MeOH in DCM.

• Final Product: Combine the pure fractions and evaporate the solvent to yield (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a white to off-white solid.[] Confirm identity and purity using ¹H NMR, ¹³C NMR, and HRMS.

Table 1: Summary of Typical Reaction Parameters

Parameter	Recommended Condition	Rationale / Notes
Iodinating Agent	N-Iodosuccinimide (NIS)	High regioselectivity, well-documented.[1]
Stoichiometry	1.1 - 1.2 equivalents of NIS	Drives reaction to completion without significant side products.
Solvent	Anhydrous DMF	Excellent solvent for nucleosides; must be dry.
Temperature	Room Temperature (20-25°C)	Balances reaction rate with stability; avoids degradation.
Reaction Time	24 - 72 hours	Reaction is inherently slow; must be monitored by TLC.[1]
Atmosphere	Inert (Argon or N₂)	Recommended to ensure reproducibility and prevent side reactions.
Typical Yield	70% - 90%	Highly dependent on reagent quality and reaction monitoring.[1]

Visualized Workflow and Troubleshooting Logic

The following diagram illustrates the synthetic workflow and the decision-making process for troubleshooting common issues.

Caption: Workflow for synthesis and troubleshooting of 7-iodo-7-deaza-2'-deoxyadenosine.

References

• Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. ResearchGate. Available at: [Link]

• The base pairing properties of 8-aza-7-deaza-2′-deoxyisoguanosine and 7-halogenated derivatives in oligonucleotide duplexes with parallel and antiparallel chain orientation. National Institutes of Health (NIH). Available at: [Link]

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem, National Institutes of Health (NIH). Available at: [Link]

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 7-Aza-5-deazapurine Analogs via Copper (I)-Catalyzed Hydroamination of Alkynes and 1-Iodoalkynes. National Institutes of Health (NIH). Available at: [Link]

• 7-Deaza-2'-deoxy-7-iodoadenosine. Bioproducts Magazine. Available at: [Link]

• Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. National Institutes of Health (NIH). Available at: [Link]

• Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists. PubMed Central, National Institutes of Health (NIH). Available at: [Link]

• I2 and Electrophilic I+ reagents. Wordpress. Available at: [Link]

• List of Reagents. Wordpress. Available at: [Link]

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. Available at: [Link]

• 7-Deaza-7-ethynyl-2'-deoxyadenosine (EdA), Alkyne-containing Nucleosides. Jena Bioscience. Available at: [Link]

• Synthesis and Biological Profiling of Quinolino-Fused 7-Deazapurine Nucleosides. ACS Omega, ACS Publications. Available at: [Link]

• New Flexible Analogues of 8-Aza-7-deazapurine Nucleosides as Potential Antibacterial Agents. MDPI. Available at: [Link]

• Progress in 7-Deazapurine - Pyrrolo[2,3-d]pyrimidine - Ribonucleoside Synthesis. Current Topics in Medicinal Chemistry. Available at: [Link]

• 7-Deaza-7-Iodo deoxy Adenosine. ChemGenes. Available at: [Link]

• 7‐Substituted 7‐Deaza‐2′‐deoxyadenosines and 8‐Aza‐7‐deaza‐2′‐deoxyadenosines: Fluorescence of DNA‐Base Analogues Induced by the 7‐Alkynyl Side Chain. ResearchGate. Available at: [Link]

• Multicomponent reactions in nucleoside chemistry. National Institutes of Health (NIH). Available at: [Link]

• Development of MTH1-Binding Nucleotide Analogs Based on 7,8-Dihalogenated 7-Deaza-dG Derivatives. MDPI. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. benthamscience.com [benthamscience.com]
• 5. The base pairing properties of 8-aza-7-deaza-2′-deoxyisoguanosine and 7-halogenated derivatives in oligonucleotide duplexes with parallel and antiparallel chain orientation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. I2 and Electrophilic I+ reagents - Wordpress [reagents.acsgcipr.org]
• 8. List of Reagents - Wordpress [reagents.acsgcipr.org]
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Reference Data & Comparative Studies

A Comparative Guide to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and 7-deaza-7-iodoadenosine for Researchers and Drug Development Professionals

In the landscape of nucleoside analogue research, structural modifications are paramount in dictating biological activity. This guide provides an in-depth comparison of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and the broader category of 7-deaza-7-iodoadenosine. We will explore their chemical structures, mechanisms of action, and the critical role of stereochemistry in their biological efficacy, supported by experimental insights and protocols for their evaluation.

Introduction to 7-Deazaadenosine Analogues

7-Deazaadenosine analogues are a class of compounds where the nitrogen atom at the 7-position of the purine ring is replaced by a carbon atom. This modification can significantly alter the molecule's electronic properties and its ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. The addition of an iodine atom at the 7-position further modifies the molecule, creating a versatile scaffold for various biological applications, including antiviral and anticancer therapies.

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a specific stereoisomer of 7-deaza-7-iodo-2'-deoxyadenosine. The designation (2S,3R,5S) refers to the specific spatial arrangement of the atoms in the deoxyribose sugar moiety. As we will discuss, this precise stereochemistry is often critical for potent biological activity.

7-deaza-7-iodoadenosine , in a general sense, can refer to a mixture of stereoisomers or a non-specified isomer. In the context of drug development, the synthesis and evaluation of individual, pure stereoisomers are crucial, as different isomers can have vastly different biological activities and toxicities.

The Decisive Role of Stereochemistry

The three-dimensional structure of a drug molecule is a key determinant of its interaction with biological macromolecules such as enzymes and receptors. For nucleoside analogues, the stereochemistry of the sugar moiety is of utmost importance. The specific (2S,3R,5S) configuration of the deoxyribose in the named compound is the naturally occurring stereochemistry for 2'-deoxyadenosine, which allows it to be recognized and metabolized by cellular kinases to its active triphosphate form.

While direct comparative studies quantifying the biological activity of different stereoisomers of 7-deaza-7-iodoadenosine are not extensively available in the public domain, the principle of stereoselectivity is well-established for nucleoside analogues. Studies on other nucleoside analogues have consistently demonstrated that even a minor change in the stereochemistry of the sugar can lead to a dramatic loss of biological activity[1][2]. This is because the active sites of viral polymerases and other target enzymes are highly specific and can only accommodate substrates with a precise three-dimensional shape.

Therefore, it is scientifically sound to infer that the (2S,3R,5S) isomer of 7-deaza-2'-deoxy-7-iodoadenosine is the biologically relevant and potent form, while other stereoisomers are likely to exhibit significantly reduced or no activity.

Mechanism of Action: A Tale of Two Modifications

The biological activity of 7-deaza-7-iodoadenosine analogues stems from two key modifications to the parent adenosine molecule:

• The 7-Deaza Modification: The replacement of the N7 nitrogen with a carbon atom alters the electronic distribution of the purine ring system. The N7 position in adenosine is a potential site for hydrogen bonding, and its removal can affect interactions with target enzymes[3]. This modification can also impact the glycosidic bond stability and the overall conformation of the nucleoside.

• The 7-Iodo Modification: The introduction of a bulky iodine atom at the 7-position provides a handle for further chemical modifications through cross-coupling reactions. This allows for the synthesis of a diverse library of 7-substituted analogues with potentially improved potency and selectivity. The iodine itself can also influence binding to the target enzyme.

As nucleoside analogues, these compounds typically exert their effects after being phosphorylated to their triphosphate form by host cell kinases. The resulting 7-deaza-7-iodo-2'-deoxyadenosine triphosphate can then act as a competitive inhibitor or an alternative substrate for viral DNA polymerases. Incorporation of this modified nucleotide into the growing viral DNA chain can lead to chain termination, thus halting viral replication.

Signaling Pathway: Viral DNA Polymerase Inhibition

Caption: Intracellular activation and mechanism of action.

Comparative Performance: Insights from Analogue Studies

While a direct head-to-head comparison is lacking, we can draw parallels from studies on other 7-deazaadenosine analogues to infer the potential performance of (2S,3R,5S)-7-deaza-2'-deoxy-7-iodoadenosine.

Feature	(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (Inferred)	Other Stereoisomers of 7-deaza-7-iodoadenosine (Inferred)
Substrate for Cellular Kinases	Likely a good substrate due to the natural stereochemistry of the deoxyribose.	Likely poor substrates, leading to inefficient phosphorylation.
Inhibition of Viral Polymerases	Expected to be a potent inhibitor.	Expected to have weak or no inhibitory activity.
Antiviral Activity	Expected to exhibit significant antiviral activity.	Expected to have minimal to no antiviral activity.
Cytotoxicity	Cytotoxicity needs to be experimentally determined, but the natural stereoisomer is more likely to interact with host cell polymerases to some extent.	May exhibit lower cytotoxicity due to lack of activation, but this is not guaranteed.

Studies on various 7-deazaadenosine analogues have shown potent activity against a range of viruses, including Herpes Simplex Virus (HSV) and Hepatitis C Virus (HCV). The antiviral activity is often attributed to the inhibition of the respective viral polymerases.

Experimental Protocols

To facilitate further research in this area, we provide detailed, standard protocols for the synthesis and biological evaluation of these compounds.

Synthesis of 7-Deaza-7-iodo-2'-deoxyadenosine

The synthesis of 7-deaza-7-iodo-2'-deoxyadenosine can be achieved through a multi-step process, often starting from 7-deaza-2'-deoxyadenosine. The following is a general synthetic scheme based on literature procedures[4].

Experimental Workflow: Synthesis

Caption: General synthetic workflow.

Step-by-Step Protocol:

• Protection: To a solution of 7-deaza-2'-deoxyadenosine in an appropriate solvent (e.g., acetonitrile), add a protecting group reagent for the hydroxyl groups of the deoxyribose sugar (e.g., p-toluoyl chloride) in the presence of a base (e.g., pyridine). Stir the reaction at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Iodination: To the solution containing the protected nucleoside, add an iodinating agent such as N-iodosuccinimide (NIS) in a suitable solvent like dimethylformamide (DMF). The reaction is typically carried out at room temperature for several hours to days.

• Deprotection: After completion of the iodination, the protecting groups are removed. A common method is to treat the reaction mixture with a solution of ammonia in methanol at an elevated temperature.

• Purification: The final product, 7-deaza-7-iodo-2'-deoxyadenosine, is then purified using standard techniques such as column chromatography on silica gel. The structure and purity of the compound should be confirmed by NMR and mass spectrometry.

Note: For the stereospecific synthesis of the (2S,3R,5S) isomer, a stereochemically pure starting material, (2S,3R,5S)-7-deaza-2'-deoxyadenosine, must be used.

Evaluation of Antiviral Activity: Plaque Reduction Assay

The plaque reduction assay is a gold-standard method to determine the antiviral efficacy of a compound.

Step-by-Step Protocol:

• Cell Seeding: Seed a 24-well plate with a suitable host cell line (e.g., Vero cells for HSV) at a density that will form a confluent monolayer overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds in cell culture medium.

• Infection: When the cells are confluent, remove the growth medium and infect the cells with a known titer of the virus (e.g., 50-100 plaque-forming units per well).

• Treatment: After a 1-2 hour adsorption period, remove the virus inoculum and add the medium containing the different concentrations of the test compound. Include a "no drug" virus control and a "no virus" cell control.

• Overlay: Add an overlay medium (e.g., containing low-melting-point agarose) to restrict the spread of the virus to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days).

• Plaque Visualization: Fix the cells with a fixative solution (e.g., 10% formalin) and stain with a staining solution (e.g., 0.1% crystal violet).

• Data Analysis: Count the number of plaques in each well. The concentration of the compound that reduces the number of plaques by 50% (IC50) is determined.

Evaluation of Cytotoxicity: MTT Assay

It is crucial to assess the cytotoxicity of the compounds to ensure that the observed antiviral effect is not due to cell death. The MTT assay is a common method for this purpose.

Step-by-Step Protocol:

• Cell Seeding: Seed a 96-well plate with the host cell line at an appropriate density.

• Compound Treatment: After the cells have attached, add serial dilutions of the test compounds to the wells. Include a "no drug" control.

• Incubation: Incubate the plate for the same duration as the antiviral assay.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The concentration of the compound that reduces cell viability by 50% (CC50) is calculated. The selectivity index (SI), calculated as CC50/IC50, is a measure of the compound's therapeutic window.

Conclusion and Future Directions

Future research should focus on direct comparative studies of the different stereoisomers of 7-deaza-7-iodoadenosine to definitively quantify the impact of stereochemistry on their biological activity. Furthermore, the synthesis and evaluation of a broader range of 7-substituted analogues derived from this scaffold could lead to the discovery of new therapeutic agents with improved potency and selectivity.

References

• Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by two modified triphosphates during PCR. ResearchGate. Available at: [Link]

• Stereoselective synthesis and antiviral activity of methyl-substituted cycloSal-pronucleotides. PubMed. Available at: [Link]

• Stereoisomers of Schisandrin B Are Potent ATP Competitive GSK-3β Inhibitors with Neuroprotective Effects against Alzheimer's Disease: Stereochemistry and Biological Activity. PubMed. Available at: [Link]

• 7-Deaza-Adenosine, 7-Deaza-A RNA Modification. Bio-Synthesis. Available at: [Link]

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• 2. Stereoisomers of Schisandrin B Are Potent ATP Competitive GSK-3β Inhibitors with Neuroprotective Effects against Alzheimer's Disease: Stereochemistry and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 7-Deazaadenosine Analogs for Antiviral and Anticancer Research

In the dynamic landscape of drug discovery, nucleoside analogs remain a cornerstone of antiviral and anticancer chemotherapy. Their ability to mimic natural nucleosides allows them to deceptively enter cellular metabolic pathways, where they subsequently disrupt nucleic acid synthesis and viral replication. Among the myriad of modifications, the 7-deazapurine scaffold has emerged as a particularly fruitful area of investigation. This guide provides a comprehensive comparison of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its related 7-deazaadenosine analogs with other key nucleoside analogs, offering researchers, scientists, and drug development professionals a detailed overview of their performance, supported by experimental data.

While specific experimental data for the (2S,3R,5S) stereoisomer of 7-Deaza-2'-deoxy-7-iodoadenosine is limited in publicly available literature, it is often used as an experimental control.[1] This guide will therefore focus on the broader class of 7-deaza-2'-deoxyadenosine analogs, for which a wealth of comparative data exists, to provide a robust framework for understanding their therapeutic potential.

The Strategic Advantage of the 7-Deazaadenosine Scaffold

The modification of the purine ring at the 7-position by replacing nitrogen with a carbon atom is a key strategic choice in the design of nucleoside analogs. This alteration to create a 7-deazaadenosine core confers several advantageous properties:

• Metabolic Stability: The absence of the N7 nitrogen atom makes the glycosidic bond more resistant to enzymatic cleavage by purine nucleoside phosphorylase (PNP), thereby increasing the intracellular half-life of the analog.[2]

• Altered Hydrogen Bonding: The N7 position in adenosine is involved in non-Watson-Crick hydrogen bonding, which can be crucial for RNA folding and interactions with proteins. Its removal in 7-deaza analogs can modulate these interactions.

• Site for Further Modification: The C7 position provides a convenient handle for introducing various functional groups, such as halogens (e.g., iodine) or alkynyl groups, to fine-tune the analog's biological activity, target specificity, and pharmacokinetic properties.[3]

The addition of an iodine atom at the 7-position, as in 7-Deaza-2'-deoxy-7-iodoadenosine, serves as a versatile intermediate for the synthesis of other 7-substituted analogs through palladium-catalyzed cross-coupling reactions.[4][5]

Mechanism of Action: A Tale of Deception and Termination

The primary mechanism by which 7-deazaadenosine analogs exert their antiviral and potential anticancer effects is through the disruption of nucleic acid synthesis. This process can be broken down into several key steps:

• Cellular Uptake: The nucleoside analog is transported into the cell via nucleoside transporters.

• Intracellular Phosphorylation: Host cell kinases sequentially phosphorylate the analog to its active triphosphate form.

• Competition and Incorporation: The triphosphate analog then competes with the natural deoxyadenosine triphosphate (dATP) for the active site of viral or cellular DNA or RNA polymerases.

• Chain Termination: Upon incorporation into a growing nucleic acid chain, the modified nucleoside can act as a chain terminator, preventing further elongation and halting replication. The 2'-C-methyl modification, for instance, has been shown to be a key determinant of chain termination.[6]

The following diagram illustrates the general mechanism of action for nucleoside analogs:

Caption: General mechanism of action of nucleoside analogs.

Comparative Efficacy Analysis

A critical aspect of evaluating any new therapeutic candidate is its performance relative to existing compounds. The following sections provide a comparative analysis of 7-deazaadenosine analogs against other nucleoside analogs in both antiviral and anticancer contexts.

Antiviral Activity

7-deazaadenosine analogs have demonstrated broad-spectrum antiviral activity, particularly against RNA viruses. A notable example is 7-deaza-2'-C-methyladenosine (7DMA) , which has shown potent inhibition of several flaviviruses.

Compound	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Therapeutic Index (CC50/EC50)	Reference
7-deaza-2'-C-methyladenosine (7DMA)	West Nile Virus (WNV)	Vero	0.15 - 0.33	>50	>151 - >333	[7]
7-deaza-2'-C-methyladenosine (7DMA)	Zika Virus (ZIKV)	Vero	Not specified	>89	Not specified	[8]
7-deaza-2'-C-methyladenosine (7DMA)	Usutu Virus (USUV)	Vero CCL81	~3-10	Not specified	Not specified	[9]
7-deaza-7-fluoro-2'-C-methyladenosine (DFA)	Yellow Fever Virus (YFV-17D)	Huh-7	0.9 ± 0.6	>10	>11.1	[10]
2'-C-methylcytidine	Hepatitis C Virus (HCV)	Replicon	Not specified (EC90 = 5.40 ± 2.6)	>100	Not specified	[2]
Tubercidin (7-deaza-adenosine)	Hepatitis C Virus (HCV)	Replicon	Not specified	0.15 - 3	Not specified	[6]

Key Insights from Antiviral Data:

• Potency and Selectivity: 7DMA exhibits potent antiviral activity against WNV with a high therapeutic index, indicating good selectivity for the viral polymerase over host cell machinery.[7] Similarly, DFA is a potent inhibitor of YFV.[10]

• Broad-Spectrum Potential: The activity of 7DMA against multiple flaviviruses suggests its potential as a broad-spectrum antiviral agent.[7][8][9]

• Impact of Modifications: The comparison between 7DMA and Tubercidin highlights the importance of the 2'-C-methyl group in reducing cytotoxicity.[6]

Anticancer Activity

For context, the table below presents the cytotoxic activity of other nucleoside analogs widely used in cancer chemotherapy.

Compound	Cell Line	IC50 (µM)	Reference
5-Fluorouracil (5-FU)	HepG2 (Liver Cancer)	Varies	[11]
5-Fluorouracil (5-FU)	MCF-7 (Breast Cancer)	Varies	[11]
Etoposide	Hep G2 (Liver Cancer)	~30 µg/mL (48h)	[12]

Further research is warranted to explore the anticancer potential of 7-deaza-2'-deoxy-7-iodoadenosine and its derivatives against a panel of cancer cell lines.

Experimental Protocols

To ensure the reproducibility and validity of experimental findings, detailed and well-controlled protocols are essential. The following are step-by-step methodologies for key assays used to evaluate the efficacy and cytotoxicity of nucleoside analogs.

MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow Diagram:

Caption: Experimental workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Addition: Prepare serial dilutions of the nucleoside analog in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Treatment Incubation: Incubate the plate for an additional 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% acetic acid with 16% SDS) to each well.

• Absorbance Measurement: Mix gently to ensure complete solubilization of the formazan crystals and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the 50% cytotoxic concentration (CC50) by plotting the data on a dose-response curve.

Plaque Reduction Assay for Antiviral Activity

The plaque reduction assay is a standard method for determining the antiviral efficacy of a compound by quantifying the reduction in viral plaques.

Workflow Diagram:

Caption: Experimental workflow for the plaque reduction assay.

Detailed Protocol:

• Cell Monolayer Preparation: Seed susceptible host cells in 6- or 12-well plates and incubate until a confluent monolayer is formed.

• Compound and Virus Preparation: Prepare serial dilutions of the antiviral compound in a suitable infection medium. Mix each dilution with a known titer of virus (e.g., 50-100 plaque-forming units per well).

• Infection: Aspirate the culture medium from the cell monolayers and infect the cells with the virus-compound mixtures. Include a virus-only control.

• Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption.

• Overlay: After the adsorption period, remove the inoculum and overlay the cell monolayer with a semi-solid medium (e.g., containing agarose or methylcellulose) that includes the corresponding concentrations of the antiviral compound.

• Incubation for Plaque Formation: Incubate the plates at 37°C in a 5% CO2 incubator for a period sufficient for plaques to develop (typically 2-10 days, depending on the virus).

• Plaque Visualization: Fix the cells with a solution such as 10% formalin and then stain with a solution like 0.1% crystal violet.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the virus-only control and determine the 50% effective concentration (EC50).

Conclusion and Future Directions

The 7-deazaadenosine scaffold represents a highly promising platform for the development of novel antiviral and potentially anticancer agents. Analogs such as 7-deaza-2'-C-methyladenosine have demonstrated potent and selective inhibition of a range of RNA viruses, underscoring the therapeutic potential of this class of compounds. The versatility of the C7 position for chemical modification allows for the fine-tuning of their biological activity and pharmacokinetic profiles.

While significant progress has been made in understanding the antiviral properties of 7-deazaadenosine analogs, further research is needed to fully elucidate their anticancer potential. Future studies should focus on:

• Head-to-Head Comparative Studies: Conducting comprehensive studies that directly compare the efficacy and toxicity of a wide range of 7-deazaadenosine analogs, including (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, against a broad panel of viruses and cancer cell lines.

• Structure-Activity Relationship (SAR) Elucidation: Systematically exploring the impact of different substituents at the C7 and other positions of the 7-deazaadenosine core to develop a clearer understanding of the SAR.

• Mechanism of Resistance: Investigating the potential for viral or cancer cell resistance to these analogs and identifying strategies to overcome it.

• In Vivo Efficacy and Pharmacokinetics: Advancing the most promising candidates into preclinical animal models to evaluate their in vivo efficacy, safety, and pharmacokinetic properties.

By pursuing these research avenues, the scientific community can continue to unlock the full therapeutic potential of 7-deazaadenosine analogs in the ongoing fight against viral diseases and cancer.

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Navigating the Uncharted Territory of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: A Guide to Validating Binding Affinity

For researchers and drug development professionals, the validation of a small molecule's binding affinity to its target is a critical step in the journey from discovery to clinical application. This guide addresses the validation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine , a modified deoxynucleoside with potential biological activity. However, a comprehensive search of the current scientific literature and public databases reveals a critical information gap: there is no publicly available data identifying a specific protein target for this compound, nor any published experimental validation of its binding affinity.

This guide, therefore, takes a different but essential approach. Instead of a direct comparison, which is not feasible without the foundational data, we will provide a scientifically rigorous framework for researchers to determine the binding target and affinity of this molecule. We will delve into the context of related compounds, propose a logical experimental workflow, and provide detailed protocols for key validation techniques.

The Context: 7-Deazaadenosine Analogs as a Promising Class of Molecules

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine belongs to the 7-deazapurine nucleoside analog family. This class of compounds has garnered significant interest in medicinal chemistry due to their diverse biological activities, including antiviral and anticancer properties.[1] The modification at the 7-position of the purine ring can significantly alter the molecule's interaction with protein targets.

Structure-activity relationship (SAR) studies on related 7-deazaadenosine derivatives have shown that they can act as potent inhibitors of various protein kinases.[2] For example, a similar compound, 7-acetylene-7-deaza-4'-thioadenosine, has been identified as a multi-kinase inhibitor, targeting TRKA, DYRK1A/1B, and CK1δ.[2] Another related molecule, 5-iodotubercidin, is a well-characterized adenosine kinase inhibitor.[3] These findings suggest that (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine may also exhibit inhibitory activity against one or more protein kinases.

The Path Forward: A Proposed Workflow for Target Identification and Affinity Validation

Given the absence of a known target, a systematic approach is required to first identify the protein(s) that (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine binds to and then to quantify the binding affinity. The following experimental workflow is proposed:

Figure 1. A proposed experimental workflow for the identification of the protein target and validation of the binding affinity for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Experimental Protocols

Part 1: Kinase Panel Screening

The initial step is to screen the compound against a broad panel of kinases to identify potential targets.[4][5][6][7] This is typically done at a single high concentration (e.g., 10 µM) to identify any significant inhibition.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in 100% DMSO.

• Assay Plate Preparation: In a multi-well assay plate, add the kinase, the appropriate substrate, and ATP.

• Compound Addition: Add the test compound to the designated wells. Include positive and negative controls (e.g., a known inhibitor for each kinase and DMSO vehicle control, respectively).

• Incubation: Incubate the plate at the optimal temperature for the kinases (usually 30°C or 37°C) for a predetermined time.

• Detection: Use a suitable method to detect kinase activity. A common method is to measure the amount of ADP produced, which is directly proportional to kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each kinase by comparing the signal from the wells with the compound to the DMSO control wells.

Part 2: Validation of Binding Affinity using Isothermal Titration Calorimetry (ITC)

Once a "hit" (a kinase that is significantly inhibited by the compound) is identified, ITC can be used to directly measure the binding affinity and thermodynamics of the interaction.

Step-by-Step Methodology:

• Sample Preparation:

  • Protein: Dialyze the purified "hit" kinase into the ITC buffer. The final concentration should be 10-50 times the expected dissociation constant (Kd).

  • Ligand: Dissolve (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine in the same ITC buffer. The concentration should be 10-20 times that of the protein.

• Instrument Setup:

  • Thoroughly clean the ITC instrument.

  • Set the experimental temperature (e.g., 25°C).

• Loading the Samples:

  • Load the protein solution into the sample cell.

  • Load the ligand solution into the injection syringe.

• Titration:

  • Perform a series of small injections of the ligand into the protein solution.

  • Record the heat changes after each injection.

• Data Analysis:

  • Integrate the heat-change peaks to generate a binding isotherm.

  • Fit the binding isotherm to a suitable binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Data Presentation: The Goal of Experimental Validation

Following the successful completion of the proposed workflow, the data should be summarized for clear comparison. While we cannot provide data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine at this time, the following table illustrates how the binding affinity data should be presented once a target is validated and compared with other known inhibitors of that target.

Table 1: Hypothetical Binding Affinity Data for a Validated Target (e.g., Kinase X)

Compound	Target	Method	Dissociation Constant (Kd)
(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine	Kinase X	ITC	To be determined
Inhibitor A (Known Alternative)	Kinase X	ITC	e.g., 50 nM
Inhibitor B (Known Alternative)	Kinase X	ITC	e.g., 150 nM

Conclusion and Future Directions

While the binding affinity of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine remains to be experimentally validated, the structural similarities to known kinase inhibitors suggest that this is a promising avenue of investigation. The experimental workflow detailed in this guide provides a robust and scientifically sound path for researchers to identify its molecular target(s) and quantify its binding affinity. The data generated from these experiments will be invaluable for the drug development community and will allow for a proper comparative analysis of this compound's potential as a therapeutic agent.

References

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• Reddy, B. K., et al. (2018). Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors. Molecules, 23(11), 2893.

• Semantic Scholar. (n.d.). Synthesis and Biological Evaluation of 2- and 7-Substituted 9-Deazaadenosine Analogues. Retrieved from [Link]

• HIBR Gene Diagnostics. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved from [Link]

• Pomeisl, K., et al. (2021). Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists. Journal of Medicinal Chemistry, 64(15), 11466–11481.
• Yin, Y. (2014). Synthesis and Evaluation of 8-halogenated-7- deaza-2'-deoxy-guanosine as 8-oxo-2' -deoxy-guanosine analogues. Kyushu University Institutional Repository.
• Wang, Y., et al. (2018). Design, synthesis, and biological evaluation of novel 7-deazapurine nucleoside derivatives as potential anti-dengue virus agents. Antiviral Research, 149, 95-105.
• Zhang, X., et al. (2013). Identification of 5-Iodotubercidin as a Genotoxic Drug with Anti-Cancer Potential. PLoS ONE, 8(5), e62527.

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A Comparative Guide to Negative Controls for TLR9 Activation Assays: Evaluating (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

For researchers in immunology, drug discovery, and vaccine development, the accurate assessment of innate immune activation is paramount. Toll-like receptor 9 (TLR9), a key pattern recognition receptor, senses unmethylated cytosine-phosphate-guanosine (CpG) dinucleotides, which are characteristic of microbial DNA.[1] This recognition triggers a signaling cascade culminating in the production of pro-inflammatory cytokines and type I interferons, crucial for mounting an effective immune response.

The use of synthetic CpG oligodeoxynucleotides (ODNs) as TLR9 agonists has become a standard method to probe these pathways in vitro and in vivo.[] However, the validity of any experiment hinges on the use of appropriate controls. A negative control is essential to ensure that the observed immune activation is a specific response to the TLR9 agonist and not an artifact of the experimental system.

This guide provides an in-depth comparison of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a negative control for TLR9 activation studies. We will explore its proposed mechanism of action, compare its performance with a standard GpC-containing oligonucleotide, and provide detailed experimental protocols for validation.

The Critical Role of the N7 Position in Adenosine for TLR Recognition

While TLR9 is primarily known for recognizing CpG motifs in DNA, other TLRs, like TLR7, recognize nucleoside analogs.[3] Interestingly, studies have shown that modifications to the purine ring of nucleosides can dramatically alter their ability to stimulate these receptors. For instance, 7-deazaguanosine has been identified as a TLR7 agonist.[4] This highlights that the 7-deaza modification does not inherently abolish immunostimulatory activity but rather alters receptor specificity.

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is an isomer of 7-Deaza-2'-deoxy-7-iodoadenosine and is proposed as an experimental negative control.[5] The core of its function as a negative control lies in the 7-deaza modification of the adenosine base. The nitrogen atom at the 7th position (N7) of the purine ring in adenosine is a key hydrogen bond acceptor. It is hypothesized that this N7 position is critical for the productive interaction with TLRs that recognize adenosine or adenosine-containing oligonucleotides. By replacing this nitrogen with a carbon atom, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is rendered incapable of forming this crucial hydrogen bond, thereby preventing the conformational changes in the TLR that are required for downstream signaling activation.

Comparison of Negative Controls

To validate the efficacy of any negative control, it must be compared against a known positive control and other established negative controls. In the context of TLR9 activation, the following molecules serve as excellent comparators:

• Positive Control: CpG ODN 2216 - A well-characterized Class A CpG ODN that is a potent activator of human TLR9, leading to robust induction of NF-κB signaling and cytokine production.[1][6]

• Alternative Negative Control: GpC ODN 2243 - A control oligonucleotide that contains GpC motifs instead of CpG motifs. This sequence is often used as a negative control as the inversion of the CpG dinucleotide to GpC abrogates TLR9 recognition.[6][7]

• Test Compound: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

The following table summarizes the expected outcomes in a typical TLR9 activation assay.

Compound	Target Receptor	Expected Outcome	Rationale
CpG ODN 2216	TLR9	High Activation	Contains unmethylated CpG motifs recognized by TLR9.[1]
GpC ODN 2243	TLR9	No Activation	Lacks the CpG motif necessary for TLR9 binding and activation.[6][7]
(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine	TLR9	No Activation	The 7-deaza modification on adenosine is presumed to prevent receptor binding and subsequent signaling.

Experimental Validation Workflows

To empirically validate the negative control properties of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, two primary in vitro assays are recommended: a reporter gene assay using HEK-Blue™ hTLR9 cells and a cytokine induction assay using RAW 264.7 macrophage-like cells.

Workflow for TLR9 Activation Assays

Caption: Experimental workflow for validating negative controls in TLR9 activation assays.

Protocol 1: HEK-Blue™ hTLR9 Reporter Gene Assay

This assay utilizes a HEK293 cell line stably co-transfected with the human TLR9 gene and a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.[8][9]

Materials:

• HEK-Blue™ hTLR9 Cells (InvivoGen)

• HEK-Blue™ Detection Medium (InvivoGen)

• 96-well flat-bottom cell culture plates

• CpG ODN 2216 (Positive Control)

• GpC ODN 2243 (Negative Control)

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding:

  • Culture HEK-Blue™ hTLR9 cells according to the manufacturer's instructions.

  • Resuspend cells to a concentration of 2.8 x 10^5 cells/mL in HEK-Blue™ Detection medium.

  • Add 180 µL of the cell suspension to each well of a 96-well plate.[10]

• Treatment:

  • Prepare stock solutions of controls and the test compound in endotoxin-free water or PBS.

  • Add 20 µL of the appropriate compound to the designated wells. Recommended final concentrations:

    • CpG ODN 2216: 1 µM

    • GpC ODN 2243: 1 µM

    • (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: 1 µM, with a dose-response up to 10 µM to confirm inactivity.

  • Include a vehicle control (PBS or water).

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[10]

• Data Acquisition:

  • Measure the optical density (OD) at 620-655 nm using a spectrophotometer. The color change from pink to blue/purple indicates SEAP activity.

Expected Results:

Treatment	Expected NF-κB Activation (OD 620-655 nm)
Vehicle Control	Baseline
CpG ODN 2216 (1 µM)	++++
GpC ODN 2243 (1 µM)	Baseline
(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (1-10 µM)	Baseline

Protocol 2: Cytokine Induction in RAW 264.7 Macrophages

This protocol measures the production of pro-inflammatory cytokines, such as IL-6 and TNF-α, from the murine macrophage-like cell line RAW 264.7 upon stimulation.

Materials:

• RAW 264.7 cells (ATCC)

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• 24-well cell culture plates

• CpG ODN (murine-specific, e.g., ODN 1826)

• Control GpC ODN

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

• LPS (optional, as a general inflammatory stimulus control)

• ELISA kits for murine IL-6 and TNF-α

Procedure:

• Cell Seeding:

  • Culture RAW 264.7 cells in complete DMEM.

  • Seed 5 x 10^5 cells per well in a 24-well plate and allow them to adhere overnight.[11]

• Treatment:

  • The next day, replace the medium with fresh complete DMEM.

  • Add the controls and test compound to the desired final concentrations.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[11]

• Supernatant Collection:

  • Centrifuge the plate at 300 x g for 5 minutes to pellet any detached cells.

  • Carefully collect the supernatant and store it at -80°C until analysis.

• Cytokine Quantification:

  • Quantify the concentration of IL-6 and TNF-α in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.[5][12]

Expected Results:

Treatment	Expected IL-6 Production (pg/mL)	Expected TNF-α Production (pg/mL)
Vehicle Control	< 50	< 50
CpG ODN 1826	> 1000	> 500
GpC ODN Control	< 50	< 50
(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine	< 50	< 50

Visualizing the TLR9 Signaling Pathway

The following diagram illustrates the canonical TLR9 signaling pathway, which is activated by CpG DNA and should be blocked by an effective negative control.

Sources

• 1. CpG oligodeoxynucleotide - Wikipedia [en.wikipedia.org]
• 3. invivogen.com [invivogen.com]
• 4. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 6. TLR9 signalling activation via direct ligation and its functional consequences in CD4 + T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. invivogen.com [invivogen.com]
• 9. invivogen.com [invivogen.com]
• 10. Detection of nanoparticles’ ability to stimulate toll-like receptors using HEK-Blue reporter cell lines - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Pattern of pro-inflammatory cytokine induction in RAW264.7 mouse macrophages is identical for virulent and attenuated Borrelia burgdorferi - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Researcher's Guide to Specificity Analysis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its Analogs: From Broad-Spectrum Activity to Targeted Inhibition

For researchers and drug development professionals navigating the landscape of adenosine analogs, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine represents a molecule of significant interest. Its unique 7-deazaadenosine scaffold is a versatile platform that has been explored for a range of therapeutic applications, from antiviral agents to potent kinase inhibitors. This guide provides an in-depth comparative analysis of the specificity of this compound and its broader family, offering insights into its multi-faceted biological activities and providing the experimental frameworks necessary for rigorous evaluation.

The core challenge in harnessing the therapeutic potential of adenosine analogs lies in achieving target specificity. While the 7-deaza modification can enhance metabolic stability and cell permeability, it does not inherently guarantee selectivity. As we will explore, subtle modifications to this scaffold can dramatically shift its target profile from broad-spectrum kinase inhibition to highly specific interactions with viral polymerases or distinct kinase families.

The 7-Deazaadenosine Scaffold: A Tale of Two Targets

The 7-deazaadenosine core is a privileged structure in medicinal chemistry. Its primary allure lies in its ability to mimic adenosine, a fundamental building block of cellular signaling and metabolism. This mimicry allows 7-deazaadenosine analogs to interact with a wide array of ATP-binding proteins, most notably protein kinases and polymerases.

Broad-Spectrum Kinase Inhibition: The Case of Iodotubercidin

A close structural relative of our topic compound, 5-iodotubercidin (7-deaza-5-iodoadenosine), serves as an instructive example of the broad-spectrum kinase inhibitory potential of this scaffold. While it is a potent inhibitor of adenosine kinase, with an IC50 of 26 nM, its activity is not confined to this single target.[1][2] Further studies have revealed that 5-iodotubercidin also inhibits a range of other kinases at micromolar concentrations, including:

• Casein Kinase 1 (CK1)

• Insulin receptor tyrosine kinase

• Phosphorylase kinase

• Protein Kinase A (PKA)

• Casein Kinase 2 (CK2)

• Protein Kinase C (PKC)[1][3]

This promiscuity highlights a critical consideration for researchers: while a 7-deazaadenosine analog may show high potency against a primary target, its off-target effects can be significant and must be thoroughly characterized. The genotoxic effects and activation of the Atm-p53 pathway by 5-iodotubercidin further underscore the importance of comprehensive specificity profiling.[4]

Engineered Specificity: Multi-Kinase and Pan-FGFR Inhibitors

The inherent kinase-binding ability of the 7-deazaadenosine scaffold has been leveraged by medicinal chemists to design more targeted multi-kinase inhibitors. By strategically modifying the 7-position and the ribose moiety, researchers have successfully developed compounds with tailored selectivity profiles.

For instance, a novel 7-acetylene-7-deaza-4′-thioadenosine analog has been identified as a potent multi-kinase inhibitor, demonstrating significant activity against TRKA, DYRK1A/1B, and CK1δ.[5] This work showcases how the core structure can be adapted to target specific kinases implicated in cancer cell proliferation.

In another compelling example, 5',7-disubstituted 7-deazaadenosine analogs have been engineered as irreversible pan-FGFR (Fibroblast Growth Factor Receptor) inhibitors.[6][7] These compounds exhibit potent and selective inhibition of FGFR1-4, demonstrating that with rational design, the broad-spectrum activity of the parent scaffold can be honed to target a specific kinase family.

Antiviral Activity: A Different Therapeutic Avenue

Beyond kinase inhibition, 7-deazaadenosine analogs have a well-established history as antiviral agents. Their mechanism of action in this context is distinct from their effects on cellular kinases. As nucleoside analogs, they can be intracellularly phosphorylated to their triphosphate form, which then acts as a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp).[8][9] This has been demonstrated for analogs targeting the Hepatitis C Virus (HCV) RdRp, where the 7-deaza modification enhances inhibitory potency.[8][9]

This dual potential of the 7-deazaadenosine scaffold necessitates a careful and comprehensive approach to specificity analysis. A compound designed as a kinase inhibitor may have unintended antiviral activity, and vice-versa.

Comparative Analysis of 7-Deazaadenosine Analogs: A Snapshot

The following table summarizes the known target profiles of several key 7-deazaadenosine analogs, illustrating the diverse activities of this chemical class.

Compound/Analog Class	Primary Target(s)	Additional Targets/Notes	Reference(s)
5-Iodotubercidin	Adenosine Kinase (IC50 = 26 nM)	CK1, Insulin Receptor Tyrosine Kinase, PKA, CK2, PKC (micromolar inhibition)	[1][2][3]
7-acetylene-7-deaza-4′-thioadenosine	TRKA, DYRK1A/1B, CK1δ	Potent anticancer activity in multiple cell lines	[5]
5',7-disubstituted 7-deazaadenosines	Pan-FGFR (FGFR1-4)	Irreversible inhibitors with strong antiproliferative effects in FGFR-driven cancer models	[6][7]
7-deaza-2'-C-methyl-adenosine	HCV RNA-dependent RNA polymerase	Potent and selective antiviral activity with low cellular toxicity	[8][9]
(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine	Antiviral and anticancer properties; inhibits viral RNA and DNA synthesis.	Specific kinase targets are not well-defined in the literature. Often used as a building block for modified oligonucleotides.	[10][11]

Experimental Workflows for Specificity Profiling

To rigorously assess the specificity of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine or any novel 7-deazaadenosine analog, a multi-pronged approach is essential. The following experimental workflows provide a comprehensive framework for characterizing both on-target and off-target activities.

Workflow for Kinase Specificity Profiling

Sources

• 1. 5-Iodotubercidin | Adenosine Kinase | Tocris Bioscience [tocris.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Identification of 5-Iodotubercidin as a Genotoxic Drug with Anti-Cancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Design, Synthesis, and Biological Evaluation of 5′,7-Disubstituted 7-Deaza-adenosine Analogues as Irreversible Pan-FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A 7-deaza-adenosine analog is a potent and selective inhibitor of hepatitis C virus replication with excellent pharmacokinetic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | ND06190 [biosynth.com]
• 11. 7-Deaza-2'-deoxy-7-iodoadenosine | 166247-63-8 | D-0050 [biosynth.com]

A Researcher's Guide to Deconvoluting the Cross-Reactivity of Novel Kinase Inhibitors: The Case of 7-Deazaadenosine Analogs

For researchers, scientists, and drug development professionals, understanding the target engagement and selectivity of a novel kinase inhibitor is paramount. The 7-deazaadenosine scaffold has emerged as a promising template for the development of potent kinase inhibitors. This guide provides an in-depth comparison of methodologies to characterize the cross-reactivity of novel compounds, using (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a focal point for discussion. We will delve into the rationale behind experimental choices and provide actionable protocols to empower your research.

The Enigmatic Selectivity of 7-Deazaadenosine Analogs

The 7-deazaadenosine framework, a modification of the natural nucleoside adenosine, offers a unique chemical space for kinase inhibitor design. The replacement of nitrogen with a carbon at the 7-position allows for substitutions that can probe the hydrophobic pocket adjacent to the ATP-binding site of kinases, potentially enhancing potency and modulating selectivity.

While specific kinome-wide screening data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is not extensively available in the public domain, studies on related analogs provide compelling evidence of their potential as multi-kinase inhibitors. For instance, a kinome scan of 7-acetylene-7-deaza-4'-thioadenosine revealed potent inhibition of TRKA, DYRK1A/1B, and CK1δ[1]. Other analogs, such as sangivamycin and toyocamycin, have been shown to inhibit Protein Kinase C (PKC) and Cyclin-Dependent Kinase 9 (CDK9), respectively. This underscores the importance of comprehensive profiling to understand the full spectrum of targets for any new 7-deazaadenosine derivative.

Charting the Kinome: Methodologies for Assessing Cross-Reactivity

A thorough understanding of a kinase inhibitor's selectivity is crucial to interpreting its biological effects and anticipating potential off-target toxicities. Several powerful techniques have been developed to profile inhibitor-kinase interactions on a global scale. Here, we compare three state-of-the-art approaches: Kinobeads/Multiplexed Inhibitor Beads (MIBs) coupled with Mass Spectrometry, Cellular Thermal Shift Assay (CETSA), and KiNativ™.

Methodology	Principle	Advantages	Limitations
Kinobeads/MIB-MS	Affinity chromatography using beads coated with broad-spectrum kinase inhibitors to capture cellular kinases. Competition with a free inhibitor reveals its targets and their relative affinities.	- Unbiased, kinome-wide profiling- Identifies both on- and off-targets- Applicable to cell lysates and tissues	- Indirectly measures binding through competition- May miss low-affinity interactions- Requires specialized proteomics expertise
CETSA	Measures the thermal stabilization of a protein upon ligand binding in a cellular context.	- Directly assesses target engagement in intact cells- No need for compound modification- Can be adapted for high-throughput screening	- Not all ligand binding events result in thermal stabilization- Target-specific antibody or detection method required for readout
KiNativ™	Utilizes an ATP-biotin probe to covalently label the active site of kinases. Inhibition of this labeling by a compound indicates target binding.	- Directly measures active site engagement- Can provide quantitative IC50 values- Applicable to cell and tissue lysates	- Requires a reactive lysine in the active site- Probe may not label all kinases efficiently

Experimental Protocols: A Step-by-Step Guide

To facilitate the practical application of these techniques, we provide detailed, self-validating protocols.

Protocol 1: Kinobeads/MIB-MS for Kinome-Wide Selectivity Profiling

This protocol outlines a competitive binding experiment to identify the cellular targets of a kinase inhibitor.

Caption: Workflow for Kinobeads/MIB-MS analysis.

Methodology:

• Cell Lysate Preparation:

  • Culture cells to 80-90% confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation.

  • Determine protein concentration using a standard assay (e.g., BCA).

• Competitive Binding:

  • Aliquot the cell lysate.

  • Treat aliquots with the test inhibitor at various concentrations or with a vehicle control (e.g., DMSO).

  • Incubate for a defined period (e.g., 1 hour at 4°C) to allow the inhibitor to bind to its targets.

• Kinase Enrichment:

  • Add pre-washed Kinobeads to each lysate.

  • Incubate to allow kinases to bind to the beads.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Sample Preparation for Mass Spectrometry:

  • Elute the bound proteins from the beads.

  • Reduce, alkylate, and digest the proteins with trypsin.

  • Desalt the resulting peptides.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the proteins in each sample using a proteomics software suite.

  • Compare the abundance of each identified kinase between the inhibitor-treated and control samples. A significant decrease in the abundance of a kinase in the inhibitor-treated sample indicates it as a potential target.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol describes how to determine if a compound binds to its target in intact cells.

Caption: Workflow for the Cellular Thermal Shift Assay.

Methodology:

• Cell Treatment:

  • Seed cells and grow to the desired confluency.

  • Treat cells with the test compound or vehicle control for a specified time.

• Thermal Challenge:

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in PBS and aliquot into PCR tubes.

  • Heat the aliquots at a range of different temperatures for a short period (e.g., 3 minutes).

  • Immediately cool the samples on ice.

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.

  • Centrifuge the lysates at high speed to pellet the aggregated proteins.

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of the target protein in the soluble fraction by a suitable method, such as Western blotting or ELISA.

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the compound-treated and control samples.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Comparative Analysis and Future Directions

While Kinobeads/MIB-MS provides a broad, unbiased view of the kinome, CETSA offers invaluable confirmation of target engagement within the complex milieu of a living cell. For a comprehensive understanding of a novel inhibitor like (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, an integrated approach is recommended. Initial screening with Kinobeads can identify a panel of potential on- and off-targets, which can then be validated in a cellular context using CETSA.

The field of chemical proteomics is continually evolving, with new technologies emerging that promise even deeper and more quantitative insights into the cellular mechanisms of drug action. As we continue to explore the therapeutic potential of promising scaffolds like 7-deazaadenosine, the rigorous application of these powerful techniques will be essential for the development of safe and effective targeted therapies.

References

• Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors.

• Sangivamycin, a nucleoside analogue, is a potent inhibitor of protein kinase C.

• Selective CDK9 Inhibition by Natural Compound Toyocamycin in Cancer Cells.

Sources

• 1. Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to High-Fidelity Controls: Performance Comparison of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as an Isotype Control

Abstract

The study of nucleoside analogs as therapeutic agents and research tools demands the highest level of scientific rigor. A critical, yet often overlooked, aspect of this research is the use of appropriate negative controls to distinguish specific biological effects from non-specific cellular responses. This guide provides an in-depth technical comparison of the biologically active nucleoside analog, (2R,3S,5R)-7-Deaza-2'-deoxy-7-iodoadenosine, with its stereoisomer, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, which serves as a high-fidelity isotype control. We will explore the mechanistic basis for their differential activity and provide detailed experimental protocols and comparative data from enzymatic and cell-based assays. This guide establishes the indispensable role of the (2S,3R,5S) isomer in validating the specific antiviral and anticancer effects attributed to its active counterpart, ensuring data integrity and reproducibility.

Introduction: The Imperative for a Proper Control in Nucleoside Analog Research

7-Deaza-2'-deoxy-7-iodoadenosine is a modified purine nucleoside analog with significant potential in antiviral and anticancer research[1]. The substitution of nitrogen at the 7-position with a carbon atom (7-deaza) and the addition of an iodine atom alter the molecule's electronic properties and its interactions with key cellular enzymes, particularly DNA polymerases[1][]. Once inside a cell, the active form of this compound is phosphorylated to its triphosphate form and subsequently incorporated into nascent DNA strands. This event can lead to chain termination or create mutagenic effects, thereby inhibiting viral replication or cancer cell proliferation[1].

However, the introduction of any small molecule into a complex biological system can elicit off-target or non-specific effects. To confidently attribute an observed phenotype to the specific mechanism of DNA chain termination, a robust negative control is required. The ideal control should share as many physical and chemical properties with the active compound as possible—including cellular uptake and general structure—but lack the specific biological activity. In this context, the concept of an "isotype control," borrowed from antibody-based applications, is highly relevant. An isotype control is a molecule used to differentiate a specific signal from non-specific background noise[3][4]. For small molecules, a stereoisomer often represents the ultimate negative control.

The Active Agent vs. The Control: A Tale of Two Isomers

The key to the differential activity between the two isomers lies in the stereospecificity of biological enzymes. DNA polymerases, the primary targets of this nucleoside analog, have highly conserved active sites that can precisely distinguish between the stereochemistry of their substrates.

• The Active Isomer: (2R,3S,5R)-7-Deaza-2'-deoxy-7-iodoadenosine This is the biologically active form. Its stereochemical configuration mimics that of natural 2'-deoxyadenosine, allowing it to be recognized and processed by cellular kinases and subsequently by DNA polymerases. Its incorporation into DNA is what drives its therapeutic effect[1][].

• The Isotype Control: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine This isomer possesses a different three-dimensional arrangement of atoms[5][6]. While chemically identical in composition to the active form, its shape is not recognized by the active site of DNA polymerases. Therefore, it is not incorporated into DNA and should not elicit the specific biological effects of the active isomer. Any activity observed with this control can be attributed to non-specific effects, such as general cytotoxicity or off-target interactions.

Figure 1: Mechanism of action and control pathway. Both the active (2R,3S,5R) and control (2S,3R,5S) isomers are taken up by the cell and phosphorylated. However, only the active isomer's triphosphate is recognized by DNA polymerase, leading to the specific effect of DNA chain termination.

Performance Comparison: Experimental Evidence

To empirically validate the function of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine as a negative control, we present data from two standard assays: an in vitro DNA polymerase inhibition assay and a cell-based antiviral assay.

In Vitro Enzymatic Assay: DNA Polymerase Inhibition

Objective: To directly measure the inhibitory activity of both isomers against a viral DNA polymerase.

Rationale: This assay isolates the molecular target (DNA polymerase) from the complexities of a cellular environment. The active isomer is expected to be a potent inhibitor, while the control isomer should show little to no activity.

Protocol: DNA Polymerase Inhibition Assay

• Reaction Mixture Preparation: Prepare a master mix containing reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT), a DNA template/primer duplex (e.g., poly(dA)/oligo(dT)), and a mix of dNTPs with one radiolabeled dNTP (e.g., [³H]-dTTP).

• Compound Preparation: Serially dilute the active (2R,3S,5R) and control (2S,3R,5S) isomers in DMSO, then further dilute in reaction buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells (e.g., <1%).

• Enzyme Addition: Add a purified viral DNA polymerase (e.g., HSV-1 DNA polymerase) to each well of a 96-well plate.

• Initiation of Reaction: Add the test compounds (or vehicle control) to the wells, followed immediately by the reaction master mix to start the DNA synthesis.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Termination: Stop the reaction by adding cold 10% trichloroacetic acid (TCA).

• Quantification: Transfer the reaction products onto glass fiber filters. Wash the filters with 5% TCA and then ethanol to remove unincorporated nucleotides. Measure the radioactivity of the filters using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) by fitting the data to a dose-response curve.

Comparative Performance Data

Compound	Target Enzyme	IC₅₀ (µM)
(2R,3S,5R)-7-Deaza-2'-deoxy-7-iodoadenosine (Active)	HSV-1 DNA Polymerase	0.85
(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (Control)	HSV-1 DNA Polymerase	> 100

Cell-Based Functional Assay: Antiviral Plaque Reduction

Objective: To evaluate the ability of both isomers to inhibit viral replication in a cell culture model.

Rationale: This assay provides a more biologically relevant context, testing not only the compound's activity but also its ability to be transported into cells and metabolized into its active triphosphate form. 7-Deaza-7-iodo-2'-deoxyadenosine is known to have efficacy against herpes simplex virus (HSV)[].

Sources

• 1. CAS # 166247-63-8, 7-Deaza-2'-deoxy-7-iodoadenosine, 7-(2-Deoxy-beta-D-erythro-pentofuranosyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-amine - chemBlink [chemblink.com]
• 3. Isotype Control [ptglab.com]
• 4. origene.com [origene.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine | C11H13IN4O3 | CID 124396401 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Ensuring Reproducibility in Experiments Utilizing (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

Executive Summary

Modified nucleosides are powerful tools in molecular biology, diagnostics, and therapeutic development. However, their structural and chemical nuances introduce significant risks of experimental irreproducibility. This guide addresses these challenges in the context of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a stereoisomer of the widely used 7-deaza-7-iodo-2'-deoxyadenosine. While often employed as an experimental control, its handling and application are subject to the same pitfalls as its parent compound and other nucleoside analogs[1]. We will explore the foundational principles of ensuring reproducibility, from initial compound validation to robust experimental design and data interpretation, providing researchers with a comprehensive roadmap to reliable and consistent results.

Section 1: The 7-Deaza Modification - A Double-Edged Sword

The defining feature of a 7-deaza purine is the substitution of the nitrogen atom at the 7th position of the purine ring with a carbon atom. This seemingly minor alteration has profound effects on the molecule's properties:

• Disruption of Hoogsteen Base Pairing: The N7 position of guanine and adenine is critical for forming non-Watson-Crick hydrogen bonds, known as Hoogsteen base pairs. These interactions can lead to the formation of stable secondary structures (e.g., G-quadruplexes) in GC-rich DNA sequences. By replacing N7 with C7, 7-deaza analogs prevent these structures from forming, which is highly advantageous in PCR and sequencing applications where such structures can stall DNA polymerase[2][3].

• Enhanced Stability in Mass Spectrometry: The glycosidic bond (between the base and the sugar) is a common point of fragmentation during mass spectrometry analysis. The 7-deaza modification is known to increase the stability of this bond, reducing in-source decay and leading to cleaner mass spectra and more reliable quantification[4][5].

• A Platform for Further Modification: The C7 position provides a convenient anchor point for attaching other chemical moieties, such as halogens (e.g., iodine in 7-iodo-dATP) or linkers for attaching fluorophores and other reporter molecules, without disrupting Watson-Crick base pairing[4][6].

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a specific isomer of the 7-iodo-modified 2'-deoxyadenosine[1][7]. Its primary role in research is often as a negative or stereoisomeric control to validate that the observed biological or biochemical effects of the canonical isomer are specific. Therefore, ensuring its purity and stability is just as critical as for the active compound.

Section 2: Deconstructing Irreproducibility in Modified Nucleoside Experiments

Inconsistent results with nucleoside analogs are rarely random; they are typically rooted in overlooked variables. Drawing from extensive field experience and literature, these issues can be categorized into three primary classes of error[8][9][10].

• Class 1: Compound Integrity and Stability: This is the most fundamental and frequent source of error. It encompasses issues with purity (residual solvents, synthesis precursors), degradation due to improper storage (light, temperature fluctuations), or chemical instability in experimental buffers[8][9][10][11]. A compound that is not what it is supposed to be, or is present at a lower concentration than assumed, invalidates all downstream results.

• Class 2: Enzymatic and Reaction-Specific Variables: Modified nucleosides can behave differently from their natural counterparts as substrates for enzymes like polymerases or kinases. The efficiency of incorporation or inhibition can be highly sensitive to reaction conditions such as pH, salt concentration, and the specific enzyme used[12][13]. For example, some DNA polymerases may exhibit lower fidelity or stall when incorporating a modified nucleotide.

• Class 3: Analytical and Detection Artifacts: How an experiment is measured can introduce bias. In fluorescence-based assays, the analog itself might quench or contribute to background signal. In mass spectrometry, improper sample preparation or the presence of contaminants can lead to ion suppression or misidentification[10][11].

This guide is structured to systematically address and eliminate these three classes of error.

Section 3: A Self-Validating Framework for Experimental Design

To achieve reproducibility, every experiment must be designed as a self-validating system. This begins long before the primary assay is run.

Pillar 1: Absolute Verification of Compound Identity, Purity, and Stability

One cannot assume that a vial from any supplier contains a pure, stable compound. An in-house Quality Control (QC) check is the first line of defense against irreproducibility.

Caption: Workflow for incoming quality control of modified nucleosides.

Protocol 1: QC and Stock Solution Preparation

• Resuspension: Upon receipt, briefly centrifuge the vial to collect all powder at the bottom. Resuspend the compound in a high-purity, anhydrous solvent like DMSO to a high concentration (e.g., 10-50 mM). MedChemExpress suggests specific solvent mixtures for in vivo work, such as 10% DMSO with 40% PEG300, but for in vitro assays, pure DMSO is standard[14].

• Mass Confirmation (LC-MS): Dilute a small sample of the stock solution and analyze it via Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Objective: Confirm the molecular weight matches the expected value (e.g., 376.16 g/mol for 7-Deaza-2'-deoxy-7-iodoadenosine)[15][16].

  • Acceptance Criteria: Observed mass should be within 5 ppm of the theoretical mass. Purity by LC peak area should ideally be >98%.

• Accurate Quantification (UV-Vis): Determine the precise concentration of the stock solution using UV-Vis spectrophotometry and the compound's known extinction coefficient. For the related 7-deaza-dATP, the λmax is 270 nm and ε is 11.3 L mmol⁻¹ cm⁻¹[17]. Use the appropriate value for your specific analog.

• Aliquoting and Storage: Prepare small, single-use aliquots of the quantified stock solution to avoid repeated freeze-thaw cycles. Store these at -80°C for long-term stability (up to 6 months) or at -20°C for short-term use (up to 1 month), always protected from light[1].

Pillar 2: Robust Experimental Design & Controls

We will use the application of 7-deaza analogs in overcoming challenges in PCR of GC-rich templates as a case study. The rationale for using a 7-deaza analog here is to prevent the formation of secondary structures that block Taq polymerase[2][3].

Caption: Comparative PCR workflows for GC-rich templates.

Protocol 2: Improving PCR of GC-Rich Templates

This protocol is adapted from methodologies proven to enhance amplification of difficult templates like the human p16INK4A promoter[2].

• Template and Primers: Use a known GC-rich template DNA. Design primers as usual, but ensure they have an appropriate melting temperature for the high-annealing temperatures often required.

• Master Mix Preparation: Prepare two master mixes.

  • Control Mix: Standard PCR buffer, primers, Taq polymerase, and a standard dNTP mix (e.g., 200 µM each of dATP, dCTP, dGTP, dTTP).

  • 7-Deaza Mix: Identical to the Control Mix, but replace dGTP entirely with 7-deaza-dGTP. For templates with high AT content in addition to GC richness, replacing dATP with 7-deaza-dATP can also be beneficial. A common strategy is to use a 3:1 ratio of 7-deaza-dGTP to dGTP, or a full substitution[3].

• Thermal Cycling:

  • Initial Denaturation: 95°C for 3-5 minutes.

  • 35-40 Cycles:

    • Denaturation: 95°C for 30 seconds.

    • Annealing: 60-68°C for 30 seconds (optimize as needed).

    • Extension: 72°C for 1 minute per kb.

  • Final Extension: 72°C for 5-10 minutes.

• Analysis: Run the products on a 1.5% agarose gel. The 7-deaza reaction should yield a clean, specific band of the expected size, while the control reaction may show weak or no product and multiple non-specific bands[2].

Section 4: Comparative Analysis of Alternatives

Choosing the right tool is paramount. While 7-deaza analogs are powerful, they are not the only solution.

Challenge	Primary Approach	Alternative Approach(es)	Key Performance Metric	Pros & Cons
GC-Rich PCR Amplification	7-deaza-dGTP Substitution	1. PCR additives (e.g., Betaine, DMSO) 2. "Hot Start" polymerases[18]	PCR Product Yield & Specificity	7-deaza-dGTP: Highly effective, but more expensive. Additives: Cheaper, but require extensive optimization and may inhibit some polymerases. Hot Start: Improves specificity for all reactions but may not be sufficient alone for extreme GC content.
DNA Sequencing through Compressions	Sequencing with 7-deaza-dGTP	High-temperature sequencing protocols	Sequencing Read Quality (Phred Score)	7-deaza-dGTP: Directly resolves compressions leading to clean reads[2][19]. High Temp: Can help melt secondary structures but may not resolve all compressions and can reduce enzyme processivity.
Kinase Activity Assays	ATP Analog Inhibitors (e.g., modified adenosines)	Non-ATP competitive inhibitors, Allosteric inhibitors	IC₅₀ Value	ATP Analogs: Broadly applicable to many kinases. Alternatives: Often more specific but require more complex screening to identify.
Pyrosequencing	dATPαS (deoxyadenosine-5'-O-(1-thiotriphosphate))	c7dATP (7-deaza-2'-deoxyadenosine-5'-triphosphate) [20]	Signal-to-Noise Ratio, Read Length	dATPαS: Standard, but can inhibit apyrase. c7dATP: Low luciferase specificity (good), less inhibition of apyrase, allowing for longer read lengths[20].

This table contains illustrative data synthesized from published principles.

Section 5: Troubleshooting Common Reproducibility Failures

Symptom	Potential Cause (Class of Error)	Recommended Solution
No PCR product in 7-deaza reaction	Compound Integrity (1): Degraded 7-deaza-dGTP stock. Enzymatic (2): Polymerase is inhibited by the analog or concentration is incorrect.	1. Use a fresh aliquot of 7-deaza-dGTP. Re-verify concentration. 2. Check literature for polymerase compatibility. Run a concentration titration of the analog.
Variable IC₅₀ in kinase assays	Compound Integrity (1): Inaccurate stock concentration; compound precipitation in assay buffer. Analytical (3): Compound interferes with detection method (e.g., fluorescence).	1. Re-verify stock concentration with UV-Vis. Check for solubility issues in the final assay buffer. 2. Run a control plate with compound but no enzyme to check for signal interference.
Sequencing data shows early termination	Enzymatic (2): Polymerase stalls after incorporating the analog. Compound Integrity (1): Contaminants in the analog stock acting as chain terminators.	1. Try a different DNA polymerase known to have high processivity with modified bases. 2. Perform QC on the analog stock via LC-MS to check for impurities.
Mass spec data is noisy or shows unexpected masses	Compound Integrity (1): Compound degradation. Analytical (3): In-source fragmentation; salt adducts from buffer.	1. Prepare fresh samples and analyze immediately. 2. Optimize MS parameters (e.g., use a softer ionization source). Ensure buffers are MS-compatible (volatile salts like ammonium acetate).

Conclusion

Achieving reproducible results with modified nucleosides like (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is not a matter of chance, but a consequence of rigorous, systematic validation. By treating every batch of a reagent as unknown until proven otherwise, implementing robust QC, designing experiments with appropriate controls, and understanding the biochemical basis for the chosen methodology, researchers can eliminate the primary sources of error. This disciplined approach transforms these powerful but sensitive molecules from sources of frustration into reliable tools for discovery.

References

• Helm, M. & Motorin, Y. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. Accounts of Chemical Research. [Link]

• Helm, M. & Motorin, Y. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. PMC. [Link]

• Helm, M. & Motorin, Y. (2023). (PDF) Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. ResearchGate. [Link]

• Helm, M. & Motorin, Y. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. PubMed. [Link]

• ResearchGate. The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. ResearchGate. [Link]

• MDPI. Challenges with Simulating Modified RNA: Insights into Role and Reciprocity of Experimental and Computational Approaches. MDPI. [Link]

• DoNotEdit. (2022). 5 Main Factors Affecting Reproducibility in Research. DoNotEdit. [Link]

• Enago Academy. (2022). Top 5 Factors Affecting Reproducibility in Research. Enago Academy. [Link]

• PMC. Nucleoside Analogs: A Review of Its Source and Separation Processes. PMC. [Link]

• PubMed Central. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. PubMed Central. [Link]

• Jena Bioscience. 7-Deaza-dATP. Jena Bioscience. [Link]

• Conference on Nonlinear Systems Biology and Dynamics (CNSD). 7-Deaza-2'-deoxy-7-iodoadenosine. CNSD. [Link]

• Frey, B., et al. (2008). 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. Journal of Clinical Pathology. [Link]

• PubChem. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem. [Link]

• ResearchGate. 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands | Request PDF. ResearchGate. [Link]

• Eriksson, J., et al. (2004). 7-Deaza-2'-deoxyadenosine-5'-triphosphate as an alternative nucleotide for the pyrosequencing technology. PubMed. [Link]

• ResearchGate. Factors that modify inhibition of DNA polymerization by nucleoside analogs. ResearchGate. [Link]

• PMC. Chemical Variant of 7-deaza-dGTP for Improved GC-rich PCR and Amplification. PMC. [Link]

• PMC. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. PMC. [Link]

• NCBI. Assay Development for Protein Kinase Enzymes. NCBI. [Link]

• MDPI. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. MDPI. [Link]

• NIH. Analytical methods for physicochemical characterization of antibody drug conjugates. NIH. [Link]

• ResearchGate. Can anyone suggest a protocol for a kinase assay? ResearchGate. [Link]

• Abzena. Analytical Method Development for Biologics & Bioconjugates. Abzena. [Link]

• PubMed Central. Protocols for Characterization of Cdk5 Kinase Activity. PubMed Central. [Link]

• BMG LABTECH. Kinase assays. BMG LABTECH. [Link]

• Taniguchi, Y., et al. (2016). Effects of 8-halo-7-deaza-2'-deoxyguanosine triphosphate on DNA synthesis by DNA polymerases and cell proliferation. PubMed. [Link]

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A Comparative Guide to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: Mechanisms and Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a synthetically modified nucleoside analog with significant potential in antiviral and anticancer research. We will explore its multifaceted mechanisms of action, offer a comparative analysis against established alternatives, and provide detailed experimental protocols for its evaluation.

Introduction to a Versatile Nucleoside Analog

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a derivative of deoxyadenosine where the nitrogen at the 7-position of the purine ring is replaced by a carbon, and an iodine atom is attached to this new carbon. This modification fundamentally alters the molecule's electronic properties and steric profile, preventing the formation of Hoogsteen base pairs and creating a scaffold for further chemical modifications.[1] These seemingly subtle changes unlock a range of biological activities, positioning this compound and its analogs as valuable tools in drug discovery. This guide will delve into its primary mechanisms of action: kinase inhibition and antiviral activity, providing a comparative perspective to aid researchers in their experimental design and interpretation.

Multifaceted Mechanisms of Action

The biological effects of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its related 7-deazaadenosine analogs are diverse, stemming from their ability to interact with key cellular and viral enzymes.

Kinase Inhibition: An ATP-Competitive Strategy

A prominent mechanism of action for 7-deazaadenosine analogs is the inhibition of protein kinases.[2] These compounds act as ATP-competitive inhibitors, binding to the ATP-binding pocket of various kinases. The 7-deaza modification allows for the introduction of different substituents at the 7-position, which can occupy an adjacent hydrophobic pocket, thereby enhancing binding affinity and conferring selectivity for specific kinases.[2] This targeted inhibition of kinases, which are often dysregulated in cancer, can disrupt signaling pathways crucial for cancer cell proliferation and survival.[3]

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Caption: General mechanism of kinase inhibition.

Antiviral Activity: A Chain-Terminating Approach

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its analogs also exhibit potent antiviral activity, particularly against herpes simplex viruses (HSV).[] The mechanism hinges on the intracellular phosphorylation of the nucleoside analog to its triphosphate form. This triphosphate then acts as a competitive inhibitor of the viral DNA polymerase, competing with the natural substrate, dATP.[5] Upon incorporation into the growing viral DNA chain, the modified nucleoside leads to chain termination, thus halting viral replication.[6] A key aspect of its selectivity is that the initial phosphorylation is often more efficiently carried out by viral thymidine kinase than by host cell kinases, leading to higher concentrations of the active triphosphate in infected cells.[7]

A Versatile Tool in Oligonucleotide Synthesis

Beyond its direct therapeutic potential, 7-deaza-2'-deoxy-7-iodoadenosine serves as a crucial building block in the synthesis of modified oligonucleotides.[8] The 7-deaza modification can reduce the formation of secondary structures in G-C rich sequences.[1] Furthermore, the iodine atom at the 7-position provides a reactive handle for introducing a wide array of functionalities through palladium-catalyzed cross-coupling reactions, such as Sonogashira and Suzuki reactions.[9] This allows for the site-specific labeling of oligonucleotides with fluorophores, biotin, or other moieties for diagnostic and research applications.

Comparative Analysis

To provide a clearer perspective on the potential of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, this section compares the performance of its analogs to established drugs in both kinase inhibition and antiviral applications. Note: Direct comparative data for this specific isomer is limited in publicly available literature. The following comparisons are based on closely related 7-deazaadenosine analogs and are intended to be illustrative of the potential of this class of compounds.

Kinase Inhibitory Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of a 7-deazapurine derivative against several cancer-related kinases, compared to a standard-of-care drug, Sorafenib.

Compound/Drug	Target Kinase	IC50 (µM)
Compound 8 (7-deazapurine derivative)	VEGFR-2	0.0554
Sorafenib	VEGFR-2	0.0416
Compound 8 (7-deazapurine derivative)	HCT-116 (cell line)	3.94
Vinblastine	HCT-116 (cell line)	7.35
Doxorubicin	HCT-116 (cell line)	7.52
Compound 8 (7-deazapurine derivative)	HepG-2 (cell line)	3.76
Vinblastine	HepG-2 (cell line)	5.83
Doxorubicin	HepG-2 (cell line)	8.19
Compound 8 (7-deazapurine derivative)	MCF-7 (cell line)	4.43
Vinblastine	MCF-7 (cell line)	3.21
Doxorubicin	MCF-7 (cell line)	6.74

Data for "Compound 8" is sourced from a study on pyrimidine molecules bearing a sulfonamide moiety, which includes a 7-deazapurine scaffold.[10]

The data indicates that 7-deazapurine analogs can exhibit potent kinase inhibition, with IC50 values comparable to the established multi-kinase inhibitor Sorafenib against VEGFR-2.[10] Furthermore, in cellular assays, these compounds can demonstrate significant anti-proliferative activity against various cancer cell lines.[10]

Antiviral Efficacy

The antiviral activity of nucleoside analogs is a cornerstone of anti-herpesvirus therapy. The table below presents a comparison of the antiviral activity of 2'-nor-2'-deoxyguanosine (2'NDG), an analog of the class of compounds to which our topic molecule belongs, and Acyclovir (ACV), a widely used anti-herpes drug.

Parameter	2'NDG	Acyclovir (ACV)
Intracellular Triphosphate Concentration (6h post-infection)	~7 times higher than ACV	Baseline
Relative Rate of Triphosphate Formation (Infected vs. Uninfected Cells)	4.5 times higher than ACV	Baseline
Km/Ki Ratio (HSV-1 DNA Polymerase)	3.10	1.37
Km/Ki Ratio (HeLa DNA Polymerase α)	0.05	1.11

Data is from a comparative study of 2'NDG and Acyclovir.[11]

These findings suggest that certain nucleoside analogs can be more efficiently converted to their active triphosphate form in infected cells and can be more selective inhibitors of the viral DNA polymerase compared to the cellular polymerase.[11] This enhanced selectivity can translate to a better therapeutic window.

Experimental Protocols

To facilitate the evaluation of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its analogs, detailed protocols for key assays are provided below.

ADP-Glo™ Kinase Assay (for Kinase Inhibition)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Materials:

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase of interest

• Substrate for the kinase

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (or analog)

• ATP

• Kinase reaction buffer

• White, opaque 384-well plates

• Luminometer

Procedure:

• Kinase Reaction Setup:

  • In a 384-well plate, add 2.5 µL of the test compound at various concentrations.

  • Add 2.5 µL of a solution containing the kinase and its substrate.

  • Initiate the reaction by adding 5 µL of ATP solution. The final reaction volume is 10 µL.

  • Incubate at room temperature for 60 minutes.

• ATP Depletion:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[3]

  • Incubate at room temperature for 40 minutes.[3]

• ADP to ATP Conversion and Signal Generation:

  • Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced to ATP and provides luciferase and luciferin to generate a luminescent signal.[3]

  • Incubate at room temperature for 30-60 minutes.[3]

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer. The luminescent signal is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

HSV-1 Plaque Reduction Assay (for Antiviral Activity)

This assay determines the concentration of an antiviral compound required to reduce the number of viral plaques by 50% (IC50).

Materials:

• Vero cells (or other susceptible cell line)

• HSV-1 stock of known titer

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine (or analog)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Carboxymethylcellulose (CMC) or other overlay medium

• Crystal violet staining solution

• 6-well plates

Procedure:

• Cell Seeding:

  • Seed Vero cells in 6-well plates to form a confluent monolayer.[2]

• Viral Infection:

  • Aspirate the culture medium and infect the cell monolayers with HSV-1 at a concentration that yields approximately 100-200 plaque-forming units (PFU) per well.

  • Incubate for 1-2 hours at 37°C to allow for viral adsorption.[1]

• Compound Treatment:

  • Remove the viral inoculum.

  • Add an overlay medium (e.g., DMEM with 2% FBS and 0.5% CMC) containing serial dilutions of the test compound.[2]

  • Incubate the plates at 37°C in a CO2 incubator for 2-3 days until plaques are visible.

• Plaque Visualization and Counting:

  • Aspirate the overlay medium.

  • Fix the cells with methanol and stain with 0.1% crystal violet solution.

  • Wash the plates with water to remove excess stain.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque inhibition for each compound concentration relative to the virus control (no compound).

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathway and Mechanism Visualization

Inhibition of the EGFR Signaling Pathway

Many 7-deazaadenosine analogs function as inhibitors of receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR). By blocking the ATP-binding site of EGFR, these compounds prevent its autophosphorylation and the subsequent activation of downstream pro-survival and proliferative pathways such as the RAS-RAF-MAPK and PI3K-AKT pathways.[12]

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Caption: Inhibition of the EGFR signaling cascade.

Mechanism of Viral DNA Polymerase Inhibition

The antiviral action of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a multi-step intracellular process culminating in the termination of viral DNA synthesis.

dot

Caption: Intracellular activation and mechanism of action.

Conclusion

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its analogs represent a versatile class of molecules with significant potential in both oncology and virology. Their ability to act as ATP-competitive kinase inhibitors and as chain-terminating viral DNA polymerase inhibitors provides multiple avenues for therapeutic intervention. The 7-iodo modification further enhances their utility as a scaffold for the development of more potent and selective agents, as well as for the creation of sophisticated molecular probes. While direct comparative data for this specific isomer remains to be fully elucidated in the public domain, the evidence from its analogs strongly supports its continued investigation. The experimental protocols and mechanistic insights provided in this guide are intended to empower researchers to further explore the therapeutic and scientific potential of this promising compound.

References

• Current time information in Jasper County, US. (n.d.).
• Sanchez, M. D., Ochoa, A. C., & Foster, T. P. (2016). Plaque reduction assay. Bio-protocol, 6(9), e1805.
• Sadowski, L. A., et al. (2021). Virus Plaque Assay: A Technique to Measure Infectious Herpes Simplex Virus via Quantification of Plaques Formed in Monolayer of Virus-Infected Cells. Journal of Visualized Experiments, (173), e62723.
• Sadowski, L. A., et al. (2021). Plaquing of Herpes Simplex Viruses. Journal of Visualized Experiments, (177), e63149.
• Menegazzi, M., et al. (2017). A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies. Frontiers in Microbiology, 8, 1097.
• Chen, Y., et al. (2023). Screening and verification of antiviral compounds against HSV-1 using a method based on a plaque inhibition assay. BMC Infectious Diseases, 23(1), 856.
• Rosemeyer, H., et al. (1998). The base pairing properties of 8-aza-7-deaza-2'-deoxyisoguanosine and 7-halogenated derivatives in oligonucleotide duplexes with parallel and antiparallel chain orientation. Nucleic Acids Research, 26(5), 1229–1235.

• The IC50 values expressed in (µM) of the target compounds against the MCF-7, HCT-116, and HepG-2 tumor cells. (n.d.). ResearchGate. Retrieved from [Link]

• The synthesis of 7-deaza-7-iodo-2′-deoxyadenosine. (n.d.). ResearchGate. Retrieved from [Link]

• Froehler, B. C., et al. (1993). Oligodeoxynucleotides Containing C-7 Propyne Analogs of 7-Deaza-2'-Deoxyguanosine and 7-Deaza-2'-Deoxyadenosine. Nucleic Acids Research, 21(23), 5399–5403.
• Wee, P., & Wang, Z. (2017). Targeting the EGFR signaling pathway in cancer therapy. Seminars in Cancer Biology, 42, 1–13.

• A Comparative Study of the in vitro and in vivo Antiviral Activities of Acyclovir and Penciclovir. (n.d.). ResearchGate. Retrieved from [Link]

• Olsen, D. B., et al. (2004). A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. Antimicrobial Agents and Chemotherapy, 48(10), 3944–3953.
• Oda, K., et al. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 1, 2005.0010.
• Spector, T., et al. (1983). A comparison of the antiviral agents 2'-nor-2'-deoxyguanosine and acyclovir: uptake and phosphorylation in tissue culture and kinetics of in vitro inhibition of viral and cellular DNA polymerases by their respective triphosphates.

• Promega Connections. (2025, March 6). IC50, EC50 and Kd: What is the Difference and Why Do They matter? Retrieved from [Link]

• Analysis of EGFR-dependent signaling pathways in human cancer cell... (n.d.). ResearchGate. Retrieved from [Link]

• Schematic representation of the interaction of the de2-7 EGFR variants... (n.d.). ResearchGate. Retrieved from [Link]

• Structure-Activity Relationships of Acyclic Selenopurine Nucleosides as Antiviral Agents. (n.d.). MDPI. Retrieved from [Link]

• Visikol. (2023, May 18). IC50, EC50 and its Importance in Drug Discovery and Development. Retrieved from [Link]

• ClinPGx. (n.d.). EGFR Inhibitor Pathway, Pharmacodynamics. Retrieved from [Link]

• GraphPad. (n.d.). 50% of what? How exactly are IC50 and EC50 defined? - FAQ 1356. Retrieved from [Link]

• Yildiz, S., et al. (2019). Nucleoside Analogs with Selective Antiviral Activity against Dengue Fever and Japanese Encephalitis Viruses. Journal of Virology, 93(14), e00307-19.

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. (n.d.). NIH. Retrieved from [Link]

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A Comparative Guide to (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and its Analogs in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This in-depth technical guide provides a comprehensive comparison of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine and related 7-deazaadenosine analogs, a promising class of nucleoside analogs with significant therapeutic potential. This document details their mechanism of action, summarizes key quantitative data from representative analogs, provides detailed experimental protocols for their evaluation, and visualizes relevant biological pathways and experimental workflows.

Introduction: The Therapeutic Potential of 7-Deazaadenosine Analogs

7-Deazaadenosine analogs are a class of purine nucleoside analogs where the nitrogen atom at the 7-position of the adenine base is replaced by a carbon atom. This modification confers resistance to enzymatic degradation by adenosine deaminase, thereby enhancing their metabolic stability and bioavailability. These analogs, including (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, have garnered significant interest in oncology research due to their potential as anticancer agents. Their mechanisms of action are multifaceted, primarily involving the disruption of nucleic acid synthesis and the induction of programmed cell death (apoptosis).

Mechanism of Action: Disrupting Cancer Cell Proliferation

The cytotoxic effects of 7-deazaadenosine analogs are primarily attributed to their ability to interfere with fundamental cellular processes after being metabolized into their triphosphate forms. Once phosphorylated by cellular kinases, these analogs can be incorporated into DNA and RNA, leading to the inhibition of nucleic acid synthesis and function.[1] This incorporation can trigger DNA damage responses, cell cycle arrest, and ultimately, apoptosis.[2]

One notable analog, 7-(2-Thienyl)-7-deazaadenosine (AB61), has been shown to be efficiently phosphorylated in cancer cells and subsequently incorporated into both DNA and RNA.[1] This leads to the inhibition of both DNA and RNA synthesis, with a more pronounced and rapid effect on RNA synthesis.[3][4] The resulting cellular stress and DNA damage can activate apoptotic pathways.[1]

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Figure 1: General mechanism of action for 7-deazaadenosine analogs.

Comparative Cytotoxicity in Cancer Cell Lines

The cytotoxic potential of 7-deazaadenosine analogs is often evaluated by determining their half-maximal inhibitory concentration (IC50) values across a panel of cancer cell lines. While specific IC50 data for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is limited, the following table presents representative IC50 values for other 7-deazaadenosine analogs to illustrate their potent anticancer activity.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
7-(2-Thienyl)-7-deazaadenosine (AB61)	CCRF-CEM	Leukemia	0.023	[3]
HeLa	Cervical Cancer	0.035	[3]
A549	Lung Cancer	0.041	[3]
MCF-7	Breast Cancer	0.052	[3]
Tubercidin	Sarcoma 180	Sarcoma	~0.01	[5]
P388 Leukemia	Leukemia	~0.01	[5]

Note: The IC50 values can vary depending on the assay conditions and the specific cell line used. This table is intended to provide a general comparison of the potency of this class of compounds.

Induction of Apoptosis

A key mechanism through which 7-deazaadenosine analogs exert their anticancer effects is the induction of apoptosis. This can be assessed through various methods, including the detection of phosphatidylserine externalization using Annexin V staining and the analysis of key apoptotic proteins by Western blot.

dot

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Safety & Regulatory Compliance

Navigating the Disposal of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of scientific discovery extends to the responsible management of laboratory chemicals. This guide provides a comprehensive, step-by-step framework for the proper disposal of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, a halogenated nucleoside analog. By adhering to these procedures, you not only ensure a safe laboratory environment but also maintain compliance with regulatory standards, safeguarding both personnel and the ecosystem.

Understanding the Compound: Hazard Profile and Regulatory Context

(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine, with the chemical formula C₁₁H₁₃IN₄O₃, is an organic compound containing iodine.[1][2][3] The presence of a halogen (iodine) necessitates specific disposal considerations to prevent environmental contamination and ensure compatibility with waste treatment processes.

While a specific Safety Data Sheet (SDS) for this exact isomer is not consistently available, related compounds and general chemical principles indicate a clear hazard profile. The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[2][4] These classifications underscore the importance of meticulous handling and disposal to mitigate exposure risks.

In the United States, the Occupational Safety & Health Administration (OSHA) and the Environmental Protection Agency (EPA) have established stringent guidelines for laboratory waste.[5] These regulations mandate the clear identification, segregation, and safe disposal of hazardous chemicals to protect both laboratory workers and the environment.[5][6]

Table 1: Chemical and Hazard Summary

Property	Value	Source
Chemical Formula	C₁₁H₁₃IN₄O₃	[1][2][3]
Molecular Weight	376.16 g/mol	[2][4]
Hazard Statements	H302, H315, H319, H335	[2][4]
Description	Halogenated Nucleoside Analog	[7][8]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is a multi-step process that begins with waste identification and culminates in collection by trained professionals. The following protocol is designed to ensure safety and compliance at every stage.

Step 1: Waste Identification and Segregation

The cardinal rule of chemical waste management is segregation.[5][7] Due to its halogenated nature, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine waste must never be mixed with non-halogenated chemical waste.[7][8] This is because many disposal facilities use incineration, and mixed halogenated waste can produce harmful byproducts and damage equipment if not handled in a dedicated stream.

Immediate Actions:

• Designate a specific waste container for halogenated organic waste.

• This container should be clearly labeled "Halogenated Organic Waste" and include the specific chemical name: "(2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine".[9]

• If dealing with solutions, indicate the solvent used.

Step 2: Container Selection and Management

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Material Compatibility: Use a container made of a material compatible with the waste. For many organic compounds, glass or high-density polyethylene (HDPE) containers are suitable.[7]

• Secure Closure: The container must have a tightly fitting screw cap to prevent spills and evaporation.[7] Funnels should not be left in the container opening.

• Labeling: All waste containers must be accurately and clearly labeled.[9] The label should include:

  • The words "Hazardous Waste".[10]

  • The full chemical name: (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

  • The approximate concentration and volume.

  • The date when the first drop of waste was added.

  • The name of the principal investigator or research group.

• Filling: Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.[10][11]

Step 3: Disposal of Contaminated Materials

Any materials that come into direct contact with (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine are considered contaminated and must be disposed of as hazardous waste.

• Solid Waste: This includes gloves, weighing paper, pipette tips, and any other disposable labware. These items should be collected in a designated, labeled, and sealed bag or container for solid hazardous waste.

• Sharps: Needles, syringes, or any other contaminated sharps must be placed in a puncture-resistant sharps container immediately after use.[5]

• Empty Containers: The original container of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine must be managed as hazardous waste unless it has been triple-rinsed.[7][12] The rinsate from this process must be collected and disposed of as liquid hazardous waste.

Step 4: Storage and Collection

Proper storage of hazardous waste is a critical component of laboratory safety, governed by OSHA's Chemical Hygiene Plan requirements.[13][14]

• Designated Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[10]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup. Do not allow hazardous waste to accumulate in the lab.

Visualizing the Disposal Pathway

To provide a clear, at-a-glance understanding of the disposal decision-making process, the following workflow diagram has been developed.

Caption: Disposal workflow for (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Conclusion: Fostering a Culture of Safety

The proper disposal of (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By integrating these guidelines into your standard operating procedures, you contribute to a safer research environment for yourself, your colleagues, and the broader community. Always consult your institution's specific chemical hygiene plan and EHS office for guidance tailored to your location.

References

• OSHA Compliance For Laboratories. US Bio-Clean. [Link]

• Chemical Waste Disposal Guidelines. Department of Chemistry, Washington University in St. Louis. [Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual. Minnesota State Colleges and Universities. [Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• 7-Deaza-2'-deoxy-7-iodoadenosine. Luminix Health. [Link]

• Halogenated Waste. Environmental Health and Safety, University of Texas at Austin. [Link]

• (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. PubChem, National Institutes of Health. [Link]

• OSHA Guidelines For Labeling Laboratory Chemicals. Spill Containment Blog. [Link]

• Guidance documents. European Chemicals Agency (ECHA). [Link]

• Laboratory Safety Chemical Hygiene Plan. Occupational Safety and Health Administration (OSHA). [Link]

• Laboratory chemical waste disposal guidelines. University of Otago. [Link]

• NIH Waste Disposal Guide 2022. National Institutes of Health. [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

• Need to dispose chemicals. Health and Safety Executive (HSE). [Link]

• Hazardous Waste Disposal Procedures. Environmental Health and Safety, University of Maryland. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine

As researchers and drug development professionals, our work with novel chemical entities like (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is foundational to scientific advancement. This compound, a synthetic nucleoside analogue, is utilized in various research applications, including the synthesis of modified oligonucleotides.[1][2] Its structure as a halogenated organic compound and its biological potential necessitate a rigorous and well-understood safety protocol.[3][4] This guide provides essential, field-proven guidance on the personal protective equipment (PPE) and handling procedures required to work with this compound safely, ensuring both personal safety and experimental integrity.

Hazard Identification and Risk Assessment: A Proactive Approach

Understanding the specific risks associated with a compound is the first step in developing a robust safety plan. (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine is classified with specific hazard statements that dictate our handling procedures.

Table 1: GHS Hazard Profile

GHS Pictogram	Hazard Code	Hazard Statement

|

| H302 | Harmful if swallowed.[1][5] | | | H315 | Causes skin irritation.[1][5] | | | H319 | Causes serious eye irritation.[1][5] | | | H335 | May cause respiratory irritation.[1][5] |

The causality behind these hazards lies in its chemical nature. As a halogenated organic compound, it has the potential for reactivity and irritation.[3] Its role as a nucleoside analogue suggests it can interact with biological systems, making uncontrolled exposure a primary concern.[6]

Table 2: Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₁₃IN₄O₃[1][7]
Molecular Weight	376.16 g/mol [1][8]
Appearance	White to Off-White Solid[9]

| Storage Temperature | Store at < -15°C, protect from light, keep dry.[1][10] |

Core Directive: A Multi-Layered PPE Protocol

A comprehensive PPE strategy is non-negotiable. The following protocol is designed to mitigate the risks identified above and should be considered the minimum standard for handling (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine.

Primary Engineering Control: The Chemical Fume Hood

All manipulations involving the solid powder or its solutions must be performed within a certified chemical fume hood.[11][12] This is the most critical engineering control to prevent inhalation of the compound, which may cause respiratory irritation (H335).[1][5][13] A fume hood is not just a recommendation; it is a mandatory requirement for safe handling.

Personal Protective Equipment (PPE) Selection

Eye and Face Protection:

• Mandatory: Chemical splash goggles that meet ANSI Z87.1 standards must be worn at all times. Standard safety glasses are insufficient as they do not protect against splashes.[3][14]

• Recommended for High-Risk Tasks: A full-face shield should be worn over safety goggles when handling larger quantities (>1g) of the solid, preparing stock solutions, or performing any task with a heightened splash risk.[11][15] This provides a secondary barrier against accidental splashes to the face.

Skin and Body Protection:

• Lab Coat: A flame-resistant lab coat, preferably with a high cotton content, must be worn and fully buttoned.[13][14] This protects your skin and personal clothing from contamination.

• Clothing: Long pants and fully enclosed, chemical-resistant shoes are required. Open-toed shoes, sandals, or shorts must never be worn in the laboratory.[12][15]

• Apron: For tasks involving larger volumes of solutions, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.[14]

Hand Protection:

• Gloves: Disposable nitrile gloves are the minimum requirement for hand protection.[14][15] Given the H315 (Causes skin irritation) classification, preventing skin contact is paramount.

• Best Practice: Double-gloving (wearing two pairs of nitrile gloves) is strongly recommended, especially during weighing and solution preparation. This allows for the quick and safe removal of a contaminated outer glove without exposing the skin.

• Integrity and Disposal: Always inspect gloves for tears or holes before use. If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly with soap and water, and don a new pair.[15] Contaminated gloves must be disposed of as halogenated hazardous waste.

Operational Workflow: A Step-by-Step Guide to Safe Handling

This workflow outlines the critical safety steps from receiving the compound to its final disposal. Each step is designed to minimize exposure and prevent contamination.

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